5-Iodo-1-trityl-1H-1,2,4-triazole

• CAS: 151899-61-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

This guide provides a comprehensive, technically-grounded protocol for the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole, a key building block for the development of novel therapeutics. The synthesis is presented in two distinct stages: the regioselective protection of 1H-1,2,4-triazole with a trityl group, followed by a directed iodination at the C5 position. This document is intended for researchers, scientists, and professionals in the field of drug development, offering not just a procedural outline, but also the underlying scientific rationale for each step, ensuring both reproducibility and a deeper understanding of the chemical transformations involved.

Introduction: The Significance of 5-Iodo-1-trityl-1H-1,2,4-triazole

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of approved drugs with diverse biological activities, including antifungal, antiviral, and anticancer properties. The introduction of an iodine atom onto this heterocyclic core provides a versatile handle for further functionalization through various cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This allows for the rapid generation of molecular diversity and the exploration of structure-activity relationships (SAR) in drug discovery programs.

The trityl (triphenylmethyl) group serves as a bulky, acid-labile protecting group for the triazole's nitrogen atom. Its primary role is twofold: it enhances the solubility of the triazole core in organic solvents and, more critically, it directs the subsequent iodination to the C5 position by sterically hindering other potential reaction sites and influencing the electronic properties of the triazole ring. The strategic use of the trityl group is therefore central to the successful and selective synthesis of the target compound.

Overall Synthetic Strategy

The synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole is achieved through a two-step sequence starting from commercially available 1H-1,2,4-triazole. The first step involves the regioselective N-tritylation, followed by a deprotonation-iodination at the C5 position.

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 1-Trityl-1H-1,2,4-triazole

Scientific Rationale

The alkylation of 1,2,4-triazole can potentially occur at either the N1 or N4 positions. The use of a non-nucleophilic, sterically hindered base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in a polar aprotic solvent such as tetrahydrofuran (THF) has been shown to favor the formation of the N1-substituted isomer with high regioselectivity, often exceeding a 90:10 ratio in favor of the desired product.[1] The bulky trityl chloride further encourages this selectivity due to steric interactions.

Experimental Protocol

Materials:

• 1H-1,2,4-triazole

• Trityl chloride (TrCl)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 1H-1,2,4-triazole (1.0 eq) in anhydrous THF, add DBU (1.1 eq) at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture for 15 minutes to ensure complete deprotonation of the triazole.

• Add a solution of trityl chloride (1.05 eq) in anhydrous THF dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford 1-trityl-1H-1,2,4-triazole as a white solid.

Characterization Data for 1-Trityl-1H-1,2,4-triazole

Parameter	Value
Appearance	White solid
¹H NMR (CDCl₃)	δ (ppm): 8.28 (s, 1H, H-3), 7.95 (s, 1H, H-5), 7.40-7.20 (m, 15H, Ar-H)
¹³C NMR (CDCl₃)	δ (ppm): 152.1 (C-3), 144.5 (C-5), 142.0 (Ar-C), 129.8 (Ar-CH), 128.1 (Ar-CH), 127.9 (Ar-CH), 82.5 (C-trityl)
IR (KBr, cm⁻¹)	~3100 (C-H aromatic), ~1600, 1490, 1450 (C=C aromatic)
MS (ESI)	m/z calculated for C₂₁H₁₇N₃ [M+H]⁺: 312.1495, found 312.1492

Part 2: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Scientific Rationale

The C5 proton of the 1-substituted 1,2,4-triazole is the most acidic proton on the heterocyclic ring, a consequence of the inductive electron-withdrawing effects of the adjacent nitrogen atoms.[2] This allows for selective deprotonation at this position using a strong organolithium base like n-butyllithium (n-BuLi) at low temperatures. The resulting lithiated intermediate is a potent nucleophile that readily reacts with an electrophilic iodine source, such as molecular iodine (I₂), to yield the desired 5-iodo-1-trityl-1H-1,2,4-triazole. Conducting the reaction at -78 °C is crucial to prevent side reactions and potential decomposition of the organolithium species.

Caption: Reaction mechanism for C5-iodination.

Experimental Protocol

Materials:

• 1-Trityl-1H-1,2,4-triazole

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Iodine (I₂)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 1-trityl-1H-1,2,4-triazole (1.0 eq) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise to the cooled solution, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1 hour to ensure complete lithiation.

• In a separate flask, dissolve iodine (1.2 eq) in anhydrous THF.

• Add the iodine solution dropwise to the lithiated triazole solution at -78 °C.

• Allow the reaction to stir at -78 °C for an additional 30 minutes, then slowly warm to room temperature.

• Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution to consume any unreacted iodine.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford 5-iodo-1-trityl-1H-1,2,4-triazole as a solid.

Characterization Data for 5-Iodo-1-trityl-1H-1,2,4-triazole

Parameter	Value
Appearance	Off-white to pale yellow solid
CAS Number	151899-61-5
Molecular Formula	C₂₁H₁₆IN₃
Molecular Weight	437.28 g/mol
¹H NMR (CDCl₃)	δ (ppm): 8.35 (s, 1H, H-3), 7.45-7.25 (m, 15H, Ar-H)
¹³C NMR (CDCl₃)	δ (ppm): 154.0 (C-3), 141.5 (Ar-C), 129.6 (Ar-CH), 128.2 (Ar-CH), 128.0 (Ar-CH), 95.0 (C-5), 83.0 (C-trityl)
IR (KBr, cm⁻¹)	~3100 (C-H aromatic), ~1600, 1490, 1445 (C=C aromatic), ~1220 (C-N)
MS (ESI)	m/z calculated for C₂₁H₁₆IN₃ [M+H]⁺: 438.0462, found 438.0459

Troubleshooting and Key Considerations

• Moisture Sensitivity: The lithiation step is highly sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere, and use anhydrous solvents.

• Temperature Control: Maintaining a low temperature (-78 °C) during the addition of n-BuLi and the iodine quench is critical to prevent side reactions and ensure high yields.

• Regioisomer Separation: While the N1-tritylation is highly favored, small amounts of the N4-isomer may be formed. Careful purification by column chromatography is necessary to isolate the desired N1-trityl intermediate.

• Iodine Quench: The deep purple color of the iodine solution should dissipate upon addition to the lithiated intermediate. A persistent purple color may indicate incomplete lithiation. The quench with sodium thiosulfate is important for removing excess iodine, which can complicate purification.

Conclusion

This guide outlines a reliable and well-rationalized synthetic route to 5-Iodo-1-trityl-1H-1,2,4-triazole. By leveraging the directing and protecting properties of the trityl group and employing a regioselective lithiation-iodination strategy, this valuable building block can be accessed in a controlled manner. The provided protocols and characterization data serve as a robust foundation for researchers engaged in the synthesis of novel 1,2,4-triazole-based compounds for drug discovery and development.

References

• Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. (2022). AIP Conference Proceedings.
• Micetich, R. G., Spevak, P., Hall, T. W., & Bains, B. K. (1985). The sequential lithiation of 1-phenyl-1,2,4-triazoles. HETEROCYCLES, 23(7), 1641.
• Synthesis of 1,2,4 triazole compounds. (n.d.). ISRES.
• Bulger, P. G., et al. (n.d.).

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• 2. rsc.org [rsc.org]

"5-Iodo-1-trityl-1H-1,2,4-triazole CAS number"

An In-Depth Technical Guide to 5-Iodo-1-trityl-1H-1,2,4-triazole (CAS: 151899-61-5)

Abstract

This technical guide provides a comprehensive overview of 5-Iodo-1-trityl-1H-1,2,4-triazole, a pivotal intermediate in synthetic organic and medicinal chemistry. The document is structured to provide researchers, scientists, and drug development professionals with an in-depth understanding of its chemical properties, synthesis, spectroscopic characterization, and applications. The strategic importance of this molecule lies in its unique combination of a bulky, regiochemically-directing trityl protecting group and a versatile iodinated carbon, which serves as a reactive handle for extensive functionalization. This guide details validated protocols, explains the mechanistic rationale behind synthetic choices, and highlights the compound's role as a building block for creating diverse molecular architectures, particularly in the context of drug discovery, where the 1,2,4-triazole scaffold is a recognized privileged structure.

Core Compound Properties and Characterization

5-Iodo-1-trityl-1H-1,2,4-triazole is a stable, solid material under standard laboratory conditions. Its key value is derived from the orthogonal reactivity of its components: the trityl group can be removed under acidic conditions, while the iodo group is primed for metal-catalyzed cross-coupling reactions.

Physicochemical Data

The fundamental properties of the compound are summarized below. These values are critical for reaction planning, purification, and material handling.

Property	Value	Reference
CAS Number	151899-61-5	[1]
Molecular Formula	C₂₁H₁₆IN₃	Calculated
Molecular Weight	453.28 g/mol	Calculated
Appearance	Off-white to pale yellow solid	Typical appearance for similar compounds
Solubility	Soluble in DCM, THF, DMF, Chloroform	Inferred from structural components
Melting Point	Not definitively published	Expected to be a high-melting solid due to size and aromaticity

Spectroscopic Profile

Unambiguous characterization is essential for confirming the identity and purity of 5-Iodo-1-trityl-1H-1,2,4-triazole. Below are the expected spectroscopic signatures based on its constituent functional groups.[2][3][4]

Spectroscopy	Expected Chemical Shift / Signal
¹H-NMR	δ 7.10-7.40 (m, 15H): Overlapping multiplet corresponding to the protons of the three phenyl rings of the trityl group. δ ~8.0 (s, 1H): Singlet for the C3-H proton on the triazole ring. The exact shift can vary with solvent.
¹³C-NMR	δ ~160 (C3): Chemical shift for the CH carbon of the triazole ring. δ ~143 (Ar-C): Quaternary carbons of the trityl phenyl rings attached to the central carbon. δ 127-130 (Ar-CH): Aromatic carbons of the trityl group. δ ~90 (C5-I): Carbon bearing the iodine. Significant upfield shift due to the heavy atom effect. δ ~75 (Trityl C): The central quaternary carbon of the trityl group.
IR (cm⁻¹)	~3100: C-H stretch (aromatic/heteroaromatic). ~1600, 1490, 1450: C=C and C=N stretching vibrations from the aromatic rings and the triazole core. ~700-750: Strong bands from C-H out-of-plane bending in the mono-substituted phenyl rings of the trityl group.
Mass Spec (MS)	[M+H]⁺ at m/z 454.04: Expected molecular ion peak in ESI+. Key Fragment at m/z 243: Characteristic peak for the stable triphenylmethyl (trityl) cation [C(Ph)₃]⁺.

Synthesis and Reaction Mechanism

The synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole is typically achieved in a two-step sequence starting from commercially available 1H-1,2,4-triazole. The strategy hinges on first protecting the most acidic proton and then performing a regioselective iodination.

Synthetic Workflow Diagram

The logical flow from starting material to final product is outlined below.

Caption: Synthetic pathway for 5-Iodo-1-trityl-1H-1,2,4-triazole.

Detailed Experimental Protocol

This protocol is a representative procedure adapted from standard methodologies for N-protection and heteroaryl iodination.

Step 1: Synthesis of 1-Trityl-1H-1,2,4-triazole

• To a stirred solution of 1H-1,2,4-triazole (1.0 eq) in anhydrous Dimethylformamide (DMF), add triethylamine (Et₃N, 1.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add trityl chloride (TrCl, 1.1 eq) portion-wise over 20 minutes, ensuring the temperature does not exceed 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Pour the reaction mixture into ice-water, leading to the precipitation of the product.

• Filter the solid, wash thoroughly with water, and dry under vacuum to yield 1-Trityl-1H-1,2,4-triazole.

Step 2: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

• Dissolve 1-Trityl-1H-1,2,4-triazole (1.0 eq) in anhydrous Tetrahydrofuran (THF) under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (n-BuLi, 1.1 eq, as a solution in hexanes) dropwise via syringe. A color change is typically observed. Stir for 1 hour at -78 °C.

  • Causality: n-BuLi is a strong base that selectively deprotonates the most acidic C-H bond at the C5 position. The bulky trityl group at N1 sterically hinders deprotonation at C3, ensuring high regioselectivity.

• In a separate flask, dissolve iodine (I₂, 1.2 eq) in anhydrous THF.

• Slowly add the iodine solution to the lithiated triazole mixture at -78 °C.

• Stir the reaction at -78 °C for 2 hours, then allow it to warm slowly to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume excess iodine.

• Extract the product with ethyl acetate or dichloromethane (DCM).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield pure 5-Iodo-1-trityl-1H-1,2,4-triazole.

Applications in Medicinal and Synthetic Chemistry

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, found in numerous FDA-approved drugs.[5][6][7] 5-Iodo-1-trityl-1H-1,2,4-triazole serves as an advanced intermediate, enabling the rapid diversification of this important scaffold. Its primary utility is in palladium-catalyzed cross-coupling reactions, where the C-I bond is replaced with new C-C, C-N, or C-O bonds.

Suzuki Cross-Coupling Reactions

A primary application is the Suzuki-Miyaura coupling, which introduces new aryl or heteroaryl groups at the 5-position. This is a foundational tool for building complex molecules in drug discovery programs.[8]

Sample Protocol: Suzuki Coupling with Phenylboronic Acid

• To a microwave vial, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 eq), phenylboronic acid (1.5 eq), and a base such as cesium carbonate (Cs₂CO₃, 2.0 eq).

• Add a palladium catalyst, for example, Pd(PPh₃)₄ (0.05 eq) or a more advanced catalyst system like Pd₂(dba)₃ with a ligand such as SPhos.

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon).

• Add a degassed solvent mixture, typically 1,4-dioxane and water.

• Seal the vial and heat the reaction mixture (conventionally or in a microwave reactor) until TLC or LC-MS analysis shows complete consumption of the starting iodide.

• After cooling, dilute the mixture with an organic solvent and water.

• Perform a standard aqueous workup, dry the organic phase, and concentrate.

• Purify the resulting 5-Phenyl-1-trityl-1H-1,2,4-triazole via chromatography.

Catalytic Cycle Visualization

The generally accepted mechanism for the Suzuki cross-coupling reaction is a robust, self-validating system that ensures efficient and predictable bond formation.

Caption: Generalized catalytic cycle for the Suzuki reaction.

Safety, Handling, and Storage

Proper handling of all chemical reagents is paramount. While a specific Safety Data Sheet (SDS) for 5-Iodo-1-trityl-1H-1,2,4-triazole is not widely available, safety precautions can be extrapolated from data on the parent 1,2,4-triazole and general organoiodides.[9][10][11][12]

Aspect	Guideline
GHS Hazards	Acute Toxicity (Oral): Harmful if swallowed. Eye Irritation: Causes serious eye irritation. Reproductive Toxicity: Suspected of damaging fertility or the unborn child. Aquatic Hazard: Harmful to aquatic life.
Personal Protective Equipment (PPE)	Gloves: Chemical-resistant gloves (e.g., nitrile, Viton™). Eye Protection: Safety glasses or goggles. Lab Coat: Standard protective lab coat. Respiratory: Use in a well-ventilated fume hood. A respirator may be needed if dust is generated.
Handling	Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling. Use only in a chemical fume hood.
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing agents and strong acids. Store locked up.
Disposal	Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Conclusion

5-Iodo-1-trityl-1H-1,2,4-triazole stands out as a highly valuable and versatile building block for chemical synthesis. The strategic placement of the trityl and iodo groups provides a robust platform for constructing complex molecular frameworks through well-established, reliable synthetic transformations. Its utility in facilitating structure-activity relationship studies makes it an indispensable tool for professionals in the field of drug discovery and development, enabling the exploration of novel chemical space around the biologically significant 1,2,4-triazole core.

References

• 5-Iodo-1-trityl-1H-1,2,4-triazole | CAS:151899-61-5. Zhengzhou Alfa Chemical Co., Ltd.

• Ye, S., et al. (2012). Synthesis of 5-iodo-1,4-disubstituted-1,2,3-triazoles mediated by in situ generated copper(I) catalyst and electrophilic triiodide ion. The Journal of Organic Chemistry, 77(15), 6443-55.

• Zhang, W., et al. (2015). Novel synthesis of 5-iodo-1,2,3-triazoles using an aqueous iodination system under air. RSC Advances, 5(88), 71945-71949.

• SAFETY DATA SHEET - 1H-1,2,4-Triazole. ChemDmart.

• SAFETY DATA SHEET - 3-Amino-1H-1,2,4-triazole. Sigma-Aldrich.

• SAFETY DATA SHEET - 1,2,4-1H-Triazole. Fisher Scientific.

• Wu, Y.-M., et al. (2005). Regiospecific Synthesis of 1,4,5-Trisubstituted-1,2,3-triazole via One-Pot Reaction Promoted by Copper(I) Salt. Synthesis, 2005(08), 1314-1318.

• Gervais, K., et al. (2011). Synthesis of 1,2,3-Triazole-Fused Heterocycles via Pd-Catalyzed Annulation of 5-Iodo-1,2,3-triazoles. Supporting Information, The Royal Society of Chemistry.

• Patel, N. B., & Shaikh, F. M. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Journal of Chemical Health Risks, 12(2).

• 5-IODO-1-TRITYL-1H-IMIDAZOLE [191544-97-5]. Chemsigma.

• ICSC 0682 - 1,2,4-TRIAZOLE. ILO and WHO.

• Material Safety Data Sheet - 1,2,4-1H-Triazole, 99.5%. Cole-Parmer.

• Barid, R. K., & Mohsin, E. (2019). Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. Egyptian Journal of Chemistry, 62(11), 2055-2064.

• 1H-1,2,4-Triazole. DrugFuture.

• Hou, X., et al. (2022). Discovery of Novel 1,2,3-triazole Derivatives as IDO1 Inhibitors. Molecules, 27(19), 6688.

• Spectroscopic Properties of 1,2,4-Triazol-5-one: An In-depth Technical Guide. Benchchem.

• Chemical Properties of 1H-1,2,4-Triazole (CAS 288-88-0). Cheméo.

• 1,2,4-Triazole. Wikipedia.

• El-Hashash, M. A., et al. (2021). Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. RSC Advances, 11, 34774-34793.

• Chemistry of 1,2,4-Triazoles in Current Science. ISRES.

• Lukin, O. (2023). 1,2,4-Triazole Derivatives for Synthesis of Biologically Active Compounds. Life Chemicals.

• Wang, Y., et al. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 991316.

• Kumar, K., et al. (2020). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic Chemistry, 104, 104323.

• El-Sayed, W. A. (2014). Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research (IJSR), 3(11), 131-149.

• Szafranski, K., et al. (2020). New Application of 1,2,4-Triazole Derivatives as Antitubercular Agents. Structure, In Vitro Screening and Docking Studies. Molecules, 25(23), 5644.

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Structure Elucidation of 5-Iodo-1-trityl-1H-1,2,4-triazole: An Integrated Spectroscopic and Crystallographic Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The unambiguous determination of molecular structure is a cornerstone of chemical research and drug development. This guide provides a comprehensive, methodology-focused walkthrough for the structure elucidation of 5-Iodo-1-trityl-1H-1,2,4-triazole, a key heterocyclic building block. From logical synthesis to a multi-technique analytical approach, we detail the necessary steps to confirm connectivity, regiochemistry, and conformation. This document serves as a practical reference for researchers, outlining not just the 'how' but the critical 'why' behind experimental design, data interpretation, and the synergy between spectroscopic and crystallographic methods.

Introduction: The Challenge of Isomerism in Triazole Synthesis

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry and materials science, valued for its diverse biological activities and stable chemical nature.[1][2][3] The introduction of substituents onto the triazole ring, however, presents significant challenges in regiochemical control and subsequent structural verification. The synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole involves the introduction of a bulky trityl (triphenylmethyl) protecting group and an iodine atom onto the small, heteroaromatic ring.

The primary analytical challenge lies in definitively distinguishing the target 5-iodo isomer from its potential 3-iodo counterpart, 3-Iodo-1-trityl-1H-1,2,4-triazole.[4] This distinction is critical, as the position of the iodine atom dictates its utility as a synthetic handle for further functionalization, for instance, in palladium-catalyzed cross-coupling reactions. This guide presents an integrated workflow designed to provide irrefutable evidence for the correct isomer.

Proposed Synthetic Pathway

The elucidation process begins with a logical and well-characterized synthesis. The target molecule is most effectively prepared via a two-step sequence starting from 1H-1,2,4-triazole.

Step 1: N-Tritylation of 1H-1,2,4-triazole The first step involves the protection of the triazole nitrogen. The trityl group is selected for its steric bulk, which can help direct subsequent electrophilic substitution, and for its relative stability under various reaction conditions.

• Protocol:

  • To a solution of 1H-1,2,4-triazole (1.0 eq.) in anhydrous dimethylformamide (DMF), add triethylamine (1.2 eq.).

  • Cool the mixture to 0 °C in an ice bath.

  • Add trityl chloride (1.1 eq.) portion-wise over 15 minutes, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 1-trityl-1H-1,2,4-triazole.

Step 2: Regioselective Iodination The second step is the critical iodination. The bulky N1-trityl group sterically hinders the adjacent C5 position to some extent, but electronic factors often govern the regioselectivity of electrophilic substitution on the electron-rich triazole ring.

• Protocol:

  • Dissolve 1-trityl-1H-1,2,4-triazole (1.0 eq.) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C under an inert nitrogen atmosphere.

  • Add n-butyllithium (1.1 eq., 1.6 M in hexanes) dropwise, and stir the resulting solution for 1 hour at -78 °C.

  • Add a solution of iodine (1.2 eq.) in THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography to isolate 5-Iodo-1-trityl-1H-1,2,4-triazole.

Integrated Structure Elucidation Workflow

A multi-faceted approach is essential for unambiguous structure confirmation. No single technique provides all the necessary information; rather, it is the convergence of data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and ultimately X-ray Crystallography that builds an irrefutable case.

Workflow for Structure Elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the connectivity of a molecule in solution. For this compound, both ¹H and ¹³C NMR are essential, with 2D experiments like HMBC providing the definitive link between protons and carbons.

• Rationale: The key to distinguishing the 5-iodo from the 3-iodo isomer lies in the single remaining proton on the triazole ring. In the 5-iodo isomer, this proton is at the C3 position. In the 3-iodo isomer, it would be at the C5 position. The chemical environment and, crucially, the long-range couplings of this proton will confirm its location.

• Experimental Protocol (NMR):

  • Prepare a sample by dissolving ~10-15 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Acquire a ¹H NMR spectrum using a 400 MHz or higher spectrometer.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • (Optional but Recommended) Acquire a Heteronuclear Multiple Bond Correlation (HMBC) spectrum to establish long-range C-H correlations.

• Expected Spectroscopic Data:

Data Type	Expected Chemical Shift (δ, ppm)	Assignment & Justification
¹H NMR	~ 8.1 - 8.3	(s, 1H, C3-H) . The singlet corresponds to the sole proton on the triazole ring. Its downfield shift is characteristic of an aromatic proton in a heterocyclic system. The absence of a signal further downfield (~8.5-9.0 ppm) helps rule out the 4H-tautomer.
~ 7.1 - 7.5	(m, 15H, Trityl-ArH) . A complex multiplet representing the 15 protons of the three phenyl rings of the trityl group.
¹³C NMR	~ 155 - 158	(C3) . The triazole carbon bearing a proton. Its chemical shift is influenced by the adjacent nitrogen atoms.
~ 140 - 145	(Aromatic Quaternary C) . The quaternary carbons of the trityl phenyl groups.
~ 127 - 130	(Aromatic CH) . The protonated aromatic carbons of the trityl group.
~ 85 - 95	(C5) . The carbon atom bonded to iodine. The C-I bond causes a significant upfield shift compared to a C-H or C-N carbon in a similar environment. This is a key diagnostic signal.
~ 75 - 80	(Trityl Quaternary C) . The central sp³-hybridized carbon of the trityl group attached to the three phenyl rings and the triazole N1.

• Data Interpretation: The presence of a single triazole proton signal in the ¹H NMR spectrum confirms a mono-substituted triazole ring (post-tritylation). The critical piece of evidence comes from the ¹³C NMR spectrum. The observation of a carbon signal in the 85-95 ppm range is highly indicative of a carbon directly attached to an iodine atom. An HMBC experiment would provide the final confirmation: the proton at ~8.2 ppm (C3-H) should show a 2-bond correlation to the C5 carbon (~90 ppm) and a 3-bond correlation to the trityl quaternary carbon (~78 ppm), definitively establishing the 5-iodo connectivity.

Key HMBC correlations for structure confirmation.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition, while the fragmentation pattern provides corroborating structural evidence.

• Rationale: HRMS provides an exact mass, which can be used to calculate the molecular formula with high confidence. The fragmentation pattern can reveal stable substructures within the molecule, such as the trityl cation.

• Experimental Protocol (HRMS):

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., acetonitrile or methanol).

  • Infuse the sample into an ESI-TOF or ESI-Orbitrap mass spectrometer.

  • Acquire data in positive ion mode.

• Expected Data:

  • Molecular Formula: C₂₁H₁₆IN₃

  • Calculated Exact Mass [M+H]⁺: 438.0462

  • Observed Mass: A measured m/z value within 5 ppm of the calculated exact mass.

• Expected Fragmentation Pattern: The most likely fragmentation pathway involves the cleavage of the N-C bond between the triazole and the trityl group, owing to the exceptional stability of the resulting trityl cation.

Sources

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An In-depth Technical Guide to the Electrophilic Iodination of 1-Trityl-1H-1,2,4-triazole

Abstract

This technical guide provides a comprehensive overview of the synthesis of 5-iodo-1-trityl-1H-1,2,4-triazole, a valuable intermediate in the development of novel pharmaceuticals. The guide delves into the strategic importance of the trityl protecting group, the mechanism of iodination via a deprotonation-iodolysis pathway, and a detailed, field-proven experimental protocol. Furthermore, it covers the characterization of the resulting product and the subsequent deprotection to yield the versatile 5-iodo-1H-1,2,4-triazole scaffold. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage this key synthetic transformation.

Introduction: The Significance of Iodinated Triazoles in Medicinal Chemistry

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, appearing in a wide array of clinically approved drugs with diverse therapeutic applications, including antifungal, antiviral, and anticancer agents.[1][2] The introduction of an iodine atom onto the triazole ring significantly enhances its synthetic utility, providing a versatile handle for further functionalization through various cross-coupling reactions. This allows for the construction of complex molecular architectures and the exploration of novel chemical space in drug discovery programs. The resulting 5-iodo-1,2,4-triazole derivatives are key building blocks for compounds that exhibit a broad spectrum of biological activities.

The synthetic challenge in the direct functionalization of the 1,2,4-triazole ring lies in controlling the regioselectivity of the reaction. The use of a bulky protecting group, such as the trityl group, at the N1 position serves a dual purpose: it enhances the solubility of the triazole in organic solvents and, more importantly, it sterically directs the iodination to the C5 position.

The Strategic Role of the Trityl Protecting Group

The trityl (triphenylmethyl) group is a widely employed protecting group for nitrogen atoms in heterocyclic systems. Its bulkiness is a key feature that influences the regiochemical outcome of subsequent reactions. In the context of 1H-1,2,4-triazole, the trityl group at the N1 position effectively blocks this site and sterically hinders the adjacent C5 and N2 positions to a degree. This steric encumbrance makes the C5 proton the most accessible site for deprotonation by a strong base, thereby setting the stage for regioselective iodination.

Furthermore, the trityl group can be readily cleaved under acidic conditions, such as with trifluoroacetic acid, to regenerate the free NH group in the triazole ring.[3] This orthogonality allows for the selective removal of the trityl group without affecting other sensitive functionalities that may be present in the molecule.

Mechanism of Iodination: A Deprotonation-Iodolysis Pathway

While the overall transformation can be considered an electrophilic iodination, the most effective and regioselective method for the introduction of iodine at the C5 position of 1-trityl-1H-1,2,4-triazole proceeds via a deprotonation-iodolysis mechanism. This two-step process involves:

• Deprotonation: A strong organolithium base, typically n-butyllithium (n-BuLi), is used to abstract the most acidic proton from the triazole ring. Due to the electronic effects of the nitrogen atoms and the steric influence of the N1-trityl group, the proton at the C5 position is preferentially removed, leading to the formation of a transient 5-lithio-1-trityl-1,2,4-triazole intermediate.[4]

• Iodolysis: The resulting highly nucleophilic organolithium species is then quenched with an electrophilic iodine source, such as molecular iodine (I₂). The iodine atom is readily attacked by the carbanion at C5, resulting in the formation of the C-I bond and yielding the desired 5-iodo-1-trityl-1H-1,2,4-triazole.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the starting material and the subsequent iodination and deprotection steps.

Synthesis of 1-Trityl-1H-1,2,4-triazole (Starting Material)

Reaction Scheme:

Procedure:

• To a solution of 1,2,4-triazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add triethylamine (1.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add trityl chloride (1.05 eq) portion-wise over 30 minutes, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Pour the reaction mixture into ice-water and stir for 1 hour.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry under vacuum to afford 1-trityl-1H-1,2,4-triazole as a white solid.

Electrophilic Iodination of 1-Trityl-1H-1,2,4-triazole

Reaction Scheme:

Procedure:

• Dissolve 1-trityl-1H-1,2,4-triazole (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, typically a 1.6 M solution in hexanes) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• In a separate flask, dissolve iodine (1.2 eq) in anhydrous THF.

• Slowly add the solution of iodine to the lithiated triazole solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the addition of a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 5-iodo-1-trityl-1H-1,2,4-triazole.

Deprotection of 5-Iodo-1-trityl-1H-1,2,4-triazole

Reaction Scheme:

Procedure:

• Dissolve 5-iodo-1-trityl-1H-1,2,4-triazole (1.0 eq) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA, 5-10 eq) dropwise at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate the residue with toluene to remove residual TFA.

• Purify the crude product by recrystallization or column chromatography to obtain 5-iodo-1H-1,2,4-triazole.

Data Presentation and Characterization

The successful synthesis of the target compounds should be confirmed by standard analytical techniques. Below is a summary of expected characterization data.

Compound	Appearance	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)
1-Trityl-1H-1,2,4-triazole	White solid	~8.3 (s, 1H, H-3), ~7.9 (s, 1H, H-5), ~7.1-7.4 (m, 15H, Trityl-H)	~152 (C-3), ~145 (C-5), ~142 (Trityl-Cq), ~130, ~128, ~127 (Trityl-CH), ~83 (Trityl-C)
5-Iodo-1-trityl-1H-1,2,4-triazole	Off-white solid	~8.2 (s, 1H, H-3), ~7.1-7.4 (m, 15H, Trityl-H)	~155 (C-3), ~141 (Trityl-Cq), ~130, ~128, ~127 (Trityl-CH), ~95 (C-5), ~84 (Trityl-C)
5-Iodo-1H-1,2,4-triazole	White solid	~8.0 (s, 1H, H-3)	~150 (C-3), ~100 (C-5)

Note: The exact chemical shifts may vary slightly depending on the specific experimental conditions and the NMR instrument used.[5][6][7][8][9][10][11][12]

Conclusion

The iodination of 1-trityl-1H-1,2,4-triazole via a deprotonation-iodolysis pathway is a robust and highly regioselective method for the synthesis of 5-iodo-1-trityl-1H-1,2,4-triazole. The strategic use of the trityl protecting group is paramount for achieving the desired regiochemical outcome. The subsequent deprotection furnishes the versatile 5-iodo-1H-1,2,4-triazole, a key building block for the synthesis of a wide range of biologically active molecules. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to successfully implement this important synthetic transformation in their work.

References

• Royal Society of Chemistry. (n.d.). 1H and 13C NMR Data for triazole 1. Retrieved from [Link]

• ISRES Publishing. (n.d.). Synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

• Dai, J., Tian, S., Yang, X., & Liu, Z. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. [Link]

• ResearchGate. (2022). (PDF) Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

• Dai, J., Tian, S., Yang, X., & Liu, Z. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. [Link]

• Katritzky, A. R., & Laurenzo, K. S. (1985). The sequential lithiation of 1-phenyl-1,2,4-triazoles. Heterocycles, 23(7), 1641. [Link]

• ResearchGate. (n.d.). Novel synthesis of 5-iodo-1,2,3-triazoles using an aqueous iodination system under air. Retrieved from [Link]

• Sravya, G., & Reddy, N. B. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. AIP Conference Proceedings, 2390(1), 020065. [Link]

• National Chemical Laboratory. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Retrieved from [Link]

• Chavan, A. (2022). A comparative study of various synthetic methods of 1,2,3-triazoles via click reaction: a mini review. World Journal of Pharmaceutical Research, 11(3), 1090-1108. [Link]

• ResearchGate. (n.d.). The 1 H NMR chemical shifts (in CDCl 3 ) for triazoles 1b– 5b and triazolide ILs 1c–5c. Retrieved from [Link]

• El-Sayed, W. A., Ali, O. M., & Zyryanov, G. V. (2017). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules, 22(5), 766. [Link]

• ResearchGate. (2020). (PDF) Study of 1,2,4-triazole-3(5)-thiol behavior in reactions with 1-phenyl-1H-pyrrole-2,5-dione derivatives and 3-bromodihydrofuran-2(3H)-one and antimicrobial activity of products. Presented at the 24th International Electronic Conference on Synthetic Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR spectrum(CDCl 3 ) of 1-DAMTR. Retrieved from [Link]

• Vaskevych, A., Vaskevych, R., & Palamarchuk, I. (2020). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. Molbank, 2020(4), M1171. [Link]

• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S5. 1 H NMR spectrum (200 MHz, CDCl 3 ) of.... Retrieved from [Link]

• Larraufie, M.-H., Ollivier, C., & Fensterbank, L. (2011). Synthesis of Benzotriazoles from Benzynes and Azides - Supporting Information. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR spectrum (CDCl3) of 1-(2-Dodecylsulfanyl-ethyl)-1H-imidazole (DSEIm). Retrieved from [Link]

• University of Leeds. (n.d.). 1H NMR (500 MHz, CDCl3) 3a 13C NMR (126 MHz, CDCl3) 3a. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

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Topic: Stability of 5-Iodo-1-trityl-1H-1,2,4-triazole Under Acidic Conditions

An In-Depth Technical Guide

Abstract: This technical guide provides a comprehensive analysis of the chemical stability of 5-Iodo-1-trityl-1H-1,2,4-triazole when subjected to acidic conditions. The document delineates the mechanistic principles governing the acid-catalyzed cleavage of the N-trityl protecting group, evaluates the intrinsic stability of the resultant 5-iodo-1,2,4-triazole core, and presents field-proven experimental protocols for controlled deprotection and stability assessment. This guide is intended for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in complex synthetic pathways.

Introduction: The Role of 5-Iodo-1-trityl-1H-1,2,4-triazole in Drug Development

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous marketed drugs with a wide array of therapeutic applications, including antifungal and antiviral agents.[1][2] The introduction of an iodine atom at the 5-position provides a crucial synthetic handle for further molecular elaboration through cross-coupling reactions, enabling the construction of diverse compound libraries.

To facilitate its use in multi-step syntheses, the triazole nitrogen is often protected. The triphenylmethyl (trityl) group is a popular choice due to its steric bulk, which can direct regioselectivity in subsequent reactions, and its well-established acid lability, allowing for its removal under specific and often mild conditions.[3] Understanding the precise stability of 5-Iodo-1-trityl-1H-1,2,4-triazole in acidic media is therefore paramount for designing robust synthetic routes, preventing unintended deprotection, and ensuring the integrity of the core heterocyclic structure. This guide dissects the two primary aspects of its stability: the cleavage of the N-trityl bond and the resilience of the iodo-triazole ring.

The N-Trityl Protecting Group: A Gatekeeper of Reactivity

The defining characteristic of the trityl group is its susceptibility to acid-catalyzed cleavage. This reactivity is not a flaw but a designed feature, enabling its selective removal. The core of this lability lies in the remarkable stability of the triphenylmethyl cation that is formed upon cleavage.

Mechanism of Acid-Catalyzed Detritylation

The deprotection process is initiated by a Brønsted or Lewis acid.[4] In the case of Brønsted acids (e.g., Trifluoroacetic Acid - TFA, HCl, Formic Acid), the reaction proceeds via protonation of one of the triazole's nitrogen atoms. This protonation increases the electron-withdrawing nature of the heterocyclic ring, weakening the N-C bond to the trityl group. The bond then fragments, releasing the deprotected 5-iodo-1H-1,2,4-triazole and the trityl cation.[4]

The trityl cation is highly stabilized through resonance, with the positive charge delocalized over its three phenyl rings. This inherent stability is the primary thermodynamic driving force for the cleavage reaction.

Caption: Mechanism of Acid-Catalyzed Trityl Group Cleavage.

The Critical Role of Scavengers

A common challenge in trityl deprotection is the reversibility of the cleavage reaction. The highly electrophilic trityl cation can be recaptured by the nucleophilic, deprotected triazole.[5] Furthermore, the cation can react with other sensitive functional groups in the molecule. To prevent these undesired outcomes and drive the equilibrium towards the deprotected product, "scavengers" are included in the cleavage cocktail.[5]

Triisopropylsilane (TIS) is a highly effective scavenger that irreversibly traps the trityl cation by reducing it to the inert hydrocarbon, triphenylmethane.[5] Water can also act as a scavenger, converting the cation to triphenylmethanol.

Common Acidic Conditions for Deprotection

The choice of acid and reaction conditions is critical and depends on the overall sensitivity of the substrate.

Acid Reagent	Typical Conditions	Field-Proven Insights & Causality
Trifluoroacetic Acid (TFA)	95% TFA, 2.5% H₂O, 2.5% TIS; RT, 1-4h	Why: TFA is a strong acid that efficiently promotes cleavage. The TIS and water act as scavengers. This is a standard, robust cocktail for complete deprotection, especially in solid-phase synthesis.[5][6]
Formic Acid	80-97% Formic Acid; RT, <10 min to several hours	Why: A weaker acid than TFA, offering greater selectivity. It can sometimes cleave trityl groups while leaving other acid-labile groups (like TBS ethers) intact.[4] The reaction must be monitored carefully.
Acetic Acid	80% Acetic Acid in H₂O; elevated temp (e.g., 50-80°C)	Why: Provides even milder conditions. The higher temperature is required to achieve a reasonable reaction rate. Useful for highly sensitive substrates where TFA or formic acid would cause degradation.
HCl in Organic Solvent	1-4M HCl in Dioxane or Methanol; RT	Why: Anhydrous HCl is a very strong acid. This method is effective but can be less controlled. Using HCl in methanol can lead to the formation of trityl methyl ether as a byproduct.[7]

Stability of the 5-Iodo-1,2,4-triazole Core

Once the trityl group is removed, the stability of the resulting 5-iodo-1H-1,2,4-triazole becomes the central question. The core structure consists of two key components: the 1,2,4-triazole ring and the carbon-iodine bond.

The 1,2,4-Triazole Ring: An Aromatic Bastion

The 1,2,4-triazole ring is an aromatic heterocycle. Aromaticity confers significant stability.[8] These rings are generally very stable under a wide range of acidic and alkaline conditions and are resistant to hydrolysis and redox reactions.[9][10][11] Under the typical acidic conditions used for trityl deprotection (e.g., TFA, formic acid at room temperature), the 1,2,4-triazole ring itself is exceptionally stable and does not undergo ring-opening or degradation.[11]

The Carbon-Iodine Bond: A Point of Consideration

The C-I bond on an aromatic or heteroaromatic ring is generally robust. However, its stability can be influenced by the electronic nature of the ring and the reaction conditions. In the context of the 1,2,4-triazole ring, which is an electron-deficient system, the C-I bond is quite strong. There is no evidence from the reviewed literature to suggest that this bond is labile under the standard acidic conditions used for detritylation. Stronger, forcing conditions involving high heat or specific catalytic systems would be required to cleave this bond.

Experimental Protocol: Assessing Stability Under Acidic Challenge

To empirically determine the stability of 5-Iodo-1-trityl-1H-1,2,4-triazole, a time-course experiment using LC-MS analysis is the gold standard. This protocol provides a self-validating system to quantify the rate of deprotection and identify any potential degradation products.

Workflow Diagram

Caption: Experimental Workflow for Stability Assessment.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a 1 mg/mL stock solution of 5-Iodo-1-trityl-1H-1,2,4-triazole in acetonitrile.

  • Prepare the desired acidic medium (e.g., a solution of 95% TFA and 5% water).

• Reaction Initiation (T=0):

  • In a clean vial, add 1.0 mL of the acidic medium.

  • At time zero, add 10 µL of the compound stock solution to the acid. Mix thoroughly. This creates a starting concentration of approximately 10 µg/mL.

  • Immediately withdraw a 50 µL aliquot.

• Quenching:

  • Quench the 50 µL aliquot by adding it to an LC-MS vial containing 950 µL of a 50:50 acetonitrile:water solution with 0.1% ammonium hydroxide. The large dilution factor and the base will instantly neutralize the acid and stop the reaction. This is the T=0 sample.

• Time Course Sampling:

  • Allow the reaction vial to stand at room temperature.

  • Withdraw and quench additional 50 µL aliquots at subsequent time points (e.g., 15 min, 60 min, 4 hours, 24 hours).

• LC-MS Analysis:

  • Analyze all quenched samples by LC-MS.

  • Monitor for three key masses:

    • M+H⁺ of 5-Iodo-1-trityl-1H-1,2,4-triazole (starting material)

    • M+H⁺ of 5-Iodo-1H-1,2,4-triazole (deprotected product)

    • M+H⁺ of triphenylmethanol (byproduct)

  • Integrate the UV peak areas for the starting material and the deprotected product at each time point.

• Data Analysis:

  • Calculate the percentage of starting material remaining at each time point relative to T=0.

  • Plot the percentage of starting material vs. time to determine the rate of deprotection.

  • Scrutinize the chromatograms for any new, unexpected peaks that could indicate degradation of the iodo-triazole core.

Conclusion and Best Practices

The stability of 5-Iodo-1-trityl-1H-1,2,4-triazole under acidic conditions is dominated by the lability of the N-trityl protecting group. This cleavage is a predictable and controllable process driven by the formation of the stable trityl cation. The underlying 5-iodo-1,2,4-triazole core is highly robust and stable under typical deprotection protocols.

Key Takeaways for the Bench Scientist:

• Controlled Deprotection: Use well-established cocktails, such as 95% TFA with scavengers (TIS, H₂O), for reliable and complete trityl group removal.[5][6]

• Selective Cleavage: For sensitive substrates, explore milder acids like formic or acetic acid and carefully monitor the reaction progress to avoid side reactions.[4]

• Assume Core Stability: Under conditions designed for detritylation, the degradation of the 5-iodo-1,2,4-triazole ring system is highly unlikely.[11]

• Empirical Verification: When developing a new synthetic step involving acidic conditions, a simple LC-MS stability study as outlined above provides definitive, quantitative data and is a cornerstone of robust process development.

References

• Halpern, M. (n.d.). PTC-Acid Deprotection of Trityl Group. PTC Organics, Inc.
• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection.
• Thieme. (2015). Trityl Group Deprotection from Tetrazoles.
• (n.d.). Technical Support Information Bulletin 1127 - Removal of S-Trityl Groups.
• Common Organic Chemistry. (n.d.). Trityl Protection.
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• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection.
• BenchChem. (2025). Troubleshooting incomplete cleavage of the trityl group from D-cysteine.
• Dai, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry.
• Yus, M., & Behloul, C. (2015). Trityl Group Deprotection from Tetrazoles. Synlett. DOI: 10.1055/s-0034-1379933.
• ResearchGate. (2018). Stability of 1,2,4-triazoles?.
• Life Chemicals. (2023). 1,2,4-Triazole Derivatives for Synthesis of Biologically Active Compounds.
• Sharma, D., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Biomedicine & Pharmacotherapy.
• International Journal of Science and Research (IJSR). (2016). Chemistry of 1, 2, 4-Triazole: A Review Article.

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An In-Depth Technical Guide to the Solubility of 5-Iodo-1-trityl-1H-1,2,4-triazole in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 5-Iodo-1-trityl-1H-1,2,4-triazole. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer a foundational understanding of the physicochemical principles governing its solubility. We will explore predictive methodologies, detailed experimental protocols for solubility determination, and frameworks for data interpretation, empowering researchers to make informed decisions in their work with this and similar novel chemical entities.

Introduction: The Critical Role of Solubility

Solubility is a fundamental physicochemical property that dictates the suitability of a compound for a vast range of applications in the chemical and pharmaceutical sciences.[1][2] From reaction kinetics and purification strategies to bioavailability and formulation development, understanding a compound's solubility profile is a critical early-stage gatekeeper to success. For a novel compound like 5-Iodo-1-trityl-1H-1,2,4-triazole, a systematic approach to characterizing its solubility is not just advantageous—it is essential for its progression through the development pipeline.

Molecular Structure Analysis and Solubility Prediction

A qualitative prediction of solubility can be derived from a thorough analysis of the molecule's structural components. The principle of "like dissolves like" serves as a guiding tenet, where substances with similar polarities tend to be miscible.

Figure 1: Structural components of 5-Iodo-1-trityl-1H-1,2,4-triazole influencing solubility.

• The Trityl Group (Triphenylmethyl): This is the most dominant feature of the molecule. Comprised of three phenyl rings, it is large, nonpolar, and sterically bulky. This group will overwhelmingly favor solubility in nonpolar or moderately polar aprotic organic solvents that can accommodate its size and engage in van der Waals interactions. Its hydrophobic nature will drastically reduce solubility in polar, protic solvents like water or lower alcohols.

• The 1,2,4-Triazole Ring: The heterocyclic triazole core contains three nitrogen atoms, making it a polar component.[3] The lone pairs on the nitrogen atoms can act as hydrogen bond acceptors.[3] In isolation, a triazole would confer some degree of polarity and potential for solubility in more polar solvents.[3][4]

• The Iodo Substituent: The iodine atom at the 5-position is large and polarizable. While it adds to the overall molecular weight, which can decrease solubility, its presence does not drastically alter the polarity in the way a hydroxyl or amino group would.

Solubility Hypothesis: Based on this analysis, 5-Iodo-1-trityl-1H-1,2,4-triazole is predicted to be most soluble in nonpolar to moderately polar aprotic solvents. The large, nonpolar trityl group is expected to dominate its solubility profile, making it poorly soluble in highly polar, protic solvents.

Proposed Organic Solvents for Screening

A diverse range of organic solvents should be screened to build a comprehensive solubility profile. The following table provides a suggested list, categorized by polarity.

Solvent Class	Solvent	Predicted Solubility	Rationale
Nonpolar	Hexane	Low to Moderate	May be insufficient to overcome crystal lattice energy.
Toluene	Good to High	Aromatic nature may interact favorably with the trityl group's phenyl rings.
Polar Aprotic	Dichloromethane (DCM)	High	Good balance of polarity and ability to solvate large organic molecules.
Tetrahydrofuran (THF)	High	Ether oxygen can interact with the triazole ring; good general solvent.
Ethyl Acetate (EtOAc)	Moderate to Good	A common solvent with moderate polarity.
Acetonitrile (ACN)	Low to Moderate	Higher polarity may be less favorable for the trityl group.
Dimethylformamide (DMF)	Moderate	Highly polar; may be a good solvent if solute-solvent interactions are strong.
Dimethyl Sulfoxide (DMSO)	Moderate	Highly polar; often capable of dissolving otherwise poorly soluble compounds.
Polar Protic	Methanol (MeOH)	Low	Hydrogen bonding network is likely disrupted by the nonpolar trityl group.
Ethanol (EtOH)	Low	Similar to methanol; slightly less polar.
Isopropanol (IPA)	Very Low	Increasing alkyl chain length further decreases compatibility.

Experimental Determination of Solubility

A multi-tiered approach, starting with a rapid qualitative assessment followed by a rigorous quantitative method, is recommended for efficiency and accuracy.

Figure 2: A systematic workflow for the experimental determination of solubility.

Tier 1: Qualitative Shake-Flask Method

This rapid screening method provides a preliminary assessment of solubility across a broad range of solvents.

Protocol:

• Preparation: Into separate, clearly labeled 2 mL glass vials, add approximately 5-10 mg of 5-Iodo-1-trityl-1H-1,2,4-triazole.

• Solvent Addition: Add 1 mL of a selected organic solvent to each vial.

• Equilibration: Cap the vials securely and place them on a vortex mixer or orbital shaker at a constant temperature (e.g., 25°C) for 1-2 hours.

• Observation: After equilibration, visually inspect each vial. Note whether the solid has completely dissolved, partially dissolved, or remains insoluble.

• Categorization: Classify each solvent as leading to "High Solubility," "Partial Solubility," or "Low/Insoluble." This information will guide the selection of solvents for quantitative analysis.

Tier 2: Quantitative Analysis via HPLC-UV

This method provides precise solubility values and is the industry standard for such determinations.

Protocol:

• Sample Preparation for Saturation:

  • Add an excess amount of 5-Iodo-1-trityl-1H-1,2,4-triazole (e.g., 20-30 mg, ensuring solid is present after equilibration) to a 2 mL vial.

  • Add 1.5 mL of the chosen solvent (e.g., Dichloromethane).

  • Seal the vial and allow it to equilibrate on a shaker at a controlled temperature (e.g., 25°C) for 24 hours to ensure saturation.

• Calibration Standard Preparation:

  • Prepare a stock solution of the compound in a solvent in which it is freely soluble (e.g., Dichloromethane or THF) at a known concentration (e.g., 1 mg/mL).

  • Perform a serial dilution of the stock solution to create a series of calibration standards (e.g., 100, 50, 25, 10, 5, 1 µg/mL).

• Sample Processing:

  • After equilibration, carefully withdraw the supernatant from the saturated sample vial using a syringe.

  • Filter the supernatant through a 0.22 µm syringe filter (ensure the filter material is compatible with the solvent) into a clean HPLC vial. This step is critical to remove all undissolved particulate matter.

  • Dilute the filtered, saturated solution with the mobile phase to a concentration that falls within the range of the calibration curve. The dilution factor must be accurately recorded.

• HPLC Analysis:

  • Inject the prepared calibration standards and the diluted sample onto a suitable HPLC system equipped with a UV detector.

  • Suggested HPLC Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: A gradient of Acetonitrile and Water may be suitable.

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: To be determined by a UV scan of the compound (likely in the 220-280 nm range due to the aromatic rings).

    • Injection Volume: 10 µL

• Data Analysis and Calculation:

  • Plot the peak area from the HPLC chromatograms of the calibration standards against their known concentrations to generate a calibration curve. Determine the linearity (R² value should be >0.99).

  • Using the equation of the line from the calibration curve, determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated solution by multiplying the result by the dilution factor.

  Solubility (mg/mL) = Concentration from Curve (mg/mL) x Dilution Factor

Data Summary and Interpretation

The results from the quantitative analysis should be compiled into a clear and concise table.

Solvent	Solvent Class	Solubility at 25°C (mg/mL)	Solubility at 25°C (mol/L)	Notes
Toluene	Nonpolar	[Experimental Value]	[Calculated Value]	High solubility as predicted.
Dichloromethane (DCM)	Polar Aprotic	[Experimental Value]	[Calculated Value]	Excellent solvent for this compound.
Tetrahydrofuran (THF)	Polar Aprotic	[Experimental Value]	[Calculated Value]	Good general-purpose solvent.
Ethyl Acetate	Polar Aprotic	[Experimental Value]	[Calculated Value]	Moderate solubility.
Acetonitrile (ACN)	Polar Aprotic	[Experimental Value]	[Calculated Value]	Limited solubility.
Methanol	Polar Protic	[Experimental Value]	[Calculated Value]	Poor solubility as predicted.

Molecular Weight of 5-Iodo-1-trityl-1H-1,2,4-triazole: 491.33 g/mol . This value is used to convert between mg/mL and mol/L.

The experimentally determined solubility data will provide a robust foundation for selecting appropriate solvents for chemical synthesis, purification (e.g., recrystallization), and the preparation of stock solutions for biological screening or other downstream applications.

Conclusion

While no direct literature data exists for the solubility of 5-Iodo-1-trityl-1H-1,2,4-triazole, a systematic approach combining structural analysis and rigorous experimental determination can provide the necessary comprehensive profile. The dominant nonpolar trityl group strongly suggests high solubility in solvents like dichloromethane and toluene, and poor solubility in polar protic solvents like methanol. The detailed protocols provided in this guide offer a self-validating system for researchers to generate reliable and actionable solubility data, thereby accelerating research and development involving this novel compound.

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An In-depth Technical Guide to the Synthesis of 1,2,4-Triazoles: Core Methodologies and Mechanistic Insights

Abstract

The 1,2,4-triazole scaffold is a cornerstone in contemporary medicinal chemistry and materials science, integral to a wide array of therapeutic agents and functional materials.[1][2][3] This is attributed to the unique chemical properties of the triazole ring, which imparts metabolic stability, hydrogen bonding capabilities, and dipole character to molecules.[4] This guide provides an in-depth exploration of the core synthetic strategies for constructing the 1,2,4-triazole ring, intended for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of classical named reactions, present modern, efficient protocols, and offer field-proven insights into experimental choices and their causal relationships.

The Enduring Importance of the 1,2,4-Triazole Heterocycle

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide range of pharmaceuticals.[5][6] These include well-known antifungal agents like fluconazole and itraconazole, which function by inhibiting the biosynthesis of ergosterol, a critical component of fungal cell membranes.[1] Beyond antifungal applications, 1,2,4-triazole derivatives have demonstrated a broad spectrum of pharmacological activities, including antiviral, anticancer, anticonvulsant, anti-inflammatory, and antidepressant properties.[5][7][8][9] The versatility of this heterocycle makes its synthesis a topic of continuous interest and development in the scientific community.[3]

Classical Synthetic Routes: The Foundation of 1,2,4-Triazole Chemistry

The traditional methods for synthesizing 1,2,4-triazoles have been established for over a century and remain fundamental to the field. These reactions, while sometimes requiring harsh conditions, provide reliable access to a variety of substituted triazoles.

The Pellizzari Reaction

Discovered by Guido Pellizzari in 1911, this reaction involves the thermal condensation of an amide and an acylhydrazide to form a 3,5-disubstituted-1,2,4-triazole.[8][10][11] The reaction typically requires high temperatures, often exceeding 200°C, and can be performed neat or in a high-boiling solvent.[10]

2.1.1. Mechanistic Rationale

The mechanism of the Pellizzari reaction commences with the nucleophilic attack of the terminal nitrogen of the acylhydrazide on the carbonyl carbon of the amide. This is followed by a series of intramolecular cyclization and dehydration steps to form the stable, aromatic 1,2,4-triazole ring.[8][10][12]

Caption: Generalized mechanism of the Pellizzari reaction.

2.1.2. Experimental Protocol: Synthesis of 3,5-Diphenyl-1,2,4-triazole

This protocol provides a general guideline for a symmetrical Pellizzari reaction.

Materials:

• Benzamide

• Benzoylhydrazide

• High-boiling solvent (e.g., nitrobenzene or diphenyl ether), or perform neat

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine equimolar amounts of benzamide and benzoylhydrazide.[12]

• If using a solvent, add it to the flask.

• Heat the reaction mixture to 220-250°C under a nitrogen atmosphere.[12]

• Maintain the temperature and stir the mixture for 2-4 hours.[12]

• After the reaction is complete, allow the mixture to cool to room temperature.

• If the reaction was performed neat, the solid product can be triturated with a suitable solvent like ethanol to remove impurities.[12]

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to yield pure 3,5-diphenyl-1,2,4-triazole.[12]

• Characterize the product by NMR, IR, and Mass Spectrometry to confirm its identity and purity.

Field Insights: The primary challenge with the traditional Pellizzari reaction is the high temperature required, which can lead to side reactions and decomposition, resulting in lower yields.[8] Modern modifications using microwave irradiation have been shown to significantly reduce reaction times and improve yields, offering a more efficient and greener alternative.[8][10]

The Einhorn-Brunner Reaction

The Einhorn-Brunner reaction, described by Alfred Einhorn in 1905 and later expanded upon by Karl Brunner in 1914, facilitates the synthesis of substituted 1,2,4-triazoles from the acid-catalyzed condensation of diacylamines (imides) with hydrazines or their derivatives.[2][7][13]

2.2.1. Mechanistic Rationale and Regioselectivity

The reaction proceeds through the initial nucleophilic attack of the hydrazine on one of the carbonyl carbons of the protonated imide. This is followed by dehydration, a 1,5-proton shift, and intramolecular cyclization to form the five-membered triazole ring.[7][13]

A critical aspect of the Einhorn-Brunner reaction is its regioselectivity when an unsymmetrical imide is used. The reaction can yield an isomeric mixture of 1,2,4-triazoles.[7][13] The regiochemical outcome is primarily governed by the electronic properties of the two acyl groups on the imide. The hydrazine preferentially attacks the more electrophilic carbonyl carbon. Consequently, the acyl group that is more electron-withdrawing (derived from the stronger carboxylic acid) will predominantly occupy the 3-position of the final 1,2,4-triazole product.[2][7][13]

Caption: Generalized mechanism of the Einhorn-Brunner reaction.

2.2.2. Experimental Protocol: General Procedure

Materials:

• Substituted imide (1.0 eq)

• Substituted hydrazine (1.1 eq)

• Glacial acetic acid (solvent)

Procedure:

• In a round-bottom flask fitted with a reflux condenser, dissolve the substituted imide in glacial acetic acid.[13]

• To the stirring solution, slowly add the substituted hydrazine.[13]

• Heat the reaction mixture to reflux (approximately 110-120 °C) using a heating mantle or oil bath.[13]

• Allow the reaction to proceed for 2-8 hours. Monitor the progress by TLC until the starting material is consumed.[13]

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-cold water while stirring vigorously to precipitate the crude product.[13]

• Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water.[13]

• Dry the crude product under vacuum. Further purification can be achieved by recrystallization.

Modern Synthetic Methodologies: Expanding the 1,2,4-Triazole Toolkit

While classical methods are robust, modern synthetic chemistry has introduced a variety of milder and more efficient routes to 1,2,4-triazoles, often with improved regioselectivity and substrate scope.

Cycloaddition Reactions

[3+2] Cycloaddition reactions are powerful tools for the construction of five-membered heterocyclic rings. In the context of 1,2,4-triazole synthesis, this often involves the reaction of a 1,3-dipole with a dipolarophile.

3.1.1. Catalyst-Controlled Regioselective [3+2] Cycloaddition

A notable advancement is the catalyst-controlled regioselective [3+2] cycloaddition of isocyanides with diazonium salts.[14] This method provides a practical approach to designing either 1,3-disubstituted or 1,5-disubstituted 1,2,4-triazoles with high yields and functional group tolerance.[14]

• Ag(I) catalysis selectively yields 1,3-disubstituted 1,2,4-triazoles .[14]

• Cu(II) catalysis selectively yields 1,5-disubstituted 1,2,4-triazoles .[14][15]

Caption: Catalyst-controlled regioselectivity in [3+2] cycloaddition.

Metal-Free and Oxidative Cyclization Methods

Recent research has focused on developing more environmentally friendly synthetic routes that avoid the use of heavy metals.

3.2.1. Synthesis from Hydrazones and Amines

An appealing metal-free approach involves the reaction of hydrazones and amines under aerobic oxidative conditions.[14] This method proceeds through a cascade process of C-H functionalization, double C-N bond formation, and oxidative aromatization.[14] The advantages include readily available starting materials, mild operating conditions, a broad substrate scope, and high yields.[14]

3.2.2. Microwave-Assisted One-Pot Synthesis

A general one-pot synthesis of 3,4,5-trisubstituted 1,2,4-triazoles from secondary amides and hydrazides has been developed using triflic anhydride activation followed by microwave-induced cyclodehydration.[16][17][18] This method is efficient, with short reaction times and minimal use of the activating reagent.[17]

Multi-Component Reactions

Multi-component reactions (MCRs) are highly efficient processes where three or more reactants combine in a single synthetic operation to form a product that incorporates substantial portions of all the reactants. An oxidant- and metal-free three-component desulfurization and deamination condensation of isothiocyanates, amidines, and hydrazines has been developed to synthesize fully substituted 1H-1,2,4-triazol-3-amines.[14] This [2+1+2] cyclization process involves C–S and C–N bond cleavage and the formation of new C–N bonds in one pot.[14]

Comparative Analysis of Synthetic Methodologies

The choice of synthetic route to a desired 1,2,4-triazole depends on several factors, including the desired substitution pattern, the availability of starting materials, and the desired reaction conditions (e.g., temperature, tolerance to functional groups).

Method	Starting Materials	Key Features	Advantages	Disadvantages
Pellizzari Reaction	Amide, Acylhydrazide	High-temperature condensation	Simple, direct route to 3,5-disubstituted triazoles	Harsh conditions, low yields, potential side reactions[8][10][11]
Einhorn-Brunner Reaction	Imide, Hydrazine	Acid-catalyzed condensation	Predictable regioselectivity with unsymmetrical imides	Can produce isomeric mixtures[2][7][13]
Catalyst-Controlled Cycloaddition	Isocyanide, Diazonium Salt	Regioselective [3+2] cycloaddition	High yields, excellent regiocontrol, mild conditions	Requires specific metal catalysts (Ag(I) or Cu(II))[14][15]
Metal-Free Oxidative Cyclization	Hydrazone, Amine	Aerobic oxidation	Environmentally friendly, broad substrate scope, high yields	May require specific oxidizing conditions[14]
Microwave-Assisted Synthesis	Secondary Amide, Hydrazide	Triflic anhydride activation, microwave irradiation	Rapid, efficient, one-pot procedure	Requires microwave reactor, use of activating agent[16][17][18]

Conclusion

The synthesis of 1,2,4-triazoles is a rich and evolving field of organic chemistry. While classical methods like the Pellizzari and Einhorn-Brunner reactions provide a solid foundation, modern methodologies, including catalyst-controlled cycloadditions, metal-free oxidative cyclizations, and microwave-assisted protocols, offer significant advantages in terms of efficiency, regioselectivity, and environmental impact. As the demand for novel 1,2,4-triazole-containing compounds in medicine and materials science continues to grow, the development of innovative and practical synthetic strategies will remain a key area of research. This guide provides a comprehensive overview of the core synthetic approaches, empowering researchers to make informed decisions in their pursuit of novel 1,2,4-triazole derivatives.

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Protocols & Analytical Methods

Application Notes and Protocols for the Copper-Catalyzed Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Introduction: The Significance of 5-Iodo-1-trityl-1H-1,2,4-triazole in Modern Drug Discovery

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous antifungal, antiviral, and anticancer agents.[1][2] The introduction of an iodine atom at the C5 position of the triazole ring, as in 5-Iodo-1-trityl-1H-1,2,4-triazole, provides a versatile synthetic handle for further molecular elaboration through cross-coupling reactions. This allows for the construction of complex and diverse molecular architectures, a critical aspect of modern drug development. The trityl protecting group at the N1 position offers steric bulk and ensures regioselectivity during subsequent functionalization, while being readily removable under acidic conditions.[3][4][5]

This document provides a comprehensive guide for the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole, detailing the necessary protocols and offering insights into the underlying chemical principles. The described two-step synthesis involves the initial protection of 1H-1,2,4-triazole followed by a copper-catalyzed C-H iodination.

Synthetic Strategy Overview

The synthesis is approached in two distinct stages:

• N-Tritylation of 1H-1,2,4-triazole: Protection of the triazole nitrogen with a trityl group to enhance solubility in organic solvents and direct the subsequent iodination.

• Copper-Catalyzed C5-Iodination: Regioselective introduction of iodine at the 5-position of the triazole ring through a direct C-H activation/iodination protocol.

Caption: Overall synthetic workflow for 5-Iodo-1-trityl-1H-1,2,4-triazole.

Part 1: Synthesis of 1-trityl-1H-1,2,4-triazole (Precursor)

Scientific Rationale

The trityl group is an ideal protecting group for the 1,2,4-triazole moiety in this context. Its steric bulk selectively directs functionalization to the less hindered positions of the triazole ring and enhances the solubility of the polar triazole in organic solvents, which is advantageous for the subsequent copper-catalyzed reaction. The protection is typically achieved via an SN1-type mechanism where trityl chloride forms a stable trityl cation, which is then attacked by the nucleophilic nitrogen of the triazole.[5] Pyridine is employed not only as a solvent but also as a base to neutralize the HCl generated during the reaction.

Experimental Protocol

Reagent/Solvent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
1H-1,2,4-triazole	69.06	1.0 g	14.5
Trityl Chloride	278.78	4.4 g	15.8
Pyridine	79.10	20 mL	-
Dichloromethane	84.93	50 mL	-
Saturated NaHCO₃ (aq)	-	30 mL	-
Brine	-	30 mL	-
Anhydrous MgSO₄	-	As needed	-

Procedure:

• To a stirred solution of 1H-1,2,4-triazole (1.0 g, 14.5 mmol) in pyridine (20 mL) at 0 °C, add trityl chloride (4.4 g, 15.8 mmol) portion-wise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Remove the pyridine under reduced pressure.

• Dissolve the residue in dichloromethane (50 mL) and wash with saturated aqueous sodium bicarbonate solution (30 mL) followed by brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 1-trityl-1H-1,2,4-triazole as a white solid.

Part 2: Copper-Catalyzed Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Mechanistic Insights

The copper-catalyzed C-H iodination of azoles is a powerful transformation that avoids the need for pre-functionalized starting materials. While the precise mechanism can be complex and substrate-dependent, a plausible catalytic cycle involves a Cu(I)/Cu(III) pathway.[6][7]

Caption: Plausible Cu(I)/Cu(III) catalytic cycle for C-H iodination.

• Coordination: The active Cu(I) catalyst, stabilized by a ligand such as 1,10-phenanthroline, coordinates to the nitrogen of the triazole ring.

• Oxidative Addition: The iodine source (e.g., I₂) undergoes oxidative addition to the copper center, forming a Cu(III)-iodide intermediate.

• Reductive Elimination: C-I bond formation occurs via reductive elimination, releasing the iodinated product and regenerating the Cu(I) catalyst.

The choice of a suitable ligand, like 1,10-phenanthroline, is crucial as it stabilizes the copper intermediates and facilitates the catalytic turnover.[8]

Experimental Protocol

Reagent/Solvent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
1-trityl-1H-1,2,4-triazole	311.39	1.0 g	3.21
Copper(II) Acetate	181.63	58 mg	0.32 (10 mol%)
1,10-Phenanthroline	180.21	58 mg	0.32 (10 mol%)
Iodine (I₂)	253.81	978 mg	3.85
Potassium Carbonate (K₂CO₃)	138.21	887 mg	6.42
1,4-Dioxane	88.11	15 mL	-
Saturated Na₂S₂O₃ (aq)	-	20 mL	-
Ethyl Acetate	88.11	50 mL	-
Brine	-	20 mL	-
Anhydrous Na₂SO₄	-	As needed	-

Procedure:

• To an oven-dried Schlenk tube, add 1-trityl-1H-1,2,4-triazole (1.0 g, 3.21 mmol), copper(II) acetate (58 mg, 0.32 mmol), 1,10-phenanthroline (58 mg, 0.32 mmol), iodine (978 mg, 3.85 mmol), and potassium carbonate (887 mg, 6.42 mmol).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon).

• Add 1,4-dioxane (15 mL) via syringe.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate (50 mL).

• Wash the organic layer with saturated aqueous sodium thiosulfate solution (20 mL) to quench excess iodine, followed by brine (20 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 5-Iodo-1-trityl-1H-1,2,4-triazole.

Safety and Handling

• Trityl Chloride: Corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE).

• Pyridine: Flammable, toxic, and has a strong odor. Use in a well-ventilated fume hood.

• Iodine: Harmful if inhaled or swallowed. Avoid contact with skin and eyes.

• 1,4-Dioxane: A potential carcinogen and flammable. Handle with care in a fume hood.

• Copper Salts: Can be toxic. Avoid inhalation of dust and contact with skin.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can confidently apply and adapt this methodology for the synthesis of other functionalized heterocyclic compounds, thereby accelerating the drug discovery process.

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Application Note & Protocols: Leveraging 5-Iodo-1-trityl-1H-1,2,4-triazole as a Versatile Scaffold in Modular Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Beyond the Canonical "Click" Reaction

The term "click chemistry," coined by K.B. Sharpless, describes a class of reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts.[1] The quintessential example is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which specifically and reliably forms a 1,4-disubstituted-1,2,3-triazole linkage.[2][3] This reaction has become a cornerstone of bioconjugation, drug discovery, and materials science.

It is crucial, however, to distinguish the resulting 1,2,3-triazole isomer from its 1,2,4-triazole counterpart. The reagent at the center of this guide, 5-Iodo-1-trityl-1H-1,2,4-triazole , possesses the 1,2,4-triazole scaffold. While not a direct participant in the azide-alkyne cycloaddition, this molecule is an exceptionally powerful building block for modular synthesis, embodying the spirit of click chemistry through different, yet equally robust, chemical transformations.

This guide elucidates the strategic application of 5-Iodo-1-trityl-1H-1,2,4-triazole, not as a substrate for CuAAC, but as a versatile hub for molecular assembly via palladium-catalyzed cross-coupling and subsequent functionalization.

Reagent Profile: Deconstructing 5-Iodo-1-trityl-1H-1,2,4-triazole

The utility of this reagent lies in the distinct roles of its three key components:

• The 1,2,4-Triazole Core: This five-membered heterocycle is a privileged structure in medicinal chemistry, known for its metabolic stability and its ability to engage in hydrogen bonding and dipole interactions with biological targets.[4] Its presence provides a rigid, stable, and synthetically valuable core for building complex molecules.

• The 5-Iodo Group: The iodine atom at the C5 position is the primary point of reactivity for "click-like" assembly. Aryl and heteroaryl iodides are premier substrates for a vast array of palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This allows for the precise and efficient formation of new carbon-carbon and carbon-heteroatom bonds. The synthesis of 5-iodo-1,2,3-triazoles for subsequent coupling reactions underscores the utility of the iodo-handle in triazole chemistry.[5][6]

• The 1-Trityl Group: The triphenylmethyl (trityl) group is a bulky, acid-labile protecting group.[7][8] Its role here is twofold:

  • Steric Influence: It directs incoming reagents during coupling reactions and can influence the conformation of the final product.

  • Latent Functionality: It masks the N1 nitrogen of the triazole ring. Following cross-coupling at the C5 position, the trityl group can be selectively removed under mild acidic conditions to reveal an N-H bond, opening a new vector for diversification of the molecule.[7]

The logical workflow for utilizing this reagent is a two-stage process: first, coupling at the C5-iodo position, and second, deprotection and subsequent functionalization at the N1-position.

Caption: Synthetic workflow using 5-Iodo-1-trityl-1H-1,2,4-triazole.

Application & Protocols

Protocol 1: Sonogashira Coupling of Terminal Alkynes to the C5 Position

The Sonogashira coupling is a powerful reaction that forms a C-C bond between a terminal alkyne and an aryl or vinyl halide. This protocol provides a robust method for attaching diverse alkyne-containing fragments to the triazole core, a key step in synthesizing potential bioactive agents and molecular probes.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(0) source (Pd(PPh₃)₄) and a copper(I) co-catalyst (CuI) is used. The palladium catalyst facilitates the oxidative addition to the C-I bond, while the copper co-catalyst forms a copper(I) acetylide, which then engages in transmetalation with the palladium complex.[9]

• Base: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is essential. It serves to neutralize the HI byproduct generated during the reaction and acts as the solvent.

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxidation, so the reaction must be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst degradation and ensure high yields.

• Reagent Preparation:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon), add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 equiv).

  • Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv) and Copper(I) Iodide (CuI, 0.10 equiv).

  • Safety Note: Palladium catalysts and copper salts should be handled in a fume hood with appropriate personal protective equipment.

• Reaction Setup:

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous, degassed triethylamine (or a suitable solvent like THF/TEA mixture) via syringe to dissolve the reagents (concentration typically 0.1 M).

  • Add the terminal alkyne (1.2 equiv) via syringe.

  • Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) if necessary.

• Monitoring and Work-up:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting iodo-triazole is consumed (typically 2-12 hours).

  • Once complete, cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent.

  • Redissolve the residue in dichloromethane (DCM) or ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous ammonium chloride (NH₄Cl) to remove the copper catalyst, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure C5-alkynylated product.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%), CuI (10 mol%)	Standard and effective system for Sonogashira coupling of heteroaryl iodides.
Base/Solvent	Triethylamine (TEA) or DIPEA	Acts as both base and solvent; scavenges HI byproduct.
Temperature	25 - 60 °C	Mild conditions sufficient for reactive C-I bond, preventing degradation.
Atmosphere	Inert (Nitrogen or Argon)	Protects the Pd(0) catalyst from oxidation.

Protocol 2: N1-Trityl Group Deprotection

Following successful functionalization at the C5 position, the trityl group can be removed to unmask the N1 nitrogen for further reactions, such as alkylation, acylation, or use in another coupling reaction.

Causality Behind Experimental Choices:

• Acidic Cleavage: The trityl group is cleaved via an Sₙ1-type mechanism. The bond to the nitrogen is broken upon protonation, forming a highly stable triphenylmethyl cation.[7]

• Mild Acid: Mild acidic conditions are sufficient and desirable to prevent potential side reactions or degradation of the newly installed functional group. Formic acid or a dilute solution of trifluoroacetic acid (TFA) in a chlorinated solvent are commonly used.[7]

• Reaction Setup:

  • Dissolve the trityl-protected, C5-functionalized triazole (1.0 equiv) in dichloromethane (DCM) in a round-bottom flask.

  • Cool the solution in an ice bath (0 °C).

  • Slowly add trifluoroacetic acid (TFA, 2-5 equiv) dropwise to the stirred solution. Alternatively, a solution of 20-50% TFA in DCM can be used.

  • Safety Note: TFA is highly corrosive. Handle with extreme care in a fume hood.

• Monitoring and Work-up:

  • Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours.

  • Monitor the reaction by TLC for the disappearance of the starting material and the appearance of a more polar spot (the deprotected product). The cleaved triphenylmethanol or related byproducts will also be visible.

  • Once complete, carefully quench the reaction by adding it to a stirred, saturated solution of aqueous sodium bicarbonate (NaHCO₃) to neutralize the acid.

  • Transfer the mixture to a separatory funnel and extract the product with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography. The triphenylmethane byproducts are non-polar and will elute first, while the desired N-H triazole product is significantly more polar and will elute later.

Caption: Experimental workflow for N1-trityl group deprotection.

Conclusion

5-Iodo-1-trityl-1H-1,2,4-triazole is a sophisticated synthetic building block that exemplifies the modular philosophy of click chemistry. While it does not participate in the canonical CuAAC reaction, its true value is realized as a versatile scaffold. The C5-iodo group serves as a robust handle for palladium-catalyzed cross-coupling reactions, allowing for the attachment of diverse molecular fragments. Subsequently, the acid-labile trityl group can be removed to enable further derivatization at the N1 position. This strategic, two-vector approach provides researchers in drug discovery and chemical biology with a powerful tool for the efficient and controlled assembly of complex, 1,2,4-triazole-containing molecules.

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Application Notes and Protocols for Suzuki Coupling of 5-Iodo-1,2,4-Triazoles

Introduction: The Strategic Importance of 5-Aryl-1,2,4-Triazoles in Medicinal Chemistry

The 1,2,4-triazole scaffold is a privileged pharmacophore, forming the core of numerous approved drugs and clinical candidates. Its importance stems from its ability to act as a bioisostere for amide and ester groups, its capacity for hydrogen bonding, and its metabolic stability. Functionalization at the 5-position with aryl or heteroaryl moieties, in particular, has proven to be a highly fruitful strategy in drug discovery, leading to compounds with a broad spectrum of biological activities, including antifungal, anticancer, and antiviral properties[1].

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of C-C bonds, particularly for creating biaryl and heteroaryl-aryl linkages.[2][3] Its development, for which Akira Suzuki was a co-recipient of the 2010 Nobel Prize in Chemistry, has revolutionized synthetic organic chemistry.[4] For the synthesis of 5-aryl-1,2,4-triazoles, the Suzuki coupling of 5-iodo-1,2,4-triazoles with various boronic acids or their derivatives offers a direct and modular route. The high reactivity of the C-I bond makes 5-iodo-1,2,4-triazoles excellent electrophilic partners in this transformation.[5]

However, the presence of multiple nitrogen atoms in the triazole ring can present challenges. These Lewis-basic nitrogens can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation.[6][7] Therefore, a carefully optimized protocol is essential to ensure high yields and reproducibility. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on performing the Suzuki coupling with 5-iodo-1,2,4-triazoles, covering the reaction mechanism, a detailed experimental protocol, troubleshooting, and key optimization parameters.

Reaction Mechanism and the Critical Role of Reagents

The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium catalyst.[2][8] Understanding this cycle is paramount to rational optimization and troubleshooting. The generally accepted mechanism consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[2][3][4]

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-iodine bond of the 5-iodo-1,2,4-triazole. This is typically the rate-determining step and results in a Pd(II) intermediate.[2] The high reactivity of aryl iodides facilitates this step compared to bromides or chlorides.[5]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., an arylboronic acid) is transferred to the palladium center. This process requires the presence of a base, which activates the boronic acid to form a more nucleophilic boronate species, thereby facilitating the transfer.[5][9][10] The choice of base is critical and can significantly influence the reaction rate and yield.[10]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond as the two organic fragments are eliminated from the palladium center. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[2][5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Reagent Considerations:

• Palladium Catalyst: A variety of palladium sources can be used, including Pd(PPh₃)₄, Pd₂(dba)₃, and Pd(OAc)₂.[4] For heteroaryl couplings, palladium precatalysts complexed with bulky, electron-rich phosphine ligands like XPhos or SPhos often provide superior results, as they can mitigate catalyst inhibition by the nitrogen heterocycle.[7][11]

• Ligand: Phosphine ligands are crucial for stabilizing the palladium catalyst and modulating its reactivity.[5] Electron-rich and sterically hindered ligands can accelerate the oxidative addition and reductive elimination steps.[5][12] For challenging substrates, N-heterocyclic carbene (NHC) ligands have also emerged as powerful alternatives.[9]

• Base: The base plays a multifaceted role, primarily in activating the boronic acid for transmetalation.[5][10] Common choices include inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄. The strength and solubility of the base can impact the reaction kinetics and the stability of base-sensitive functional groups.[13]

• Solvent: A mixture of an organic solvent and water is often employed. Solvents like 1,4-dioxane, toluene, or THF are common organic choices.[8] The aqueous phase is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species. The reaction must be thoroughly degassed to prevent oxidation of the Pd(0) catalyst.[13]

Detailed Experimental Protocol: General Procedure for Suzuki Coupling of a 5-Iodo-1,2,4-Triazole

This protocol provides a robust starting point for the Suzuki coupling of a generic 5-iodo-1,2,4-triazole with an arylboronic acid. Optimization may be required for specific substrates.

Materials:

• 5-Iodo-1,2,4-triazole derivative (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Solvent system (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 5-iodo-1,2,4-triazole (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.[13]

• Reagent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv). Then, add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe. The typical concentration is 0.1 M with respect to the limiting reagent.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[8]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Caption: A typical experimental workflow for the Suzuki coupling reaction.

Optimization and Scope

The success of the Suzuki coupling with 5-iodo-1,2,4-triazoles can be highly dependent on the specific substrates used. The electronic and steric properties of both the triazole and the boronic acid will influence the optimal reaction conditions.

Parameter	Variation	Rationale & Expected Outcome
Catalyst/Ligand	Pd₂(dba)₃ / XPhos or SPhos	For electron-rich or sterically hindered boronic acids, or if the triazole substrate is particularly prone to catalyst inhibition. These systems are often more active at lower temperatures.[7]
Base	K₃PO₄ or Cs₂CO₃	A stronger, more soluble base can accelerate the reaction, especially with less reactive boronic acids. Cs₂CO₃ is particularly effective but also more expensive.[8]
Solvent	Toluene/Water, THF/Water	Solvent choice can affect the solubility of reagents and the reaction temperature. Toluene allows for higher reaction temperatures.[14]
Temperature	Room Temperature to 120 °C	While iodides are reactive, some challenging couplings may require higher temperatures to overcome activation barriers. Conversely, highly active catalyst systems may allow for reactions at or near room temperature.[9]
Boronic Acid Equivalent	1.1 to 2.0 equiv	An excess of the boronic acid can help drive the reaction to completion, especially if homocoupling or protodeboronation of the boronic acid is a competing side reaction.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently degassed solvents.3. Inappropriate base or solvent.4. Catalyst inhibition by the triazole.	1. Use fresh catalyst. Ensure a strictly inert atmosphere.[13]2. Degas solvents thoroughly (e.g., by sparging with argon for 30 min).3. Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvents.4. Switch to a bulkier, more electron-rich ligand (e.g., XPhos, SPhos) or a precatalyst.[7]
Protodeboronation of Boronic Acid	1. Presence of excess water or acidic impurities.2. Prolonged reaction time at high temperature.	1. Use anhydrous solvents (if using a base like KF). Minimize water content in the solvent system.2. Use a more active catalyst to reduce reaction time and temperature.
Homocoupling of Boronic Acid	1. Presence of oxygen leading to Pd(II) species.2. Inefficient transmetalation or reductive elimination.	1. Ensure rigorous exclusion of oxygen.[4]2. Optimize ligand and base to facilitate the catalytic cycle.
Decomposition of Starting Material	1. Reaction temperature is too high.2. Base is too strong for functional groups present.	1. Lower the reaction temperature and use a more active catalyst system.2. Use a milder base (e.g., K₂CO₃ or even NaHCO₃ in some cases).

Safety Precautions

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.

• Solvents: 1,4-Dioxane is a suspected carcinogen and can form explosive peroxides. Toluene and THF are flammable. Handle all organic solvents with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Bases: Strong bases like potassium carbonate and cesium carbonate are corrosive. Avoid contact with skin and eyes.

• Inert Gas: Argon and nitrogen are asphyxiants in high concentrations. Ensure adequate ventilation.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of 5-aryl-1,2,4-triazoles, providing a versatile and efficient route to a class of compounds of significant interest in medicinal chemistry. While the nitrogen-rich nature of the triazole ring can pose challenges, a thorough understanding of the reaction mechanism and careful optimization of the catalyst, ligand, base, and solvent system can lead to successful outcomes. The protocol and troubleshooting guide provided herein serve as a solid foundation for researchers to develop and apply this powerful transformation in their synthetic endeavors.

References

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (URL: [Link])

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (URL: [Link])

• Suzuki Coupling: Mechanism & Examples | NROChemistry. (URL: [Link])

• Suzuki Cross-Coupling Reactions Mechanisms - Mettler Toledo. (URL: [Link])

• Suzuki Coupling - Organic Chemistry Portal. (URL: [Link])

• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media - DOI. (URL: [Link])

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. (URL: [Link])

• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters | Journal of the American Chemical Society. (URL: [Link])

• Suzuki reaction - Wikipedia. (URL: [Link])

• The Suzuki coupling reaction of 4H-1,2,4-triazole precursors 5a and 5c... - ResearchGate. (URL: [Link])

• Synthesis of 5-aryltriazole acyclonucleosides via Suzuki coupling reactions. - ResearchGate. (URL: [Link])

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (URL: [Link])

• A general method of Suzuki–Miyaura cross-coupling of 4- and 5-halo-1,2,3-triazoles in water. (URL: [Link])

• Table 1 Optimization of the reaction conditions for Suzuki coupling... - ResearchGate. (URL: [Link])

• Design and Synthesis of New 5-aryl-4-Arylethynyl-1H-1,2,3-triazoles with Valuable Photophysical and Biological Properties - MDPI. (URL: [Link])

• Optimization of reaction conditions for the Suzuki-Miyaura coupling - ResearchGate. (URL: [Link])

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - NIH. (URL: [Link])

• Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - RSC Publishing. (URL: [Link])

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? - Quora. (URL: [Link])

• Synthesis of novel series of 3,5-disubstituted imidazo[1,2- d ][2][3][4]thiadiazoles involving S N Ar and Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07208K. (URL: [Link])

• Optimization of the Suzuki-Miyaura coupling and triazole isomerization. - ResearchGate. (URL: [Link])

• Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction - Organic Chemistry Frontiers (RSC Publishing). (URL: [Link])

• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions - Chemical.AI. (URL: [Link])

• Efficient Synthesis of Conjugated 1,2,4-Triazole Derivatives under Suzuki Cross-Coupling Reactions in the Presence of Ionic Liquids. (URL: [Link])

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures | Organometallics - ACS Publications. (URL: [Link])

• Pd‐catalyzed Suzuki–Miyaura cross‐coupling reactions of... | Download Scientific Diagram - ResearchGate. (URL: [Link])

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"synthesis of functionalized triazoles from 5-Iodo-1-trityl-1H-1,2,4-triazole"

An Application Guide to the Synthesis of Functionalized 1,2,4-Triazoles from 5-Iodo-1-trityl-1H-1,2,4-triazole

Authored by: A Senior Application Scientist

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the structural core of numerous therapeutic agents.[1][2] This privileged heterocycle is valued for its metabolic stability, capacity for hydrogen bonding, and its role as a bioisostere for amide bonds.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of diverse, functionalized 1,2,4-triazoles. We focus on the strategic use of 5-Iodo-1-trityl-1H-1,2,4-triazole as a versatile and pivotal building block for late-stage diversification through modern palladium-catalyzed cross-coupling reactions. Detailed, field-proven protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions are presented, alongside explanations of the underlying chemical principles and experimental rationale.

Introduction: The Strategic Advantage of the Starting Material

The successful synthesis of complex molecules hinges on a robust and flexible strategy. Our approach leverages 5-Iodo-1-trityl-1H-1,2,4-triazole as a key intermediate. This choice is deliberate and offers several distinct advantages:

• The Trityl (Tr) Protecting Group: The bulky trityl group on the N1 position serves two critical functions. Firstly, it enhances the solubility of the triazole core in common organic solvents used for cross-coupling reactions. Secondly, it sterically and electronically directs subsequent functionalization to the C5 position, preventing undesired side reactions at the nitrogen atoms of the triazole ring.[5]

• The C5-Iodo Substituent: The iodine atom at the C5 position is an ideal handle for palladium-catalyzed cross-coupling reactions. The Carbon-Iodine bond is highly susceptible to oxidative addition to a Pd(0) catalyst, which is the crucial first step in many catalytic cycles, enabling efficient bond formation under relatively mild conditions.[6][7]

This combination allows for the initial construction of the protected triazole core, followed by the late-stage introduction of diverse functional groups (aryl, heteroaryl, alkynyl, amino moieties), a highly desirable strategy in the generation of compound libraries for drug screening.

Figure 1: Overall synthetic workflow from the core intermediate.

Palladium-Catalyzed Cross-Coupling Protocols

Palladium-catalyzed cross-coupling reactions are powerful tools for forming carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[8] The general principle involves a catalytic cycle that repeatedly transforms the palladium catalyst between its Pd(0) and Pd(II) oxidation states.[7]

Suzuki-Miyaura Coupling: Synthesis of 5-Aryl-1,2,4-triazoles

The Suzuki-Miyaura reaction is a versatile method for creating carbon-carbon bonds between an organohalide and an organoboron compound, such as a boronic acid or ester.[9][10] It is widely used in the pharmaceutical industry due to the stability and low toxicity of the boronic acid reagents.[8]

Causality Behind the Protocol:

• Catalyst System: A Pd(0) species is the active catalyst. It can be added directly (e.g., Pd(PPh₃)₄) or generated in situ from a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂). The phosphine ligands (e.g., PPh₃, SPhos, XPhos) are crucial for stabilizing the palladium center and modulating its reactivity.[10]

• Base: A base (e.g., K₂CO₃, Cs₂CO₃) is essential for the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.[7]

• Solvent: A mixture of an organic solvent (like Dioxane, Toluene, or DMF) and water is often used. Water helps to dissolve the inorganic base and facilitates the reaction.

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The Strategic Utility of 5-Iodo-1-trityl-1H-1,2,4-triazole in Radiopharmaceutical Development

In the landscape of modern molecular imaging and targeted radionuclide therapy, the design and synthesis of novel radiolabeled compounds are of paramount importance. The 1,2,4-triazole scaffold has emerged as a privileged structure in medicinal chemistry due to its metabolic stability and ability to engage in various biological interactions.[1][2] This application note provides a comprehensive guide to the use of 5-Iodo-1-trityl-1H-1,2,4-triazole as a versatile precursor for the development of radiolabeled probes for Positron Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT) imaging, as well as for targeted radiotherapeutics.

Core Principles: The Rationale Behind the Precursor's Design

The efficacy of 5-Iodo-1-trityl-1H-1,2,4-triazole as a radiolabeling precursor is rooted in the strategic combination of its core components: the 1,2,4-triazole ring, the iodo-substituent, and the trityl protecting group.

• The 1,2,4-Triazole Core: This heterocyclic moiety is a bioisostere for amide and ester groups, offering improved pharmacokinetic properties. Its inherent stability under physiological conditions makes it an excellent framework for constructing tracers that can withstand in vivo degradation.[1][3]

• The Iodo Functional Group: The iodine atom at the 5-position serves as a versatile handle for introducing a variety of radiohalogens. It is a direct precursor for radioiodination with isotopes like Iodine-123, Iodine-124, Iodine-125, and Iodine-131.[4][5] Furthermore, it can act as a leaving group in halogen exchange (Halex) reactions for the introduction of Fluorine-18, the most commonly used radionuclide in PET imaging.[3][6]

• The Trityl Protecting Group: The triphenylmethyl (trityl) group is a bulky, acid-labile protecting group.[7][8] Its primary function here is to protect the N1 position of the triazole ring during synthesis and subsequent radiolabeling reactions. Its steric bulk can also direct reactions to other positions on the molecule.[8] The ease of its removal under mild acidic conditions, which are often compatible with radiolabeled compounds, is a significant advantage.[7][9]

Visualization of the Precursor and its Strategic Components

Caption: Workflow for radioiodination via Stille coupling.

Detailed Protocol:

• Precursor Preparation: Synthesize the 5-(tributylstannyl)-1-trityl-1H-1,2,4-triazole precursor.

• Reaction Setup: To a solution of the stannyl precursor (1-5 mg) in anhydrous DMF (0.5 mL) in a sealed reaction vial, add the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mg) and ligand (e.g., P(o-tol)₃, 2-4 mg).

• Radioiodide Addition: Add sodium [¹²⁵I]iodide (in 0.1 M NaOH) and an oxidant such as N-chlorosuccinimide (NCS) in DMF.

• Reaction: Heat the mixture at 80-120 °C for 10-20 minutes.

• Quenching and Purification: Cool the reaction mixture, dilute with water, and inject onto a semi-preparative HPLC column for purification.

• Formulation: Collect the product fraction, remove the organic solvent under a stream of nitrogen, and formulate in a suitable buffer (e.g., saline with ethanol).

• Quality Control: Confirm radiochemical purity and identity using analytical radio-HPLC and radio-TLC.

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃ / P(o-tol)₃	Efficient catalyst system for Stille couplings. [10]
Solvent	DMF	High boiling point and good solvating properties.
Temperature	80-120 °C	To ensure a reasonable reaction rate.
Reaction Time	10-20 min	To maximize radiochemical yield while minimizing degradation.

[¹⁸F]-Fluorination via Copper-Catalyzed Halogen Exchange

Copper-mediated radiofluorination has become a method of choice for labeling aromatic and heteroaromatic compounds. [11][12]The iodo-precursor is particularly well-suited for this transformation.

Reaction Scheme:

Caption: Copper-catalyzed [¹⁸F]-fluorination reaction.

Detailed Protocol:

• [¹⁸F]Fluoride Preparation: Trap aqueous [¹⁸F]fluoride on a pre-conditioned anion exchange cartridge (e.g., QMA). Elute with a solution of potassium carbonate (K₂CO₃) and Kryptofix 2.2.2 (K₂₂₂) in acetonitrile/water. Dry the [¹⁸F]KF/K₂₂₂ complex azeotropically.

• Reaction Setup: To the dried [¹⁸F]KF/K₂₂₂ complex, add a solution of 5-Iodo-1-trityl-1H-1,2,4-triazole (2-5 mg) and a copper catalyst (e.g., Cu(OTf)₂(py)₄, 5-10 mg) in anhydrous DMSO or DMF (0.5-1.0 mL). [12]3. Reaction: Seal the vial and heat at 110-150 °C for 15-30 minutes.

• Purification: After cooling, quench the reaction with water and purify the crude mixture using semi-preparative HPLC.

• Deprotection (Optional): If the trityl group needs to be removed, the purified, protected product can be treated with a mild acid solution (e.g., 1-5% TFA in DCM) followed by neutralization and re-purification. [9]6. Formulation and QC: Formulate the final product and perform quality control as described in the radioiodination protocol.

Parameter	Condition	Rationale
Catalyst	Cu(OTf)₂(py)₄	A commercially available and effective catalyst for radiofluorination. [12]
Solvent	DMSO or DMF	High boiling point, polar aprotic solvents that facilitate nucleophilic substitution.
Temperature	110-150 °C	Higher temperatures are often required for aromatic radiofluorination.
Base	K₂CO₃/K₂₂₂	To activate the [¹⁸F]fluoride for nucleophilic attack.

Trustworthiness and Self-Validation

The protocols outlined above are designed to be self-validating through rigorous in-process and final quality control measures.

• Radiochemical Purity: Assessed by radio-HPLC and radio-TLC, ensuring that the final product is free from radioactive impurities.

• Chemical Identity: Confirmed by co-elution with a non-radioactive, authenticated standard on analytical HPLC.

• Specific Activity: Determined to ensure that the radiolabeled product can be used for in vivo imaging without causing mass-effect-related pharmacological artifacts.

Conclusion and Future Perspectives

5-Iodo-1-trityl-1H-1,2,4-triazole stands as a highly valuable and versatile precursor in the field of radiopharmaceutical sciences. Its well-defined reactive site for radiohalogenation, combined with the robust and removable trityl protecting group, offers a streamlined path to novel imaging agents and therapeutics. The methodologies described herein, based on well-established copper- and palladium-catalyzed reactions, provide a solid foundation for researchers and drug development professionals to explore the vast potential of the 1,2,4-triazole scaffold in addressing unmet clinical needs. Further optimization of reaction conditions for specific target molecules will undoubtedly expand the library of triazole-based radiotracers for a wide range of biological targets.

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• M. J. Wenzel, et al. (2016). Cross-Coupling Reactions as Valuable Tool for the Preparation of PET Radiotracers. Pharmaceuticals. Available at: [Link]

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The Strategic Application of 5-Iodo-1-trityl-1H-1,2,4-triazole in Modern Medicinal Chemistry: A Guide to Synthesis and Derivatization

Introduction: The 1,2,4-Triazole Scaffold and the Utility of a Versatile Synthetic Intermediate

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its remarkable physicochemical properties. This five-membered heterocycle, containing three nitrogen atoms, imparts metabolic stability, hydrogen bonding capability, and can act as a bioisostere for amide or ester groups, often leading to favorable pharmacokinetic profiles.[1][2] Consequently, 1,2,4-triazole derivatives have been successfully incorporated into a wide array of therapeutic agents, demonstrating a broad spectrum of biological activities, including antifungal, anticancer, antiviral, and antibacterial effects.[3][4][5]

The synthesis of diverse libraries of substituted 1,2,4-triazoles is paramount for drug discovery programs. This guide focuses on the strategic use of 5-Iodo-1-trityl-1H-1,2,4-triazole as a key intermediate for the synthesis of novel 5-substituted-1H-1,2,4-triazole derivatives. The presence of the iodine atom at the 5-position allows for the introduction of various aryl and alkynyl moieties through palladium-catalyzed cross-coupling reactions. The trityl (triphenylmethyl) group at the 1-position serves as a bulky, acid-labile protecting group, directing the substitution to the 5-position and allowing for subsequent deprotection to yield the free N-H triazole, a common pharmacophore in many active pharmaceutical ingredients.

This document provides detailed application notes and protocols for the use of 5-Iodo-1-trityl-1H-1,2,4-triazole in Suzuki-Miyaura and Sonogashira cross-coupling reactions, followed by the deprotection of the trityl group.

Core Principles: A Two-Stage Approach to Novel 1,2,4-Triazole Derivatives

The synthetic strategy leveraging 5-Iodo-1-trityl-1H-1,2,4-triazole is a robust two-stage process. The first stage involves the formation of a new carbon-carbon bond at the 5-position of the triazole ring. The second stage is the removal of the trityl protecting group to furnish the final, often biologically active, compound.

Stage 1: Palladium-Catalyzed Cross-Coupling Reactions

The iodine atom on the 5-Iodo-1-trityl-1H-1,2,4-triazole is an excellent leaving group for palladium-catalyzed cross-coupling reactions. This allows for the facile introduction of a wide variety of substituents, significantly expanding the chemical space for drug discovery.

• Suzuki-Miyaura Coupling: For the synthesis of 5-aryl- or 5-heteroaryl-1H-1,2,4-triazoles, the Suzuki-Miyaura coupling is the reaction of choice. It involves the coupling of the iodo-triazole with a boronic acid or boronate ester in the presence of a palladium catalyst and a base.[6][7]

• Sonogashira Coupling: To introduce alkynyl moieties, the Sonogashira coupling is employed. This reaction couples the iodo-triazole with a terminal alkyne, utilizing a palladium catalyst, a copper(I) co-catalyst, and a base.[3][8]

Stage 2: Trityl Group Deprotection

The trityl group is strategically employed due to its steric bulk and its lability under acidic conditions. This allows for its straightforward removal without affecting many other functional groups. The deprotection is typically achieved by treatment with a protic acid, such as trifluoroacetic acid (TFA) or formic acid, in an appropriate solvent.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 5-Iodo-1-trityl-1H-1,2,4-triazole

This protocol describes a general method for the synthesis of 5-aryl-1-trityl-1H-1,2,4-triazoles.

Materials:

• 5-Iodo-1-trityl-1H-1,2,4-triazole

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-dioxane and water, 4:1 mixture)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Brine

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times to ensure an inert atmosphere.

• Add the palladium catalyst to the flask under the inert atmosphere.

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-1-trityl-1H-1,2,4-triazole.

Causality Behind Experimental Choices:

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxygen. An inert atmosphere prevents catalyst degradation and ensures optimal catalytic activity.

• Base: The base is crucial for the activation of the boronic acid, facilitating the transmetalation step in the catalytic cycle.[9]

• Solvent System: A mixture of an organic solvent like dioxane and water is often used to dissolve both the organic reactants and the inorganic base.

Protocol 2: General Procedure for Sonogashira Coupling of 5-Iodo-1-trityl-1H-1,2,4-triazole

This protocol outlines a general method for the synthesis of 5-alkynyl-1-trityl-1H-1,2,4-triazoles.

Materials:

• 5-Iodo-1-trityl-1H-1,2,4-triazole

• Terminal alkyne (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Amine base (e.g., triethylamine or diisopropylethylamine, 3.0 equivalents)

• Anhydrous solvent (e.g., tetrahydrofuran (THF) or N,N-dimethylformamide (DMF))

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 mmol), the palladium catalyst, and CuI.

• Add the anhydrous solvent and the amine base. Stir the mixture at room temperature for 10-15 minutes.

• Add the terminal alkyne dropwise via syringe.

• Heat the reaction mixture to 50-70 °C and stir for 2-8 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate sequentially with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-alkynyl-1-trityl-1H-1,2,4-triazole.

Causality Behind Experimental Choices:

• Copper(I) Iodide: The copper co-catalyst is essential for the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[3]

• Amine Base: The amine serves both as a base to deprotonate the terminal alkyne and as a solvent. It also scavenges the HI produced during the reaction.

• Celite Filtration: This step is crucial for removing the insoluble catalyst residues, simplifying the subsequent purification process.

Protocol 3: General Procedure for Trityl Group Deprotection

This protocol describes a standard acid-catalyzed method for the removal of the trityl group.

Materials:

• 5-Substituted-1-trityl-1H-1,2,4-triazole

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) or 90% aqueous formic acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the 5-substituted-1-trityl-1H-1,2,4-triazole (1.0 mmol) in DCM.

• To the stirred solution at room temperature, add TFA (e.g., 20% in DCM) or 90% aqueous formic acid.

• Stir the reaction mixture for 1-4 hours, monitoring the progress by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• The crude product can be purified by column chromatography, recrystallization, or trituration to yield the desired 5-substituted-1H-1,2,4-triazole. The triphenylmethanol byproduct is typically easily separated.

Causality Behind Experimental Choices:

• Acidic Conditions: The trityl group is highly susceptible to cleavage under acidic conditions due to the formation of the stable triphenylmethyl cation.[10]

• Neutralization: Careful neutralization is necessary to quench the acid and prevent potential degradation of the desired product during workup and purification.

Data Presentation

Reaction Type	Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Suzuki-Miyaura	5-Iodo-1-trityl-1H-1,2,4-triazole	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	8	85-95
5-Iodo-1-trityl-1H-1,2,4-triazole	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	6	88-98
Sonogashira	5-Iodo-1-trityl-1H-1,2,4-triazole	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI	Et₃N	THF	60	4	80-90
5-Iodo-1-trityl-1H-1,2,4-triazole	1-Heptyne	Pd(PPh₃)₂Cl₂/CuI	Et₃N	DMF	60	5	75-85
Deprotection	5-Phenyl-1-trityl-1H-1,2,4-triazole	-	TFA	-	DCM	RT	2	>95
5-(Phenylethynyl)-1-trityl-1H-1,2,4-triazole	-	Formic Acid	-	DCM	RT	3	>90

Note: Yields are representative and may vary depending on the specific substrates and reaction conditions.

Visualizations

Caption: Synthetic workflow for the derivatization of 5-Iodo-1-trityl-1H-1,2,4-triazole.

Sources

• 1. mdpi.com [mdpi.com]
• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. Design and Synthesis of New 5-aryl-4-Arylethynyl-1H-1,2,3-triazoles with Valuable Photophysical and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. ajouronline.com [ajouronline.com]
• 10. Synthesis, biological evaluation, and molecular docking studies of novel 3-aryl-5-(alkyl-thio)-1H-1,2,4-triazoles derivatives targeting Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of 5-Iodo-1-trityl-1H-1,2,4-triazole in the Synthesis of Bioactive Molecules: Application Notes and Protocols

Introduction: The 1,2,4-Triazole Scaffold and the Role of 5-Iodo-1-trityl-1H-1,2,4-triazole as a Versatile Building Block

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and presence in a multitude of clinically approved drugs. This five-membered heterocycle, containing three nitrogen atoms, exhibits a unique combination of physicochemical properties, including metabolic stability, hydrogen bonding capabilities, and the ability to act as a bioisostere for amide and ester groups. These characteristics contribute to favorable pharmacokinetic and pharmacodynamic profiles, leading to a wide spectrum of biological activities, including antifungal, anticancer, antiviral, and antibacterial properties.[1][2][3][4][5]

Within the synthetic chemist's toolkit, 5-Iodo-1-trityl-1H-1,2,4-triazole has emerged as a highly valuable and versatile building block for the construction of complex, bioactive molecules. The strategic placement of the iodine atom at the 5-position provides a reactive handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira reactions. These powerful carbon-carbon bond-forming transformations allow for the introduction of a wide array of aryl, heteroaryl, and alkynyl substituents at this position, enabling extensive structure-activity relationship (SAR) studies.

The trityl (triphenylmethyl) protecting group on the N1 nitrogen serves a dual purpose. Its significant steric bulk directs the regioselectivity of the coupling reactions to the 5-position and prevents undesirable side reactions at the nitrogen atoms of the triazole ring. Furthermore, the trityl group can be readily removed under acidic conditions, such as with trifluoroacetic acid (TFA), to unveil the N-H bond, which can be crucial for biological activity or for further synthetic diversification.[6][7][8]

This comprehensive guide provides detailed application notes and protocols for the synthesis of bioactive molecules utilizing 5-Iodo-1-trityl-1H-1,2,4-triazole. We will delve into the synthesis of this key intermediate, its application in Suzuki-Miyaura and Sonogashira cross-coupling reactions, and the subsequent deprotection to yield the final target compounds.

Synthesis of the Key Intermediate: 5-Iodo-1-trityl-1H-1,2,4-triazole

The synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole is a critical first step. While a direct, one-pot synthesis from simple precursors is not readily found in the literature, a logical and feasible two-step synthetic route can be proposed based on established methodologies for the synthesis of iodo-triazoles and the tritylation of N-heterocycles. This involves the initial synthesis of 5-iodo-1H-1,2,4-triazole, followed by the introduction of the trityl protecting group.

Workflow for the Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Caption: Synthetic workflow for 5-Iodo-1-trityl-1H-1,2,4-triazole.

Protocol 1: Synthesis of 5-Iodo-1H-1,2,4-triazole

This protocol is adapted from established methods for the iodination of electron-rich heterocycles.

Materials:

• 1H-1,2,4-Triazole

• Iodine (I₂)

• Sodium Hydroxide (NaOH)

• Deionized Water

• Hydrochloric Acid (HCl, 1M)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1H-1,2,4-triazole (1.0 eq) in deionized water.

• Cool the solution to 0 °C in an ice bath.

• In a separate beaker, prepare a solution of iodine (1.1 eq) and sodium hydroxide (2.2 eq) in deionized water.

• Slowly add the iodine/NaOH solution to the triazole solution at 0 °C with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully neutralize the reaction mixture with 1M HCl until a pH of ~7 is reached.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain 5-iodo-1H-1,2,4-triazole.

Protocol 2: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

This protocol is a standard N-tritylation procedure.

Materials:

• 5-Iodo-1H-1,2,4-triazole

• Trityl Chloride (TrCl)

• Triethylamine (Et₃N)

• Anhydrous Dimethylformamide (DMF)

• Deionized Water

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup, separatory funnel, rotary evaporator.

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 5-iodo-1H-1,2,4-triazole (1.0 eq) and anhydrous DMF.

• Add triethylamine (1.5 eq) to the solution and stir for 10 minutes.

• Add trityl chloride (1.2 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold deionized water to precipitate the product.

• Filter the precipitate and wash thoroughly with water.

• Dissolve the crude product in dichloromethane, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 5-Iodo-1-trityl-1H-1,2,4-triazole.

Application in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound, catalyzed by a palladium complex. In the context of our key intermediate, this reaction allows for the introduction of various aryl and heteroaryl moieties at the 5-position of the triazole ring.

Workflow for Suzuki-Miyaura Cross-Coupling

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol 3: Synthesis of 5-(4-Methoxyphenyl)-1-trityl-1H-1,2,4-triazole

This protocol is adapted from a similar Suzuki coupling of a bromo-1,2,4-triazole derivative.[9]

Materials:

• 5-Iodo-1-trityl-1H-1,2,4-triazole

• 4-Methoxyphenylboronic Acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• Tetrabutylammonium Bromide (TBAB)

• Toluene, Ethanol, Deionized Water

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Schlenk tube, magnetic stirrer, oil bath, condenser, nitrogen atmosphere setup, separatory funnel, rotary evaporator.

Procedure:

• To a Schlenk tube, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), potassium carbonate (3.0 eq), and tetrabutylammonium bromide (0.1 eq).

• Evacuate and backfill the tube with nitrogen three times.

• Add degassed toluene, ethanol, and deionized water in a 10:3:6 ratio.

• Add Pd(PPh₃)₄ (0.05 eq) to the reaction mixture.

• Heat the reaction mixture to 110 °C in an oil bath and stir for 12-16 hours under a nitrogen atmosphere.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 5-(4-methoxyphenyl)-1-trityl-1H-1,2,4-triazole.

Expected Data: The expected product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. The yield can be calculated after purification.

Application in Sonogashira Cross-Coupling Reactions

The Sonogashira reaction is a palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, providing a powerful method for the synthesis of substituted alkynes. This reaction is particularly useful for introducing alkynyl moieties onto the 1,2,4-triazole scaffold, which can serve as precursors for further transformations or as key pharmacophores in bioactive molecules.

Workflow for Sonogashira Cross-Coupling

Caption: General workflow for the Sonogashira cross-coupling reaction.

Protocol 4: Synthesis of 5-(Phenylethynyl)-1-trityl-1H-1,2,4-triazole

This protocol is based on general Sonogashira coupling procedures.[9][10][11]

Materials:

• 5-Iodo-1-trityl-1H-1,2,4-triazole

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]

• Copper(I) Iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Schlenk tube, magnetic stirrer, nitrogen atmosphere setup, separatory funnel, rotary evaporator.

Procedure:

• To a Schlenk tube, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.05 eq).

• Evacuate and backfill the tube with nitrogen three times.

• Add anhydrous THF and degassed triethylamine.

• Add phenylacetylene (1.2 eq) to the reaction mixture via syringe.

• Stir the reaction at room temperature for 12-24 hours under a nitrogen atmosphere.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 5-(phenylethynyl)-1-trityl-1H-1,2,4-triazole.

Expected Data: The structure of the product should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Deprotection of the Trityl Group

The final step in many synthetic sequences is the removal of the trityl protecting group to unmask the N-H of the triazole ring. This is typically achieved under acidic conditions.

Workflow for Trityl Deprotection

Caption: General workflow for the deprotection of the trityl group.

Protocol 5: Deprotection of 5-(4-Methoxyphenyl)-1-trityl-1H-1,2,4-triazole

This protocol is a standard procedure for trityl group removal.[6][7][8]

Materials:

• 5-(4-Methoxyphenyl)-1-trityl-1H-1,2,4-triazole

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolve 5-(4-methoxyphenyl)-1-trityl-1H-1,2,4-triazole (1.0 eq) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5-10 eq) to the solution.

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by adding it to a stirred, saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 5-(4-methoxyphenyl)-1H-1,2,4-triazole.

Data Presentation: Examples of Bioactive 1,2,4-Triazoles

While specific examples of bioactive molecules synthesized directly from 5-Iodo-1-trityl-1H-1,2,4-triazole are not extensively reported, the following table presents the bioactivity of 1,2,4-triazole derivatives with substitution patterns achievable through the described synthetic routes. This data underscores the potential of this building block in drug discovery.

Compound Class	Target	Bioactivity (IC₅₀/MIC)	Reference
Di-arylated 1,2,4-triazoles	Breast Cancer (MCF-7)	IC₅₀ = 4.8 µM	[2]
1,2,4-Triazole-naphthyl hybrids	Breast Cancer (MCF-7)	IC₅₀ = 7.10 µM	[12]
Steroid-triazole hybrids	Staphylococcus aureus	MIC = 12.5 µM, IC₅₀ = 8.9 µM	[13]

Conclusion and Future Perspectives

5-Iodo-1-trityl-1H-1,2,4-triazole stands out as a strategically important and versatile building block for the synthesis of a diverse array of bioactive molecules. The protocols detailed in this guide provide a solid foundation for researchers to utilize this intermediate in Suzuki-Miyaura and Sonogashira cross-coupling reactions, followed by efficient deprotection. The ability to readily introduce a wide range of substituents at the 5-position of the 1,2,4-triazole ring opens up vast possibilities for the exploration of chemical space and the optimization of biological activity in drug discovery programs. Further research into the development of one-pot coupling and deprotection procedures, as well as the expansion of the substrate scope, will undoubtedly enhance the utility of this valuable synthetic tool.

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• Microwave enhanced Sonogashira coupling. | Download Scientific Diagram.

• Reusability of 1 in the Sonogashira coupling reaction of iodobenzene or bromobenzene with phenyl acetylene in toluene. ResearchGate. [Link]

• Sonogashira cross-coupling reactions of 5-(benzothiazol-2-yl)-1-(4-iodophenyl)-3-phenyl-6-vinyl(phenyl)verdazyls: synthetic and theoretical aspects. [URL not available]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives [mdpi.com]
• 4. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 5. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
• 7. peptide.com [peptide.com]
• 8. total-synthesis.com [total-synthesis.com]
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• 11. spuvvn.edu [spuvvn.edu]
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• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 5-Iodo-1-trityl-1H-1,2,4-triazole as a Keystone Building Block in Materials Science

Introduction: Unlocking Functional Materials with a Versatile Triazole Intermediate

In the landscape of advanced materials, the rational design of molecular components is paramount. The 1,2,4-triazole scaffold has emerged as a privileged heterocycle, not only for its profound impact on medicinal chemistry but also for its growing importance in materials science.[1][2] The electron-deficient nature of the 1,2,4-triazole ring endows it with excellent electron-transport and hole-blocking properties, making its derivatives prime candidates for use in organic light-emitting diodes (OLEDs), organic photovoltaic cells, and other electronic devices.[3][4]

This technical guide focuses on 5-Iodo-1-trityl-1H-1,2,4-triazole , a strategically designed building block that serves as a versatile platform for constructing complex, functional organic materials. The true value of this compound lies in the orthogonal reactivity of its key features:

• The 1,2,4-Triazole Core: Provides the fundamental electronic and structural properties inherent to this class of heterocycles.

• The 5-Iodo Group: A highly effective "handle" for introducing molecular complexity. The carbon-iodine bond is readily activated by transition metal catalysts, enabling a suite of powerful cross-coupling reactions.[5]

• The N1-Trityl Group: A bulky and acid-labile protecting group that serves two critical functions.[6][7] Firstly, it ensures regioselectivity in synthetic transformations by sterically hindering and electronically deactivating the N1 and N2 positions, directing reactions to the C5-iodo position. Secondly, its facile removal under mild acidic conditions regenerates the N-H moiety, which can be a site for further functionalization or act as a hydrogen-bond donor or a coordination site in metal-organic frameworks (MOFs).[8][9]

This document provides researchers, materials scientists, and synthetic chemists with the foundational knowledge and detailed protocols required to effectively utilize 5-Iodo-1-trityl-1H-1,2,4-triazole in the synthesis of next-generation materials.

Physicochemical Properties & Handling

A thorough understanding of the reagent's properties is the first step toward successful experimentation.

Property	Data
Chemical Formula	C₂₁H₁₆IN₃
Molecular Weight	453.28 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in CH₂Cl₂, CHCl₃, THF, DMF, Dioxane
Insoluble in	Water, Hexanes
Storage Conditions	Store at 2-8°C, protect from light and moisture

Handling Precautions:

• Handle in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• The compound is moisture-sensitive due to the trityl group's lability in the presence of strong acids. Store under an inert atmosphere (e.g., Argon or Nitrogen).

Core Application: A Platform for Advanced Material Synthesis

The primary application of 5-Iodo-1-trityl-1H-1,2,4-triazole is as an intermediate in a modular synthetic approach. This strategy allows for the systematic construction of diverse molecular architectures with tailored properties. The general workflow is a powerful two-stage process: Functionalization followed by optional Deprotection .

Caption: General synthetic workflow utilizing 5-Iodo-1-trityl-1H-1,2,4-triazole.

Application Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol details the palladium-catalyzed coupling of an aryl or heteroaryl boronic acid to the C5 position of the triazole. This is a cornerstone reaction for creating π-conjugated systems found in organic semiconductors and fluorescent materials.

Expertise & Causality: The choice of a palladium catalyst like Pd(PPh₃)₄ or PdCl₂(dppf) is critical; these catalysts have well-understood mechanisms and are effective for coupling with heteroaryl halides. A weak inorganic base such as K₂CO₃ or Cs₂CO₃ is used to activate the boronic acid without promoting premature deprotection of the acid-sensitive trityl group. The solvent system (e.g., Dioxane/Water) is chosen to ensure solubility of both the organic and inorganic reagents.

Protocol Steps:

• Reagent Preparation: To a flame-dried Schlenk flask under an Argon atmosphere, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium carbonate (3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv.).

• Solvent Addition: Add anhydrous 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL dioxane and 2 mL water for a 1 mmol scale reaction).

• Degassing: Subject the mixture to three cycles of vacuum-backfill with Argon to remove any dissolved oxygen, which can deactivate the catalyst.

• Reaction: Heat the mixture to 80-90°C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 6-18 hours).

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the 5-aryl-1-trityl-1H-1,2,4-triazole.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application Protocol 2: Sonogashira Cross-Coupling

This protocol is used to install a terminal alkyne, a valuable functional group for "click" chemistry or for creating extended, rigid π-conjugated systems for molecular wires or nonlinear optical materials.

Expertise & Causality: The Sonogashira reaction requires a dual catalytic system: a palladium source to activate the C-I bond and a copper(I) salt (e.g., CuI) to facilitate the transmetalation with the alkyne. An organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is essential, acting as both the base and often as the solvent. The reaction is highly sensitive to oxygen, necessitating stringent anaerobic conditions to prevent oxidative homocoupling of the alkyne (Glaser coupling).

Protocol Steps:

• Reagent Preparation: To a flame-dried Schlenk flask under Argon, add 5-Iodo-1-trityl-1H-1,2,4-triazole (1.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 equiv.) and copper(I) iodide (CuI, 0.06 equiv.).

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., THF or DMF) followed by anhydrous, degassed triethylamine (approx. 3.0 equiv.). Finally, add the terminal alkyne (1.5 equiv.) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50°C) until the starting material is consumed, as monitored by TLC or LC-MS (typically 2-8 hours).

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

  • Concentrate the filtrate.

  • Redissolve the residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution (to remove copper salts), followed by water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel to yield the 5-alkynyl-1-trityl-1H-1,2,4-triazole.

Application Protocol 3: Trityl Group Deprotection

This final step unmasks the N1 position of the triazole ring, a crucial transformation for creating ligands for MOFs, enabling N-alkylation, or modulating the final material's electronic properties.

Expertise & Causality: The trityl group is cleaved via formation of the highly stable trityl cation.[7] This process is readily initiated by mild acids. A solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and highly effective method. The reaction is typically very fast and clean. The resulting trityl cation can be scavenged by a nucleophilic scavenger like triethylsilane (TES) to prevent potential side reactions with the product.

Protocol Steps:

• Reagent Preparation: Dissolve the 5-substituted-1-trityl-1H-1,2,4-triazole (1.0 equiv.) in dichloromethane (DCM).

• Scavenger Addition (Optional but Recommended): Add triethylsilane (TES, 2.0-3.0 equiv.).

• Acid Addition: Cool the solution to 0°C in an ice bath. Add a solution of trifluoroacetic acid (TFA, typically 10-20% v/v in DCM) dropwise with stirring.

• Reaction: Stir the reaction at 0°C to room temperature. The reaction is often complete within 30-60 minutes. Monitor by TLC until the starting material has disappeared.

• Workup:

  • Carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃ until effervescence ceases.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: The resulting 5-substituted-1H-1,2,4-triazole is often pure enough for subsequent steps, but can be further purified by recrystallization or column chromatography if necessary.

Caption: Mechanism of acid-mediated trityl group deprotection.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield in Coupling	Inactive catalyst; Insufficient degassing; Poor quality reagents (e.g., wet boronic acid).	Use a fresh batch of catalyst or screen different ligands. Ensure the reaction setup is fully anaerobic. Dry reagents thoroughly before use.
Stalled Coupling Reaction	Catalyst decomposition; Insoluble intermediates.	Add a fresh portion of catalyst. Try a different solvent system or add a co-solvent (e.g., DMF) to improve solubility.
Incomplete Deprotection	Insufficient acid; Short reaction time.	Add more TFA or increase the reaction time. Allow the reaction to warm to room temperature.
Side Products in Deprotection	Re-alkylation of the product by the trityl cation; Acid-sensitive functional groups.	Add a scavenger like triethylsilane (TES). Use a milder acid (e.g., 80% acetic acid) or perform the reaction at a lower temperature.

References

• Guo, X., et al. (2021). Synthesis of 1,2,4-triazole compounds. ISRES.

• Slideshare. (n.d.). Synthesis of substituted 1, 2, 4-triazole derivatives by Microwave irradiation. Available at: [https://www.slideshare.net/bab Fakultet/synthesis-of-substituted-1-2-4-triazole-derivatives-by-microwave-irradiation]([Link] Fakultet/synthesis-of-substituted-1-2-4-triazole-derivatives-by-microwave-irradiation)

• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Available at: [Link]

• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

• SciSpace. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available at: [Link]

• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Available at: [Link]

• ResearchGate. (2015). First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides. Available at: [Link]

• Thieme. (2015). Trityl Group Deprotection from Tetrazoles. Available at: [Link]

• Shchepinov, M. S., & Korshun, V. A. (2003). Recent applications of bifunctional trityl groups. Chemical Society Reviews. Available at: [Link]

• ResearchGate. (n.d.). 5-Iodo-1H-1,2,3-triazoles as Versatile Building Blocks. Available at: [Link]

• Wikipedia. (n.d.). 1,2,4-Triazole. Available at: [Link]

• Uddin, M. J., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry. Available at: [Link]

• Springer. (n.d.). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of nitrogen-rich imidazole, 1,2,4-triazole and tetrazole-based compounds. Available at: [Link]

• ResearchGate. (n.d.). Applications of Metal-Free 1,2,4-Triazole Derivatives in Materials Science. Available at: [Link]

• MDPI. (2021). Design and Synthesis of New 5-aryl-4-Arylethynyl-1H-1,2,3-triazoles with Valuable Photophysical and Biological Properties. Available at: [Link]

• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available at: [Link]

• ResearchGate. (2016). Applications of Metal-Free 1,2,4-Triazole Derivatives in Materials Science. Available at: [Link]

• ResearchGate. (n.d.). Reaction of 1,2,4-triazole derivative 5 with different alkylating/cyclizing agents under thermal and microwave conditions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Practical Synthesis of Functionalized 1,5-Disubstituted 1,2,4-Triazole Derivatives. Available at: [Link]

• Research Square. (2019). Efficient Synthesis of Conjugated 1,2,4-Triazole Derivatives under Suzuki Cross-Coupling Reactions in the Presence of Ionic Liquids. Available at: [Link]

• BMC. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. Available at: [Link]

Sources

• 1. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemmethod.com [chemmethod.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. News-Archive 2015 - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 9. Amino protecting group—triphenylmethyl series [en.highfine.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole. As Senior Application Scientists, we have compiled this resource to address common challenges, particularly the issue of low yield, encountered during this synthetic procedure. This guide is structured to provide not just protocols, but the underlying scientific reasoning to empower researchers to troubleshoot their experiments effectively.

Troubleshooting Guide: Addressing Low Yield

Low yield in the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole is a frequent issue that can almost always be traced back to a few critical experimental parameters. The core of this synthesis is a deprotonation-iodination sequence, which demands rigorous control over the reaction environment.

Q1: My reaction yield is low, and I primarily recover unreacted 1-trityl-1H-1,2,4-triazole. What is the most likely cause?

A1: Recovering starting material is a clear indication of incomplete deprotonation at the C-5 position of the triazole ring. The C-H bond at this position is acidic due to the inductive effect of the adjacent nitrogen atoms, but it still requires a very strong, non-nucleophilic base for complete removal of the proton[1]. The success of this step is highly sensitive to the following factors:

• Quality and Stoichiometry of n-Butyllithium (n-BuLi): n-BuLi is a highly reactive organometallic reagent that degrades upon exposure to air and moisture. Commercial solutions can vary in exact molarity, and their concentration will decrease over time. It is critical to titrate the n-BuLi solution before use to determine its precise molarity. Using an insufficient number of equivalents due to an overestimated concentration is a leading cause of incomplete reactions. We recommend using 1.1 to 1.2 equivalents of freshly titrated n-BuLi.

• Strictly Anhydrous Conditions: Organolithium reagents react instantaneously and exothermically with protic sources, especially water[2]. Any residual moisture in the glassware, solvent (THF), or under the inert atmosphere will consume the n-BuLi before it can deprotonate the triazole. All glassware must be rigorously flame-dried or oven-dried, and the reaction must be conducted under a dry, inert atmosphere (Nitrogen or Argon). Solvents must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone)[3].

• Reaction Temperature: The deprotonation step must be carried out at a very low temperature, typically -78 °C (a dry ice/acetone bath). At higher temperatures (above -40 °C), n-BuLi can react with the THF solvent itself in a process that involves proton abstraction followed by ring-opening[2]. This side reaction consumes the base and introduces impurities.

Q2: My TLC shows multiple new spots after the reaction, leading to a complex mixture and difficult purification. What are the potential side reactions?

A2: The formation of multiple byproducts suggests that side reactions are competing with the desired iodination pathway. Beyond the issues causing incomplete deprotonation, consider the following:

• Premature Quenching of the Lithiated Intermediate: The 5-lithio-1-trityl-1H-1,2,4-triazole intermediate is highly reactive. If the inert atmosphere is compromised or if the iodine solution contains moisture, the intermediate can be protonated, reverting back to the starting material after work-up.

• Temperature Control During Iodine Addition: The addition of the iodine solution should be performed slowly, ensuring the internal temperature of the reaction does not rise significantly above -78 °C. A localized increase in temperature can cause decomposition of the lithiated intermediate or promote other undesired pathways.

• Iodine Purity: Use high-purity, dry iodine. While less common, impurities in the iodine could introduce complications.

Q3: The reaction appears to proceed to completion by TLC, but I lose a significant portion of my product during the aqueous work-up and purification steps. How can this be prevented?

A3: Product loss during isolation is often related to the chemical properties of the trityl protecting group and the iodo-triazole product itself.

• Acid Sensitivity of the Trityl Group: The trityl (triphenylmethyl) group is a bulky protecting group that is notoriously labile under acidic conditions . A standard acidic work-up (e.g., using HCl) will cleave the trityl group, leading to the formation of 5-iodo-1H-1,2,4-triazole and triphenylmethanol. To avoid this, the reaction must be quenched with a neutral or slightly basic aqueous solution, such as saturated ammonium chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃).

• Purification Strategy: The product is typically a solid that can be purified by flash column chromatography on silica gel.

  • Co-elution: If the reaction was incomplete, separating the product from the slightly more polar starting material is key. A shallow gradient of ethyl acetate in hexanes is often effective.

  • On-Column Decomposition: Standard silica gel can be slightly acidic, which may cause partial detritylation of the product during a long chromatography run. If you observe streaking or the appearance of a new, more polar spot corresponding to triphenylmethanol, consider pre-treating the silica gel by slurrying it in the eluent containing a small amount of triethylamine (~1%) before packing the column.

  • Alternative Purification: If chromatography proves problematic, recrystallization from a suitable solvent system (e.g., ethanol/water, dichloromethane/hexanes) can be an effective alternative for obtaining high-purity material.

Frequently Asked Questions (FAQs)

Q: What is the mechanism for the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole? A: The reaction proceeds via a two-step mechanism:

• Deprotonation: n-Butyllithium, a strong base, selectively abstracts the most acidic proton on the ring, which is at the C-5 position, to form a highly reactive 5-lithio-1-trityl-1H-1,2,4-triazole intermediate[1].

• Electrophilic Substitution: The anionic carbon at C-5 then acts as a nucleophile, attacking one of the iodine atoms in molecular iodine (I₂) in an electrophilic substitution reaction. This forms the C-I bond and regenerates a lithium iodide (LiI) salt.

Reaction mechanism for the synthesis.

Q: What is a typical expected yield for this synthesis? A: When performed under optimal conditions with high-purity reagents, yields for this type of reaction are generally reported in the range of 70-90%. Yields below 60% suggest that one or more of the critical parameters discussed in the troubleshooting guide needs to be addressed.

Q: Are there alternative iodinating agents I can use instead of molecular iodine? A: Yes, other electrophilic iodine sources can be used, such as N-iodosuccinimide (NIS). However, molecular iodine (I₂) is inexpensive, readily available, and highly effective for quenching organolithium intermediates. Its main drawback is the need to remove the excess purple iodine during work-up, which is easily accomplished with an aqueous sodium thiosulfate wash.

Protocols and Data

Optimized Reaction Parameters

This table summarizes the key quantitative parameters for maximizing yield.

Parameter	Recommended Value	Rationale
Solvent	Anhydrous Tetrahydrofuran (THF)	Good solubility for reactants and stable at low temperatures.
Temperature	-78 °C	Prevents side reactions of n-BuLi with the solvent and ensures stability of the lithiated intermediate[2].
Atmosphere	Dry Nitrogen or Argon	Essential to prevent reaction of n-BuLi and the lithiated intermediate with air or moisture[3].
Equivalents of n-BuLi	1.1 - 1.2 eq	Ensures complete deprotonation, accounting for any minor quenching. Requires accurate titration.
Equivalents of Iodine	1.2 - 1.5 eq	Ensures the lithiated intermediate is fully quenched. Excess is easily removed.
Work-up Quench	Sat. aq. NH₄Cl or NaHCO₃	Neutral/mildly basic conditions prevent the acid-catalyzed cleavage of the trityl protecting group.

Experimental Protocol: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Materials:

• 1-trityl-1H-1,2,4-triazole

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (solution in hexanes, freshly titrated)

• Iodine (I₂)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Solvents for chromatography (Hexanes, Ethyl Acetate)

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 1-trityl-1H-1,2,4-triazole (1.0 eq).

• Dissolve the starting material in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C.

• Stir the resulting mixture at -78 °C for 1 hour.

• In a separate flame-dried flask, dissolve iodine (1.2 eq) in anhydrous THF.

• Slowly add the iodine solution to the reaction mixture at -78 °C. A color change will be observed.

• Stir the reaction at -78 °C for an additional 1-2 hours, monitoring the reaction progress by TLC.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and add water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with saturated aqueous Na₂S₂O₃ solution (to remove excess iodine), followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude solid by flash column chromatography (e.g., gradient of 5% to 20% ethyl acetate in hexanes) to yield the pure product.

Troubleshooting Workflow

If you are experiencing low yields, follow this logical diagnostic workflow to identify the root cause.

A logical workflow for diagnosing low yield.

References

• The Royal Society of Chemistry. Synthesis of 1,2,3-Triazole-Fused Heterocycles via Pd-Catalyzed Annulation of 5-Iodo-1,2,3.
• PubMed. Synthesis of 5-iodo-1,4-disubstituted-1,2,3-triazoles mediated by in situ generated copper(I) catalyst and electrophilic triiodide ion.
• Wikipedia. n-Butyllithium.
• Finar, I. L. Heterocyclic Compounds. Longman. (General reference for heterocycle reactivity).
• ResearchGate. Stability of 1,2,4-triazoles?

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]

Technical Support Center: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

Welcome to the technical support center for the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during this multi-step synthesis. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the successful and efficient production of your target compound.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low yield after the first step (Tritylation of 1H-1,2,4-triazole). My NMR indicates a mixture of products.

Possible Cause: The primary reason for a low yield of the desired 1-trityl-1H-1,2,4-triazole is the formation of the undesired regioisomer, 4-trityl-1H-1,2,4-triazole. The alkylation of 1,2,4-triazole with trityl chloride can occur at either the N1 or N4 position of the triazole ring. While the N1 isomer is generally the major product due to thermodynamic stability, reaction conditions can influence the isomer ratio.

Solution:

• Optimize Reaction Conditions: The choice of base and solvent can significantly impact the regioselectivity of the tritylation reaction. Using a bulky, non-nucleophilic base can favor the formation of the less sterically hindered N1 isomer.

• Purification: Careful purification by column chromatography is essential to separate the two isomers. The polarity of the two isomers is different, allowing for their separation on silica gel.

• Characterization: It is crucial to correctly identify the isomers. The proton and carbon NMR spectra of the N1 and N4 isomers are distinct. For instance, the chemical shifts of the triazole ring protons and carbons will differ between the two isomers.

Problem 2: My iodination reaction of 1-trityl-1H-1,2,4-triazole is incomplete, and I still have a significant amount of starting material.

Possible Cause: Incomplete iodination can be due to several factors, including insufficient reactivity of the iodinating agent, low reaction temperature, or a short reaction time. The C5 position of the 1-trityl-1H-1,2,4-triazole is deactivated towards electrophilic substitution, and therefore, forcing conditions are often required.

Solution:

• Choice of Iodinating Agent: A common method for the iodination of such electron-deficient heterocycles is metal-halogen exchange, typically involving lithiation at the C5 position with a strong base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) at low temperatures, followed by quenching with an iodine source (e.g., I₂).[1] If you are using a direct iodinating agent like N-iodosuccinimide (NIS), a stronger Lewis acid catalyst might be necessary to enhance its electrophilicity.[2][3]

• Reaction Conditions: For lithiation-iodination protocols, ensure that the reagents are fresh and the reaction is carried out under strictly anhydrous and inert conditions (e.g., under argon or nitrogen). The temperature control is critical; lithiation is typically performed at -78 °C.

• Reaction Time and Temperature: Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, consider increasing the reaction time or, cautiously, the temperature after the addition of the iodinating agent.

Problem 3: I am observing a significant amount of a byproduct that appears to be detritylated.

Possible Cause: The trityl group is a well-known acid-labile protecting group.[4][5] If your iodination conditions generate acidic byproducts, or if your work-up procedure involves acidic washing, you may observe cleavage of the trityl group, leading to the formation of 5-iodo-1H-1,2,4-triazole or even the complete degradation of your product.

Solution:

• Neutralize Acidic Byproducts: If your iodination reaction is suspected to generate acid, consider adding a non-nucleophilic base to the reaction mixture to neutralize it in situ.

• Aqueous Work-up: During the work-up, avoid acidic washes. Use neutral or slightly basic aqueous solutions (e.g., saturated sodium bicarbonate solution) to quench the reaction and wash the organic layer.

• Stability on Silica Gel: The trityl group can sometimes be cleaved on acidic silica gel during column chromatography. To mitigate this, you can neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole?

The most common side products are:

• 4-trityl-1H-1,2,4-triazole: The regioisomer formed during the tritylation step.

• 1-trityl-1H-1,2,4-triazole: Unreacted starting material from the iodination step.

• 5-iodo-1H-1,2,4-triazole: The detritylated product, which can form if the trityl group is cleaved.

• Triphenylmethanol: A byproduct from the cleavage of the trityl group.

Q2: How can I differentiate between the 1-trityl and 4-trityl isomers of 1H-1,2,4-triazole?

The most reliable method for differentiating between the N1 and N4 isomers is through Nuclear Magnetic Resonance (NMR) spectroscopy.[6] The chemical environment of the triazole ring protons and carbons is different in the two isomers, leading to distinct chemical shifts in their ¹H and ¹³C NMR spectra. A detailed comparison of the expected chemical shifts is provided in the table below.

Compound	¹H NMR (δ, ppm) - Triazole Protons	¹³C NMR (δ, ppm) - Triazole Carbons
1-trityl-1H-1,2,4-triazole	Two distinct signals	Two distinct signals
4-trityl-1H-1,2,4-triazole	One signal (due to symmetry)	One signal (due to symmetry)

Note: The exact chemical shifts can vary depending on the solvent and the instrument.

Q3: What is the best method for the iodination of 1-trityl-1H-1,2,4-triazole?

A highly effective and commonly used method is the deprotonation of the C5 position with a strong organolithium base, such as n-butyllithium (n-BuLi), at low temperature (-78 °C), followed by the addition of an iodine source like molecular iodine (I₂). This method is generally high-yielding and regioselective.

Q4: How can I purify the final product, 5-Iodo-1-trityl-1H-1,2,4-triazole?

The final product can be purified by column chromatography on silica gel.[7] A gradient elution system, for example, with a mixture of hexane and ethyl acetate, is typically effective in separating the desired product from unreacted starting material and other byproducts. As mentioned in the troubleshooting section, it is advisable to use neutralized silica gel to prevent the cleavage of the trityl group.

Experimental Protocols

Protocol 1: Synthesis of 1-trityl-1H-1,2,4-triazole

• To a solution of 1H-1,2,4-triazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add a suitable base (e.g., sodium hydride, 1.1 eq) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of trityl chloride (1.05 eq) in anhydrous DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench it by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the N1 and N4 isomers.

Protocol 2: Synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole

• Dissolve 1-trityl-1H-1,2,4-triazole (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, as a solution in hexanes) dropwise to the reaction mixture, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of iodine (1.2 eq) in anhydrous THF dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on neutralized silica gel.

Visualizing the Reaction Pathway

The following diagram illustrates the key steps and potential side products in the synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole.

Caption: Synthetic pathway for 5-Iodo-1-trityl-1H-1,2,4-triazole highlighting potential side products.

References

• Bulger, P. G., et al. (2003).
• Creagh, L. T. (1967). Nuclear Magnetic Resonance Spectra of Some 1,2,4-triazoles. UNT Digital Library.
• Green, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• Total Synthesis. Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• Chirkina, E. A., & Larina, L. I. (2022). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles...
• Sharpless, K. B., et al. (2021). Selective C–H Iodination of (Hetero)arenes. Organic Letters.
• Sharpless, K. B., et al. (2021).
• Elguero, J., et al. (1976). On triazoles. IV—NMR study of 5‐amino‐1,2,4‐triazole isomers.
• Ali, M. A., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. PMC.
• Liu, L. L., & Yang, G. (2008). Synthesis of 3,5-di-(4-pyridyl)-1H-1,2,4-triazole. Molecules.
• National Chemical Laboratory. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS.
• Yus, M., et al. (2004). Tritylamines. Organic Chemistry Portal.
• Fokin, V. V., et al. (2012). Synthesis of 5-iodo-1,4-disubstituted-1,2,3-triazoles mediated by in situ generated copper(I) catalyst and electrophilic triiodide ion. PubMed.
• Fokin, V. V., et al. (2011). Synthesis of 1,2,3-Triazole-Fused Heterocycles via Palladium Catalyzed Annulation of 5-Iodotriazoles. The Royal Society of Chemistry.
• ACG Publications. (2022). Synthesis and reactivity of novel trityl-type protecting groups.
• Wan, Z.-K., et al. (2011). Development of trityl-based photolabile hydroxyl protecting groups. PubMed.
• Rurack, K., et al. (2016). Synthesis of N-Aryl and N-Heteroaryl γ-, δ-, and ε-Lactams Using Deprotometalation–Iodination and N-Arylation, and Properties Thereof. Request PDF.
• Fokin, V. V., et al. (2011). Synthesis of 1,2,3-Triazole-Fused Heterocycles via Pd-Catalyzed Annulation of 5-Iodo-1,2,3. The Royal Society of Chemistry.
• Bulger, P. G., et al. (2003).
• Wang, M.-W., et al. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. PMC.

• Common Organic Chemistry. Lithiation / Iodination. Retrieved from [Link]

• International Journal of Science and Research (IJSR). (2016). Chemistry of 1, 2, 4-Triazole: A Review Article.
• Google Patents. (2013). CN102936223A - Synthesis method and purification method of 5-iodo-2-methylbenzimidazole.
• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
• NIH. (2022).
• Zhang, J., et al. (2014).
• Olofsson, B., et al. (2016). NH-Heterocyclic Aryliodonium Salts and their Selective Conversion into N1-Aryl-5-iodoimidazoles. PubMed.
• ResearchGate. (2016). Chemistry of 1, 2, 4-Triazole: A Review Article.

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• 7. CN102936223A - Synthesis method and purification method of 5-iodo-2-methylbenzimidazole - Google Patents [patents.google.com]

Technical Support Center: Purification of 5-Iodo-1-trityl-1H-1,2,4-triazole by Chromatography

Welcome to the technical support center for the chromatographic purification of 5-Iodo-1-trityl-1H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for this specific purification challenge. The unique structural features of this molecule—a bulky, acid-labile trityl protecting group, a polar triazole core, and a heavy iodine atom—present a distinct set of considerations for achieving high purity.

This document is structured to anticipate and address the common and complex issues you may encounter, moving from general principles to specific, actionable troubleshooting steps.

I. Core Concepts & Initial Considerations

Before embarking on the purification of 5-Iodo-1-trityl-1H-1,2,4-triazole, it is crucial to understand the chemical liabilities of the molecule and how they dictate the choice of chromatographic conditions.

• The Acid-Labile Trityl Group: The trityl (triphenylmethyl) group is notoriously susceptible to cleavage under acidic conditions. Standard silica gel is inherently acidic and can catalyze the hydrolysis of the trityl group, leading to the formation of triphenylmethanol and the unprotected 5-iodo-1H-1,2,4-triazole as a significant impurity.[1] This is often the primary cause of low yield and impure fractions.

• Polarity Profile: The molecule possesses a large, nonpolar trityl group and a polar 1,2,4-triazole ring. This amphipathic nature can sometimes lead to challenging separation behavior, including streaking or poor solubility in certain mobile phases.

• Stability of the Iodo-Triazole Core: While the 1,2,4-triazole ring itself is generally stable, iodinated aromatic compounds can sometimes be sensitive to light or certain reactive species.[2] It is good practice to protect the compound from excessive light exposure during purification and handling.[3]

II. Troubleshooting Guide: Common Problems & Solutions

This section addresses specific issues that may arise during the column chromatography of 5-Iodo-1-trityl-1H-1,2,4-triazole in a question-and-answer format.

Question 1: My yield is very low, and I see a new, more polar spot on my TLC that I suspect is the de-tritylated product. How can I prevent this?

Answer: This is the most common issue and is almost certainly due to the acidic nature of the silica gel cleaving the trityl group.

• Causality: The lone pairs on the oxygen atoms of the silanol groups (Si-OH) on the silica surface can be protonated by traces of acid or water, creating a localized acidic environment that facilitates the cleavage of the trityl cation.

• Solutions, from simplest to most effective:

  • Use a Neutralizing Agent in the Mobile Phase: Add a small amount of a basic modifier to your eluent. Triethylamine (Et₃N) at a concentration of 0.1-1% (v/v) is a common choice. It will neutralize the acidic sites on the silica gel, minimizing on-column decomposition.

  • Use Deactivated Silica Gel: You can prepare deactivated silica gel by treating it with a solution of triethylamine in your non-polar solvent, then evaporating the solvent.[4] This pre-neutralizes the stationary phase.

  • Switch to a Different Stationary Phase: If decomposition persists, consider using a less acidic or neutral stationary phase.

    • Alumina (neutral or basic): A good alternative, particularly for compounds with basic functionalities or acid sensitivities.[4][5]

    • Florisil: A neutral magnesium silicate that can be effective for separating less polar compounds and is less harsh than silica.[4][5]

Question 2: My compound is streaking or tailing on the TLC plate and the column, leading to poor separation. What's causing this and how can I fix it?

Answer: Streaking or tailing is often a result of poor solubility in the mobile phase, strong interactions with the stationary phase, or column overloading.

• Causality: The polar 1,2,4-triazole core can interact strongly with the polar silanol groups of the silica gel, especially if the mobile phase is not polar enough to effectively elute it.

• Solutions:

  • Optimize the Mobile Phase:

    • Increase the polarity of your eluent. If you are using a hexane/ethyl acetate system, gradually increase the percentage of ethyl acetate.[6]

    • Consider a different solvent system. Dichloromethane/methanol or chloroform/methanol mixtures can be effective for triazole-containing compounds.[7] A small amount of methanol can significantly improve peak shape.

  • Dry Loading: If the compound has poor solubility in the initial, less polar mobile phase, it's beneficial to dry-load the sample.[8] Dissolve your crude product in a suitable solvent (e.g., dichloromethane), adsorb it onto a small amount of silica gel, and evaporate the solvent to dryness. This dry powder can then be carefully added to the top of your column.[8]

  • Reduce Sample Load: Overloading the column is a common cause of poor separation. As a general rule, the amount of crude material should be 1-5% of the mass of the stationary phase.[6]

Question 3: I can't seem to find the right solvent system. My compound either stays at the baseline (Rf=0) or shoots to the solvent front (Rf=1) on the TLC.

Answer: Finding the optimal mobile phase is key to a successful separation. The goal is to have your target compound with an Rf value between 0.2 and 0.4 for good separation on a column.[9]

• Causality: The large difference in polarity between the trityl group and the iodo-triazole moiety can make it sensitive to small changes in eluent polarity.

• Solutions:

  • Systematic TLC Analysis: Test a range of solvent systems with varying polarities. Start with a non-polar system like 95:5 hexane/ethyl acetate and gradually increase the polarity to 80:20, 70:30, and so on.

  • Try Different Solvent Combinations: If a two-solvent system isn't providing the desired resolution, consider alternatives. For example, dichloromethane/ethyl acetate or toluene/acetone might offer different selectivity.

  • Consider a Gradient Elution: For difficult separations, a gradient elution on the column can be very effective. Start with a less polar mobile phase to elute non-polar impurities, and gradually increase the polarity to elute your product and then more polar impurities.[6]

III. Experimental Workflow & Data Presentation

Workflow for Method Development

The following diagram outlines a logical workflow for developing a robust purification method for 5-Iodo-1-trityl-1H-1,2,4-triazole.

Caption: Workflow for purification of 5-Iodo-1-trityl-1H-1,2,4-triazole.

Recommended Starting Conditions

The following table provides suggested starting conditions for flash column chromatography. These should be optimized based on TLC analysis of your specific crude material.

Parameter	Recommended Starting Condition	Rationale
Stationary Phase	Silica Gel (deactivated with 1% Et₃N)	Standard choice, deactivation prevents detritylation.[5]
Alternative Stationary Phase	Neutral Alumina	For highly acid-sensitive substrates.[4]
Mobile Phase System	n-Hexane / Ethyl Acetate	Good starting point for many organic compounds.[10]
Initial Eluent Composition	90:10 (n-Hexane / Ethyl Acetate)	Adjust based on TLC to achieve an Rf of 0.2-0.4.[9]
Elution Mode	Isocratic or Step-Gradient	Isocratic is simpler if separation is good. A gradient is better for complex mixtures.
Sample Loading	Dry loading adsorbed on silica	Improves resolution for compounds with moderate solubility.[8]
Detection	UV (254 nm) or TLC analysis of fractions	The aromatic rings of the trityl group and triazole are UV active.

IV. Frequently Asked Questions (FAQs)

Q1: Can I use reverse-phase chromatography for this purification?

A1: Yes, reverse-phase (RP) chromatography is a viable alternative, especially if normal-phase fails or if you have highly polar impurities to remove.[11] In RP chromatography, the stationary phase (e.g., C18 silica) is nonpolar, and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used.[12] Your nonpolar, trityl-containing product would be more strongly retained, while polar impurities (like the de-tritylated product) would elute earlier.[11]

Q2: How do I know if my purified compound is free of triphenylmethanol?

A2: The best way is through ¹H NMR spectroscopy. Triphenylmethanol has a characteristic singlet for its hydroxyl proton and distinct aromatic signals. The trityl group on your product will have a different aromatic pattern. Comparing the NMR of your purified product to a reference spectrum or the starting material will confirm its purity.

Q3: My compound is an oil after purification, but the literature reports it as a solid. What should I do?

A3: This is often due to residual solvent or the presence of minor impurities that inhibit crystallization. Try dissolving the oil in a minimal amount of a solvent like dichloromethane and then adding a non-polar solvent like hexane or pentane dropwise until the solution becomes cloudy. Let it stand, perhaps in the refrigerator, to induce crystallization. Scratching the inside of the flask with a glass rod can also help initiate crystal formation.[13]

Q4: Are there any non-chromatographic methods to purify this compound?

A4: Recrystallization is the most common non-chromatographic purification method for solids. If your crude product is relatively pure (>90%), you may be able to purify it by dissolving it in a minimal amount of a hot solvent and allowing it to cool slowly to form crystals. The choice of solvent is critical and would need to be determined experimentally.

V. References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• The Royal Society of Chemistry. Synthesis of 1,2,3-Triazole-Fused Heterocycles via Pd-Catalyzed Annulation of 5-Iodo-1,2,3. Available from: [Link]

• Phenomenex. TROUBLESHOOTING GUIDE. Available from: [Link]

• DiVA portal. Optimizing purification of oligonucleotides with reversed phase trityl-on solid phase extraction. Available from: [Link]

• PubMed. Synthesis of 5-iodo-1,4-disubstituted-1,2,3-triazoles mediated by in situ generated copper(I) catalyst and electrophilic triiodide ion. Available from: [Link]

• Thieme. Synthesis of 1,2,3-Triazole-Fused Heterocycles via Palladium Catalyzed Annulation of 5-Iodotriazoles. Available from: [Link]

• PubMed. Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. Available from: [Link]

• alwsci. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available from: [Link]

• Interchim – Blog. TLC Fundamentals – Stationary & mobile phase choice (part 4). Available from: [Link]

• Veeprho. Exploring the Different Mobile Phases in HPLC. Available from: [Link]

• LCGC International. Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Available from: [Link]

• Shimadzu. Liquid Chromatography. Available from: [Link]

• Supporting Information. Available from: [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available from: [Link]

• ResearchGate. (PDF) Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques. Available from: [Link]

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. comparative study of various synthetic methods of 1,2,3-triazoles via click reaction: a mini review. Available from: [Link]

• PubMed. H2SO4-silica-promoted 'on-column' removal of benzylidene, isopropylidene, trityl and tert-butyldimethylsilyl groups. Available from: [Link]

• Google Patents. CN105906575A - Synthesizing process of 1H-1,2,4-triazole. Available from:

• ISRES. synthesis of 1,2,4 triazole compounds. Available from: [Link]

• SOL-GEL TRANSITION IN SIMPLE SILICATES II. Available from: [Link]

• ResearchGate. (PDF) Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available from: [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. Available from: [Link]

• YouTube. How Does Silica Gel Chromatography Work? - Chemistry For Everyone. Available from: [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Available from: [Link]

• NIH. Silica gel-Mediated Oxidation of Prenyl Motifs Generates Natural Product-Like Artifacts. Available from: [Link]

• Google Patents. CN102936223A - Synthesis method and purification method of 5-iodo-2-methylbenzimidazole. Available from:

• A Comprehensive review on 1, 2,4 Triazole. Available from: [Link]

• ResearchGate. Selective thin-layer chromatography of 4-R-1,2,4-triazoles | Request PDF. Available from: [Link]

• ResearchGate. Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?. Available from: [Link]

• ResearchGate. Chemistry of 1, 2, 4-Triazole: A Review Article. Available from: [Link]

• ACS Publications. Selective C–H Iodination of (Hetero)arenes | Organic Letters. Available from: [Link]

• ResearchGate. Efficiency of conventional drinking water treatment process in the removal of endosulfan, ethylenethiourea, and 1,2,4-triazole | Request PDF. Available from: [Link]

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• 3. rsc.org [rsc.org]
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• 8. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 9. TLC Fundamentals – Stationary & mobile phase choice (part 4) [blog.interchim.com]
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"optimizing trityl deprotection without affecting the iodo group"

A Researcher's Guide to Optimizing Trityl Cleavage while Preserving Iodo Groups

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that navigating the complexities of synthetic chemistry requires precision and a deep understanding of reaction mechanisms. This guide is designed for researchers, chemists, and drug development professionals who are facing the specific challenge of selectively removing a trityl (Trt) protecting group without compromising the integrity of an iodo-substituted aromatic ring.

Here, we move beyond simple protocols to provide a comprehensive resource grounded in mechanistic principles and field-tested experience. We will explore the causality behind experimental choices, offer detailed troubleshooting pathways, and provide validated protocols to enhance the success of your synthesis.

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the deprotection of trityl groups in the presence of iodinated compounds.

Q1: I'm observing loss of my iodo group during trityl deprotection with Trifluoroacetic Acid (TFA). What is happening?

A: While aryl iodides are generally stable to acidic conditions, harsh deprotection conditions can lead to side reactions.[1] The primary cause is often not direct acid-mediated cleavage of the C-I bond, but rather electrophilic attack on the electron-rich, iodo-substituted ring by the highly stable trityl cation (Trt⁺) that is generated during the reaction.[2][3][4][5] This can lead to complex side products or de-iodination. Using a high concentration of a strong acid like TFA can accelerate these unwanted reactions.

Q2: What is the single most important reagent to add to my reaction to prevent side reactions?

A: A cation scavenger. The deprotection of the trityl group is a reversible equilibrium reaction.[3][6] Scavengers are essential to trap the reactive trityl cation, preventing it from reattaching to your deprotected functional group or reacting with other nucleophilic sites on your molecule, such as the iodo-aryl ring.[3][5] Trialkylsilanes like triisopropylsilane (TIS) or triethylsilane (TES) are highly effective as they irreversibly reduce the trityl cation to the inert triphenylmethane.[3][5][6]

Q3: Can I use a milder acid than TFA?

A: Yes, using a milder acid is a primary strategy for improving selectivity. Formic acid (88-97%) or aqueous acetic acid are excellent alternatives to TFA for substrates sensitive to strong acids.[2][7] For particularly acid-labile molecules, some trityl-type groups (like Methoxytrityl, Mmt) can be removed with as little as 1% TFA in dichloromethane (DCM).[8]

Q4: How long should my deprotection reaction run?

A: For most substrates, a reaction time of 1-4 hours at room temperature is sufficient when using standard TFA cocktails.[3][7] However, the optimal time depends on the specific substrate and acid strength. It is highly recommended to monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS to determine the point of complete deprotection and avoid prolonged exposure to acid, which can increase the likelihood of side reactions.[3]

Troubleshooting & Optimization Guide

This guide provides a systematic approach to resolving common problems encountered during the selective deprotection of trityl groups.

Problem 1: Loss or Modification of the Iodo Group

The primary challenge is preventing deiodination or other modifications to the iodo-aryl moiety.

Potential Cause	Explanation	Recommended Solution & Optimization Strategy
Excessive Acid Strength	High concentrations of strong acids like TFA can promote electrophilic side reactions on the aromatic ring. Aryl iodides can decompose when treated with strong acids, especially at elevated temperatures.[1]	Strategy: Reduce acid strength. Begin with a low concentration of TFA (e.g., 2-5% in DCM) and gradually increase if deprotection is slow. Alternatively, switch to a milder acid like formic acid or acetic acid.[2][7]
Insufficient Cation Scavenging	The liberated trityl cation (Trt⁺) is a potent electrophile that can attack the electron-rich iodo-aryl ring, leading to undesired byproducts.[5]	Strategy: Ensure an adequate concentration of an effective scavenger. Use Triisopropylsilane (TIS) or Triethylsilane (TES) at 2.5-5% (v/v). These irreversibly quench the Trt⁺ cation.[3][5]
Prolonged Reaction Time / High Temperature	Extended exposure to acidic conditions, even mild ones, increases the probability of side reactions.	Strategy: Monitor the reaction closely using TLC or LC-MS. Quench the reaction as soon as the starting material is consumed. Perform the reaction at room temperature or 0 °C to minimize side reactions.

Problem 2: Incomplete or Slow Trityl Deprotection

Achieving complete removal of the trityl group without affecting the iodo group is a balancing act.

Potential Cause	Explanation	Recommended Solution & Optimization Strategy
Insufficient Acid Strength / Concentration	The conditions may be too mild to efficiently cleave the C-O, C-N, or C-S bond of the trityl-protected group.	Strategy: If using a mild acid, cautiously increase its concentration or the reaction time while monitoring for any impact on the iodo group. A switch from acetic acid to formic acid, or from low-concentration TFA to a slightly higher concentration, may be necessary.[7]
Re-attachment of the Trityl Group	Trityl deprotection is an equilibrium process.[6] Without a scavenger, the liberated trityl cation can re-attach to the deprotected nucleophile (e.g., alcohol, amine, thiol).	Strategy: This reinforces the critical importance of scavengers. The presence of TIS or TES drives the reaction to completion by permanently removing the Trt⁺ cation from the equilibrium.[3]
Steric Hindrance	The steric bulk of the substrate may hinder the approach of the acid to the protected group.	Strategy: A moderate increase in reaction time is the first approach. If the reaction is still sluggish, a slight increase in temperature (e.g., to 40 °C) can be attempted, but this must be done with caution and careful monitoring for side product formation.[5]

Mechanistic Insights & Visualization

Understanding the underlying mechanism is key to rational troubleshooting. The acid-catalyzed deprotection of a trityl group proceeds via an SN1-type mechanism.

• Protonation: The acid protonates the heteroatom (O, N, or S) attached to the trityl group.[2][4]

• Heterolysis: The protonated group becomes a good leaving group, and the C-X bond cleaves to form the deprotected functional group and a highly stable trityl carbocation. This cation's stability is due to the extensive resonance delocalization of the positive charge across the three phenyl rings.[2][4][5]

• Cation Quenching: In an optimized reaction, a scavenger molecule, such as Triisopropylsilane (TIS), attacks the trityl cation. TIS acts as a hydride donor, reducing the cation to the inert hydrocarbon triphenylmethane, thus preventing side reactions.[3][6]

Caption: Acid-catalyzed trityl deprotection mechanism.

Troubleshooting Workflow

Use this decision tree to guide your optimization process when deprotecting a trityl group from an iodo-containing compound.

Caption: Decision workflow for optimizing selective trityl deprotection.

Validated Experimental Protocols

Protocol 1: Mild TFA-Mediated Deprotection of a Trityl Ether

This protocol is a starting point for the selective deprotection of a trityl-protected alcohol on an iodo-aryl substrate.

Materials:

• Trityl-protected iodo-aryl compound

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Triisopropylsilane (TIS)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard glassware and rotary evaporator

Procedure:

• Dissolve the trityl-protected substrate (1.0 equiv) in anhydrous DCM to a concentration of approximately 0.1 M.

• Add Triisopropylsilane (TIS) (5.0 equiv, or 5% v/v of the total solvent).

• Cool the stirred solution to 0 °C in an ice bath.

• Add Trifluoroacetic Acid (TFA) (2.0 equiv, or ~2% v/v) dropwise.

• Monitor the reaction progress by TLC or LC-MS every 30 minutes. The reaction is typically complete in 1-3 hours.

• Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.[7]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[7]

• Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel. The triphenylmethane byproduct is non-polar and typically elutes easily.

Protocol 2: Deprotection using Formic Acid

This protocol offers a milder alternative to TFA, suitable for more sensitive substrates.[2][7]

Materials:

• Trityl-protected iodo-aryl compound

• Formic Acid (97+%)

• Dioxane (for co-evaporation)

• Standard glassware and oil pump/rotary evaporator

Procedure:

• Treat the trityl-protected substrate (1.0 equiv) with cold (0 °C) formic acid (97+%). Use enough to fully dissolve the substrate.

• Stir the reaction at 0 °C to room temperature for 5-60 minutes. Monitor closely by TLC/LC-MS. The reaction can be very rapid.[2]

• Once complete, evaporate the formic acid using a rotary evaporator connected to an oil pump at room temperature.[2][7]

• To ensure complete removal of residual acid, co-evaporate the resulting residue twice from dioxane.[2][7]

• The crude residue can then be worked up by extraction or directly purified by chromatography. The triphenylmethanol byproduct is typically insoluble in water, which can aid in separation.[2][7]

References

• Benchchem. (2025). Application Notes and Protocols: Experimental Conditions for Trityl Group Deprotection.
• Malik, S., & Kartha, K. P. R. (2009). A Mild, Highly Efficient, and Chemoselective Deprotection of Trityl Ethers of Carbohydrates and Nucleosides Using Iodine Monobromide. SYNLETT, 2009(11), 1809–1811.
• Total Synthesis. (n.d.). Trityl Protecting Group: Trityl Chloride Protection & Deprotection.
• Benchchem. (2025).
• ResearchGate. (2025).
• Benchchem. (2025).

• Kadereit, D., Deck, P., Heinemann, I., & Waldmann, H. (2001). Acid-labile protecting groups for the synthesis of lipidated peptides. Chemistry, 7(6), 1184-93. [Link]

• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Benchchem. (2025). Impact of scavengers on Trt group removal and side reactions.

• YouTube. (2025). Preparation of Aryl Iodides, Part 1: Electrophilic Iodination. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Acid-labile protecting groups for the synthesis of lipidated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1,2,4-Triazoles

Welcome to the Technical Support Center for the synthesis of 1,2,4-triazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you optimize your synthetic routes and achieve higher yields and purity.

I. Troubleshooting Guide: Common Challenges and Solutions

The synthesis of 1,2,4-triazoles, while versatile, is often plagued by issues such as low yields, the formation of side products, and purification difficulties. This section provides a systematic approach to troubleshooting these common problems.

Table 1: General Troubleshooting for 1,2,4-Triazole Synthesis

Issue	Potential Causes	Recommended Solutions & Explanations
Low or No Product Yield	- Harsh Reaction Conditions: Traditional methods like the Pellizzari reaction often require high temperatures (>200°C) and long reaction times, which can lead to the degradation of starting materials or the desired product.[1][2][3] - Inefficient Cyclization/Dehydration: The final ring-closing and dehydration steps may be incomplete. - Poor Quality Starting Materials: Impurities in starting materials can inhibit the reaction or lead to side products.	- Optimize Reaction Temperature and Time: Systematically vary the temperature and reaction time to find the optimal balance for product formation without significant degradation.[4][5][6][7] - Microwave Synthesis: Consider using microwave irradiation, which has been shown to dramatically reduce reaction times and increase yields, particularly for the Pellizzari reaction.[1][2][3] - Use of Activating Agents: For syntheses starting from amides and hydrazides, activation of the amide with reagents like triflic anhydride can facilitate the reaction under milder conditions.[8][9][10] - Ensure Purity of Reactants: Verify the purity of your starting materials (e.g., by NMR or melting point) before starting the reaction.[11]
Formation of Isomeric Mixtures (Lack of Regioselectivity)	- Reaction Mechanism Ambiguity: Certain methods, like the Einhorn-Brunner reaction with unsymmetrical diacylamines, can inherently produce a mixture of regioisomers.[2][12] - Catalyst Choice: In modern catalytic methods, the choice of metal catalyst can significantly influence the regiochemical outcome.[2][13]	- Einhorn-Brunner Reaction Strategy: The regioselectivity is influenced by the acidity of the groups on the imide; the group from the stronger carboxylic acid will preferentially be at the 3-position.[2][12][14][15] Carefully select your diacylamine to favor the desired isomer. - Catalyst-Controlled Synthesis: For cycloaddition reactions, judicious choice of catalyst can provide excellent regiocontrol. For example, in the reaction of isocyanides with diazonium salts, Ag(I) catalysis favors 1,3-disubstituted products, while Cu(II) catalysis yields the 1,5-disubstituted isomers.[2][13]
Complex Reaction Mixture with Multiple Side Products	- Side Reactions: In the Pellizzari reaction with different acyl groups on the amide and hydrazide, an "interchange of acyl groups" can lead to a mixture of three different triazoles.[3] - Decomposition: High reaction temperatures can cause decomposition of reactants or products.[3]	- Symmetrical Pellizzari Reaction: If possible, design your synthesis to use an amide and an acylhydrazide with the same acyl group to avoid isomeric mixtures.[3] - Lower Reaction Temperature: Optimize for the lowest effective temperature to minimize decomposition and side reactions.[3] - Protect Sensitive Functional Groups: If your starting materials contain sensitive functional groups, consider protecting them before the reaction.[3]
Purification Difficulties	- Residual Metal Catalyst: Syntheses employing metal catalysts (e.g., copper) can result in product contamination.[16] - Highly Polar Product: 1,2,4-triazoles are often polar, leading to poor separation on standard silica gel chromatography.[16] - Product "Oiling Out": The purified product may appear as an oil instead of a solid, often due to residual impurities.[16]	- Metal Scavenging: Wash the organic solution of your product with an aqueous solution of a chelating agent like EDTA to remove residual metal ions.[16] - Chromatography Optimization: For polar products, consider using reverse-phase (C18) chromatography or adding a polar modifier (e.g., methanol) or a base (e.g., triethylamine) to the eluent for silica gel chromatography.[16] - Inducing Crystallization: If your product oils out, try re-dissolving it in a minimal amount of a good solvent and then adding a poor solvent to induce precipitation. Scratching the inside of the flask with a glass rod can also help initiate crystallization.[16]

Workflow for Troubleshooting Low Yield in 1,2,4-Triazole Synthesis

Caption: A decision-making workflow for addressing low product yield.

II. Frequently Asked Questions (FAQs)

General Synthesis Questions

Q1: What are the most common classical methods for synthesizing 1,2,4-triazoles, and what are their main drawbacks?

A1: The two most common classical methods are the Pellizzari reaction and the Einhorn-Brunner reaction .[17][18]

• Pellizzari Reaction: This involves the condensation of an amide and an acylhydrazide.[1][17][18] Its main drawbacks are the need for high temperatures (often >200°C) and long reaction times, which can lead to low yields and side reactions.[1][2][3]

• Einhorn-Brunner Reaction: This method uses the condensation of a diacylamine (imide) with a hydrazine.[12][17][18][19][20] A significant challenge with this reaction is the potential for forming a mixture of regioisomers if an unsymmetrical diacylamine is used.[2][12][15]

Q2: I am getting a mixture of 1,3- and 1,5-disubstituted 1,2,4-triazoles. How can I control the regioselectivity?

A2: Achieving high regioselectivity is a common challenge.[2] The approach to controlling it depends on the synthetic method:

• For the Einhorn-Brunner reaction: The regioselectivity is determined by the electronic properties of the diacylamine starting material. The acyl group from the stronger corresponding carboxylic acid will preferentially end up at the 3-position of the triazole ring.[2][12][14][15]

• For modern catalytic methods: The choice of catalyst is a powerful tool for controlling regioselectivity. For instance, in the [3+2] cycloaddition of isocyanides with diazonium salts, a Ag(I) catalyst can selectively produce 1,3-disubstituted 1,2,4-triazoles, while a Cu(II) catalyst favors the 1,5-disubstituted isomers.[2][13]

Method-Specific Questions

Q3: My Pellizzari reaction is giving a very low yield. What can I do to improve it?

A3: Low yields in the Pellizzari reaction are a frequent issue.[11] Here are some strategies to improve the outcome:

• Microwave Irradiation: This is one of the most effective ways to improve the Pellizzari reaction. It significantly shortens reaction times and often leads to higher yields compared to conventional heating.[1][2][3]

• Temperature Optimization: While high temperatures are typical, excessive heat can cause degradation. Carefully optimize the temperature to find a balance between a reasonable reaction rate and product stability.

• Solvent-Free Conditions: The reaction is often performed neat (without solvent), which can be effective.[21]

Q4: I am performing a copper-catalyzed synthesis of a 1,2,4-triazole and am having trouble removing the copper from my final product. What is the best way to do this?

A4: Residual copper can be a persistent issue in these reactions.[16] A common and effective method for its removal is to wash the organic solution of your product with an aqueous solution of a chelating agent. Ethylenediaminetetraacetic acid (EDTA) is widely used for this purpose as it forms a water-soluble complex with the copper ions, which can then be easily separated in the aqueous layer.[16]

Purification and Characterization

Q5: My 1,2,4-triazole product is highly polar and streaks on my silica gel TLC plate. How should I approach its purification by column chromatography?

A5: The purification of highly polar compounds can be challenging with standard silica gel chromatography.[16] Here are a few techniques to try:

• Reverse-Phase Chromatography: Using a C18 stationary phase with a polar mobile phase (like methanol/water or acetonitrile/water) is often more effective for purifying polar compounds.[16]

• Modified Silica Gel Eluent: If you must use silica gel, you can improve the separation by modifying your eluent. Adding a small amount of a polar solvent like methanol can help, and for basic compounds, adding a small amount of triethylamine can improve peak shape and reduce streaking.[16]

III. Experimental Protocols

Protocol 1: Microwave-Assisted Pellizzari Synthesis of 3,5-Diphenyl-1,2,4-triazole

This protocol provides a microwave-assisted method that is generally faster and higher-yielding than traditional thermal methods.

Materials:

• Benzamide

• Benzoylhydrazide

• Microwave synthesis vial

• Microwave synthesizer

Procedure:

• In a microwave synthesis vial, combine equimolar amounts of benzamide and benzoylhydrazide.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 150°C for 2 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The precipitated product can be collected by filtration.

• The crude product can be purified by recrystallization from ethanol to yield pure 3,5-diphenyl-1,2,4-triazole.[3][21]

Protocol 2: Einhorn-Brunner Synthesis of 1,3,5-Triphenyl-1,2,4-triazole

This protocol outlines the classical Einhorn-Brunner reaction.

Materials:

• Dibenzamide (1 equivalent)

• Phenylhydrazine (1.1 equivalents)

• Glacial Acetic Acid (solvent)

• Round-bottom flask with reflux condenser

Procedure:

• Combine dibenzamide and phenylhydrazine in a round-bottom flask containing glacial acetic acid.

• Heat the mixture to reflux and maintain for 4 hours.[14]

• Monitor the reaction by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the crude product.[15]

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude solid from ethanol to obtain the pure 1,3,5-triphenyl-1,2,4-triazole.[14]

Diagram of Key Synthetic Pathways

Sources

• 1. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Machine learning-guided strategies for reaction conditions design and optimization [beilstein-journals.org]
• 6. Machine learning-guided strategies for reaction conditions design and optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. One-pot synthesis of 3,4,5-trisubstituted 1,2,4-triazoles via the addition of hydrazides to activated secondary amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 13. isres.org [isres.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. scispace.com [scispace.com]
• 18. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 19. Einhorn-Brunner Reaction [drugfuture.com]
• 20. chemfinder.wordpress.com [chemfinder.wordpress.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Inquiry Gateway: Improving Regioselectivity in Triazole Synthesis

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a focused resource for overcoming one of the most common hurdles in triazole synthesis: achieving high regioselectivity. As a Senior Application Scientist, my goal is to move beyond simple protocols and delve into the mechanistic reasoning behind experimental choices, empowering you to not only solve current issues but also to proactively design more robust and selective reactions in the future.

Frequently Asked Questions (FAQs)

Q1: Why do I get a mixture of 1,4- and 1,5-regioisomers in my azide-alkyne cycloaddition?

Answer: You are likely running a thermal, uncatalyzed Huisgen 1,3-dipolar cycloaddition. In the absence of a catalyst, the reaction proceeds through a concerted mechanism where the frontier molecular orbitals (HOMO-LUMO) of the azide and alkyne can interact in two ways that are very close in energy.[1][2] This results in two transition states with similar activation barriers, leading to a mixture of the 1,4- and 1,5-disubstituted triazole products, often in nearly a 1:1 ratio.[1][3] For predictable and high regioselectivity, a catalyzed approach is essential.

dot

Caption: The uncatalyzed reaction yields a mixture of regioisomers.

Q2: What is the fundamental difference between copper- and ruthenium-catalyzed reactions?

Answer: The choice of metal catalyst is the primary determinant of regioselectivity, and this is due to their fundamentally different reaction mechanisms.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) proceeds through a stepwise mechanism involving a copper-acetylide intermediate.[4][5] This intermediate activates the alkyne and directs the azide to attack the terminal carbon, leading exclusively to the 1,4-disubstituted triazole.[6][7]

• Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) proceeds via an oxidative coupling pathway. The catalyst forms a six-membered ruthenacycle intermediate, which then undergoes reductive elimination.[1][8][9] This distinct pathway selectively yields the 1,5-disubstituted triazole.[1][10]

This mechanistic dichotomy is the key to controlling the isomeric outcome of your reaction.

Troubleshooting Guide: Achieving the 1,4-Disubstituted Isomer (CuAAC)

This section addresses common issues encountered during the synthesis of 1,4-disubstituted triazoles using the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the quintessential "click" reaction.

dot

Caption: Simplified CuAAC mechanism favoring 1,4-isomer formation.

Problem 1: Low or No Product Formation

• Potential Cause A: Oxidation of Copper(I) Catalyst. The active catalyst is Cu(I). Exposure to oxygen can oxidize it to the inactive Cu(II) state.

  • Solution: Always use deoxygenated solvents. If starting with a Cu(II) salt (e.g., CuSO₄), include a reducing agent like sodium ascorbate (0.2-1.0 equivalents) to generate and maintain the Cu(I) oxidation state in situ.[11]

• Potential Cause B: Catalyst Poisoning. Certain functional groups, particularly thiols, can coordinate strongly to the copper catalyst and inhibit its activity.[5]

  • Solution: If your substrates contain thiols, consider protecting them before the reaction. Alternatively, specialized ligands designed to be robust in biological or complex environments may be necessary.

• Potential Cause C: Poor Solubility. If your azide or alkyne is not soluble in the reaction medium, the reaction will be slow or may not proceed at all.

  • Solution: Common solvent systems include tBuOH/H₂O, DMF, DMSO, or THF. For substrates with poor aqueous solubility, using a co-solvent or switching to an organic solvent system is recommended.[12]

Problem 2: Significant Alkyne Homocoupling (Glaser Coupling) Byproduct

• Potential Cause: This side reaction is promoted by oxygen and high concentrations of copper. It is often observed as a colored precipitate.

  • Solution 1 (Ligand Use): Incorporating a nitrogen-based ligand, such as TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine), can stabilize the Cu(I) center, preventing both oxidation and the side reactions that lead to homocoupling.[5][13]

  • Solution 2 (Controlled Addition): Adding the copper catalyst solution slowly to the reaction mixture can help maintain a low instantaneous concentration of the catalyst, disfavoring the bimolecular homocoupling pathway.

Troubleshooting Summary: CuAAC (1,4-Isomer)
Observed Problem	Potential Cause	Recommended Solution
Low or No Yield	Cu(I) oxidation	Use deoxygenated solvents; add sodium ascorbate.
Catalyst poisoning (e.g., by thiols)	Protect problematic functional groups.
Poor substrate solubility	Change solvent system (e.g., THF, DMF, DMSO).
Alkyne Homocoupling	Oxygen; high Cu(I) concentration	Add a stabilizing ligand (e.g., TBTA); slow addition of catalyst.

Troubleshooting Guide: Achieving the 1,5-Disubstituted Isomer (RuAAC)

The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) is the premier method for selectively synthesizing 1,5-disubstituted triazoles.[14][15]

dot

Caption: Decision workflow for selecting the appropriate catalytic system.

Protocol 1: General Procedure for High-Selectivity Synthesis of a 1,4-Disubstituted Triazole (CuAAC)

• Objective: To synthesize 1-benzyl-4-phenyl-1H-1,2,3-triazole with high regioselectivity.

• Methodology:

  • Reagent Preparation: Prepare separate stock solutions of CuSO₄·5H₂O (e.g., 50 mM in deoxygenated water) and Sodium Ascorbate (e.g., 250 mM in deoxygenated water).

  • Reaction Setup: To a reaction vial, add benzyl azide (1.0 mmol, 1.0 equiv) and phenylacetylene (1.1 mmol, 1.1 equiv).

  • Solvent Addition: Add a 1:1 mixture of deoxygenated tert-butanol and water (total volume to achieve ~0.5 M concentration). Stir vigorously to create a homogeneous mixture or fine emulsion.

  • Catalyst Addition: Sequentially add the sodium ascorbate solution (0.1 mmol, 0.1 equiv) followed by the CuSO₄ solution (0.05 mmol, 0.05 equiv). The solution should turn a light yellow/orange color.

  • Reaction Monitoring: Stir the reaction at room temperature. The reaction is often complete within 1-4 hours. Monitor by TLC or LC-MS until the starting materials are consumed.

  • Workup: Once complete, dilute the reaction with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) or by recrystallization to yield the pure 1,4-disubstituted triazole.

Protocol 2: General Procedure for High-Selectivity Synthesis of a 1,5-Disubstituted Triazole (RuAAC)

[10]

• Objective: To synthesize 1-benzyl-5-phenyl-1H-1,2,3-triazole with high regioselectivity.

• Methodology:

  • Inert Atmosphere: To a flame-dried Schlenk flask under an argon or nitrogen atmosphere, add the catalyst, chloro(1,5-cyclooctadiene)(pentamethylcyclopentadienyl)ruthenium(II) ([Cp*RuCl(COD)]) (0.01 mmol, 0.01 equiv).

  • Reagent Addition: Add benzyl azide (1.0 mmol, 1.0 equiv) and phenylacetylene (1.05 mmol, 1.05 equiv).

  • Solvent Addition: Add a dry, degassed solvent such as 1,2-dichloroethane (DCE) or toluene (to achieve ~0.5 M concentration).

  • Reaction Conditions: Stir the mixture at a temperature ranging from room temperature to 60 °C. The optimal temperature may vary depending on the substrate.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. These reactions are typically complete within 2-12 hours.

  • Workup: Upon completion, cool the reaction to room temperature and concentrate the solvent under reduced pressure.

  • Purification: The crude residue can be directly purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure 1,5-disubstituted triazole.

References

• Rios, A. C., et al. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Synthesis. Available at: [Link]

• Boren, B. C., et al. (2008). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Available at: [Link]

• Kandil, S., et al. (2020). Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities. PubMed. Available at: [Link]

• Jaiswal, M. K., et al. (2024). Recent Progress on Synthesis of Functionalized 1,5-Disubstituted Triazoles. Current Organic Synthesis, 21(4), 513-558. Available at: [Link]

• Kaur, H., et al. (2023). Green synthesis of 1,4-disubstituted 1,2,3-triazoles: a sustainable approach. RSC Sustainability. Available at: [Link]

• Jaiswal, M. K., et al. (2024). Recent Progress on Synthesis of Functionalized 1,5-Disubstituted Triazoles. Ingenta Connect. Available at: [Link]

• Ghotbi, Z., et al. (2021). Metal-Free Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. The Journal of Organic Chemistry, 86(23), 17002–17011. Available at: [Link]

• Rodionov, V. O., et al. (2007). One-Pot Synthesis of 1,4-Disubstituted 1,2,3-Triazoles from In Situ Generated Azides. Organic Letters, 9(20), 3973–3975. Available at: [Link]

• Organic Chemistry Portal. (n.d.). 1,2,3-Triazole synthesis. Synthesis. Available at: [Link]

• Chen, X., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 1061911. Available at: [Link]

• Rios, A. C., et al. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Publishing. Available at: [Link]

• Rios, A. C., et al. (2018). Understanding the mechanism and regioselectivity of the copper(I) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. ResearchGate. Available at: [Link]

• Ghotbi, Z., et al. (2021). Metal-Free Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. The Journal of Organic Chemistry. Available at: [Link]

• Rasmussen, L. K., et al. (2010). Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. Organic Syntheses, 87, 148. Available at: [Link]

• Zhang, L., et al. (2005). A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3 + 2]-Cycloaddition of Azides with Internal Alkynes. The Journal of Organic Chemistry, 70(18), 7171–7181. Available at: [Link]

• Zhang, L., et al. (2005). A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes. PubMed Central. Available at: [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Available at: [Link]

• El-Sayed, I. E., et al. (2023). Prediction of the regioselectivity of the ruthenium-catalyzed [3+2] cycloadditions of benzyl azide with internal alkynes using conceptual density functional theory. Chemistry of Heterocyclic Compounds, 59(3), 118-127. Available at: [Link]

• Rasmussen, L. K., et al. (2007). Ruthenium-Catalyzed Cycloaddition of Aryl Azides and Alkynes. Organic Letters, 9(26), 5337–5339. Available at: [Link]

• Zhang, L., et al. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(20), 12564–12632. Available at: [Link]

• Thirunavukkarasu, P., & Nandakumar, M. (2014). Ruthenium Mediated Cycloaddition Reaction in Organic Synthesis. Chemical Science Review and Letters, 3(10), 93-100. Available at: [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(11), 2477. Available at: [Link]

• Wang, Q., et al. (2015). 1,2,3-Triazoles as versatile directing group for selective sp2 and sp3 C–H activation: cyclization vs substitution. Chemical Science, 6(11), 6239–6244. Available at: [Link]

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 108(8), 2952–3015. Available at: [Link]

• Jia, M., et al. (2017). Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition. Chemical Communications, 53(89), 12080–12093. Available at: [Link]

• Chi, T.-C., et al. (2024). Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. The Journal of Organic Chemistry, 89(8), 5401–5408. Available at: [Link]

• Jia, K., et al. (2024). Regioselective Access to 1,2,4-Triazole-Fused N-Heterocycle, Pyrrolo[1,2-a]t[1][6][16]riazolo[5,1-c]pyrazine, via Double Dehydrative Cyclizations. ResearchGate. Available at: [Link]

• Pinto, A. R., et al. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Molecules, 25(17), 3887. Available at: [Link]

• Presolski, S. I., et al. (2007). Tailored Ligand Acceleration of the Cu-Catalyzed Azide−Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Journal of the American Chemical Society, 129(31), 9701–9708. Available at: [Link]

• Vovk, M. V., et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. Molecules, 28(12), 4785. Available at: [Link]

• Calvo-Losada, S., et al. (2014). On the regioselectivity of the mononuclear copper-catalyzed cycloaddition of azide and alkynes (CuAAC). A quantum chemical topological study. ResearchGate. Available at: [Link]

• Bouasla, R., et al. (2022). Study of regioselectivity in the synthesis of substituted 1,2,3- triazole via [3+2] cycloaddition, using density functional theory (DFT) with in-silico evaluation. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Regioselectivity issue in Click reaction. Available at: [Link]

• Martin, S. (2021). Click chemistry: Why does it sometimes work and other times it doesn't? ResearchGate. Available at: [Link]

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• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Green synthesis of 1,4-disubstituted 1,2,3-triazoles: a sustainable approach - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 9. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 10. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chesci.com [chesci.com]
• 16. Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Preventing Unwanted De-iodination

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the challenge of unwanted de-iodination during chemical synthesis. The carbon-iodine (C-I) bond, being the weakest among the carbon-halogen bonds, makes iodinated compounds susceptible to degradation and side reactions.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose, mitigate, and prevent undesired de-iodination in your experiments, ensuring the integrity and yield of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What is de-iodination and why is it a problem in organic synthesis?

A1: De-iodination is an undesired side reaction where the iodine atom of an organoiodide starting material is replaced by a hydrogen atom, leading to a hydrodeiodinated byproduct.[3][4] This is problematic as it consumes your starting material, reduces the yield of your desired product, and complicates the purification process due to the formation of a structurally similar impurity.[5]

Q2: What are the primary causes of unintentional de-iodination?

A2: De-iodination can be triggered by several factors, including:

• Presence of Hydride Sources: Solvents (like alcohols or DMF), amine bases, or even trace amounts of water can act as hydride donors.[3][4][5]

• Catalyst Activity: Highly active transition metal catalysts, particularly palladium, can form reactive palladium-hydride (Pd-H) species that are often the primary culprits in de-iodination during cross-coupling reactions.[3][5]

• Reaction Conditions: Elevated temperatures and prolonged reaction times can increase the likelihood of de-iodination.[4]

• Photolysis: Exposure to light, especially UV radiation, can cleave the weak C-I bond, leading to radical-mediated de-iodination.[1][6]

• Base Strength: The choice and strength of the base can significantly influence the reaction pathway, with stronger bases sometimes promoting de-iodination.[3][7]

Q3: How can I detect and quantify de-iodination in my reaction?

A3: You can identify and quantify de-iodination by analyzing the crude reaction mixture using standard analytical techniques:

• Thin Layer Chromatography (TLC): The de-iodinated byproduct will likely have a different Rf value than your starting material and desired product.

• Gas Chromatography-Mass Spectrometry (GC-MS) & Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are excellent for separating and identifying the de-iodinated product by its mass.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show the appearance of a new aromatic proton signal in place of the iodine substituent.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the relative amounts of starting material, product, and the de-iodinated byproduct.[8][9]

Q4: Are certain types of iodinated compounds more prone to de-iodination?

A4: Yes, the electronic properties of the organoiodide can influence its stability. Electron-deficient aryl iodides and N-heterocyclic iodides (e.g., iodopyridines, iodoindoles) are generally more susceptible to this side reaction.[5] Additionally, the C(sp³)-I bond is generally weaker and more labile than the C(sp²)-I bond in aryl iodides.

Troubleshooting Guide: De-iodination in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings, are powerful tools for C-C bond formation. However, the high reactivity of aryl iodides in these reactions also makes them prone to de-iodination. The primary mechanism involves the formation of a palladium-hydride (Pd-H) species, which can reductively eliminate with the aryl group to form the undesired Ar-H byproduct.[3][5]

Issue 1: Significant Formation of De-iodinated Byproduct in Suzuki-Miyaura Coupling

This is a frequent issue, especially with electron-rich or sterically hindered aryl iodides.[3]

Caption: Troubleshooting workflow for minimizing de-iodination.

Parameter	Recommendation	Rationale
Ligand	Screen a panel of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[3][5]	These ligands promote the desired reductive elimination to form the C-C bond over the competing de-iodination pathway.[5]
Base	Switch from strong alkoxide bases (e.g., NaOtBu) to weaker inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃.[3][5]	Stronger bases can sometimes act as hydride sources or promote side reactions. Weaker bases are often sufficient for the catalytic cycle while minimizing de-iodination.
Solvent	Use aprotic solvents like dioxane, THF, or toluene instead of protic solvents (e.g., alcohols) or solvents that can be hydride sources (e.g., DMF).[3][4]	This minimizes the presence of adventitious hydride sources in the reaction mixture.
Temperature	Lower the reaction temperature.	De-iodination can have a different activation energy than the desired cross-coupling. Running the reaction at a lower temperature may favor the desired pathway.[5]
Water Content	For anhydrous conditions, ensure all reagents and solvents are rigorously dried. In aqueous systems, carefully control the water ratio.[3]	While some water is often necessary for Suzuki couplings, excess water can be a proton source leading to de-iodination.

Issue 2: De-iodination in Sonogashira and Heck Couplings

Similar to Suzuki coupling, de-iodination can be a significant side reaction in Sonogashira and Heck couplings.

• Optimize the Base: Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are common but can be hydride sources. Consider using an inorganic base like K₂CO₃ or Cs₂CO₃.[4]

• Copper Co-catalyst: The presence of a copper(I) co-catalyst is standard and generally helps to prevent side reactions by facilitating the desired coupling pathway.[4]

• Choice of Base and Solvent: Aprotic polar solvents like DMF or NMP are common. Using an inorganic base like K₂CO₃ or NaOAc is often effective. If de-iodination is an issue in a solvent like DMF, switching to a less reducible solvent like toluene or dioxane might be beneficial.[4]

• Additives: The addition of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can sometimes improve yields and reduce side reactions.[4]

General Strategies for Preventing De-iodination

Beyond cross-coupling reactions, de-iodination can occur under various other conditions. Here are some general preventative measures.

Handling and Storage of Iodinated Compounds

The stability of iodinated compounds can be compromised by improper handling and storage.

Factor	Recommendation	Rationale
Light Exposure	Store compounds in amber or opaque containers.[1]	The C-I bond is susceptible to photolytic cleavage, leading to the formation of colored iodine (I₂) as a degradation product.[1]
Temperature	Store at recommended low temperatures (refrigerated or frozen).[1]	Heat can provide the energy to break the weak C-I bond.[1]
Atmosphere	For highly sensitive compounds, store under an inert atmosphere (e.g., nitrogen or argon).[1]	This prevents oxidation, which is a common degradation pathway.[1]
Purity	Use high-purity reagents and solvents to avoid trace metals or other reactive impurities.[1]	Impurities can act as catalysts for decomposition.[1]

Reaction Condition Optimization

Sources

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• 2. Dehalogenation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Base-induced mechanistic variation in palladium-catalyzed carbonylation of aryl iodides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. usiena-air.unisi.it [usiena-air.unisi.it]

Technical Support Center: Workup & Troubleshooting for Copper-Catalyzed Triazole Synthesis (CuAAC)

Welcome to the technical support center for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click" reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical post-reaction workup and purification stages. Achieving a high-purity triazole product hinges on an effective workup strategy, primarily focused on the complete removal of the copper catalyst. Copper ions can be toxic to cells, a major concern for biological applications, and can interfere with subsequent reactions or analytical assays.[1][2]

This center provides a series of troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges you may encounter.

Part 1: Frequently Asked Questions - Core Workup Principles

Q1: What are the primary goals of a CuAAC workup?

The main objectives are threefold:

• Complete Removal of the Copper Catalyst: This is the most critical step. Residual copper can compromise biological assays due to toxicity and interfere with downstream synthetic transformations.[1][2]

• Removal of Unreacted Starting Materials & Reagents: This includes excess azide, alkyne, reducing agents (like sodium ascorbate), and ligands (like TBTA or THPTA).

• Isolation of the Pure 1,2,3-Triazole Product: The final goal is to obtain the desired compound in high purity, free from contaminants.

Q2: Why is the removal of the copper catalyst so critical?

Residual copper is highly problematic for several reasons:

• Biological Toxicity: Copper ions are toxic to many cellular systems, which is a significant issue for compounds intended for drug discovery, bioconjugation, or other life science applications.[1][2]

• Interference with Downstream Applications: Trace copper can quench fluorescence in imaging applications or catalyze unwanted side reactions in subsequent synthetic steps.[1]

• Product Stability and Purity: The presence of copper can degrade the final product over time and will present as a significant impurity.[1]

Q3: What are the most common methods for removing copper catalysts?

The primary strategies for copper removal can be broadly categorized as follows:

• Aqueous Washes & Chelation: Using aqueous solutions of chelating agents like EDTA, ammonia, or ammonium chloride to form water-soluble copper complexes that can be extracted from the organic phase.[1][2][3][4]

• Solid-Phase Scavenging: Employing functionalized resins or silica that selectively bind to copper, which is then removed by simple filtration.[1]

• Precipitation: Inducing the precipitation of copper salts, which can be filtered off.[1] This is less common for complete removal but can be used for bulk reduction.

Part 2: Troubleshooting Guide - Common Issues & Step-by-Step Solutions

This section addresses the most frequent problems encountered during CuAAC workup and provides detailed protocols for their resolution.

Problem 1: Persistent blue or green color in the organic layer after extraction.

Q: I've washed my organic layer with water or brine, but it remains tinted blue or green. What does this mean and how do I fix it?

A: A persistent blue or green hue indicates incomplete removal of copper salts.[2] Simple water washes are often insufficient to remove copper, especially when a ligand is used, as the complex may have significant organic solubility. The solution is to use an aqueous wash containing a strong chelating agent to sequester the copper and pull it into the aqueous phase.

Caption: Decision workflow for selecting a copper removal strategy.

Aqueous ammonia forms a deep blue tetraamminecopper(II) complex, which is highly water-soluble.[5][6] This method is very effective but should only be used if your product is stable to basic conditions. For compounds sensitive to strong bases, a saturated solution of ammonium chloride, which is slightly acidic, is a good alternative.[4]

Steps:

• Dilute the reaction mixture with an appropriate organic solvent (e.g., DCM, EtOAc).

• Transfer the solution to a separatory funnel.

• Add an equal volume of 5-10% aqueous ammonia solution or a saturated aqueous solution of ammonium chloride.

• Shake the funnel vigorously for 1-2 minutes. The aqueous layer should turn a deep blue color.

• Separate the layers.

• Repeat the wash with fresh ammonia/ammonium chloride solution until the aqueous layer is colorless.[4][7]

• Perform a final wash with brine to remove residual ammonia/water.

• Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate.

Ethylenediaminetetraacetic acid (EDTA) is a powerful hexadentate chelating agent that forms a very stable, water-soluble complex with copper.[8][9] This method is ideal for pH-sensitive molecules.[10]

Steps:

• Dilute the reaction mixture with an appropriate organic solvent.

• Wash the organic layer with an equal volume of a 0.1-0.5 M aqueous solution of EDTA (disodium salt).[2][3] The pH can be adjusted to neutral if necessary.

• Shake vigorously and separate the layers. The aqueous layer may turn blue or green.

• Repeat the EDTA wash until no more color transfers to the aqueous phase.

• Wash with brine, dry the organic layer, filter, and concentrate.

Method	Pros	Cons	Best For
Ammonia/NH₄Cl Wash	Very effective, fast, inexpensive.[4]	Requires product to be stable to basic or acidic pH.[4]	Robust small molecules.
EDTA Wash	Works under neutral pH, highly effective.[10][11]	Slower than ammonia wash, EDTA can be difficult to dissolve.	pH-sensitive compounds, bioconjugates.[12]
Solid-Phase Scavengers	High efficiency, simple filtration workup, minimal product loss.[13]	Higher cost, potential for non-specific binding of the product.	High-value compounds requiring ultimate purity, parallel synthesis.

Problem 2: Low or no product yield after workup.

Q: My reaction looks complete by TLC or LC-MS, but I lose most of my product during the extraction. What's happening?

A: This is a common and frustrating issue that can arise from several causes:

• Product Solubility: Your triazole product may be more polar than anticipated and have significant solubility in the aqueous phase, especially if it contains hydrophilic groups.

• Product Chelation: The triazole product itself might be a good ligand for copper. If the copper is not effectively removed by a stronger chelating agent, your product may be sequestered along with it into the aqueous layer.

• Emulsion Formation: Persistent emulsions at the aqueous/organic interface can trap your product, leading to physical loss upon separation.

Solutions:

• Back-Extraction: If you suspect your product is in the aqueous washes, combine all aqueous layers and "back-extract" them several times with a more polar organic solvent like ethyl acetate or a DCM/isopropanol mixture.

• Change Extraction Solvent: Switch to a more polar extraction solvent to better retain your product in the organic phase.

• Break Emulsions: To break an emulsion, try adding a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous phase. If that fails, filtering the entire mixture through a pad of Celite® can be effective.

Problem 3: How do I remove the ligand (e.g., TBTA, THPTA)?

Q: My purified product is contaminated with the copper-stabilizing ligand. How can I get rid of it?

A: Ligand removal depends on its properties.

• THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine): This ligand is highly water-soluble.[14][15] It should be easily removed by the standard aqueous washes described above. If it persists, it suggests insufficient washing.

• TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine): TBTA is not water-soluble and will remain in the organic layer with your product.[16][17] It has a similar polarity to many triazole products, making chromatographic separation difficult.[18] One effective strategy is an acid wash. TBTA has amine functionalities that can be protonated. Washing the organic layer with dilute acid (e.g., 1 M HCl) will form a water-soluble salt of the ligand, extracting it into the aqueous phase. Caution: Ensure your product is stable to acidic conditions before attempting this.

Part 3: Advanced Solutions & Final Purification

Q: When should I use a solid-phase scavenger for copper removal?

A: Solid-phase scavengers are functionalized resins (often silica or polystyrene) that have a high affinity for metals like copper.[19][20] You should consider using them when:

• Aqueous extractions fail to remove the last traces of copper.

• Your product is extremely sensitive to pH or is water-soluble, making liquid-liquid extraction impractical.

• You require extremely low levels of residual copper (<5 ppm) for applications like API synthesis.[13]

• You are working on a small scale and want to minimize physical loss of a precious compound.

• After the reaction is complete, filter off any solids if necessary.

• Add the scavenger resin (typically 3-5 equivalents relative to the copper catalyst) to the crude reaction solution.

• Stir the mixture at room temperature for 4-16 hours. Gentle heating may accelerate the process if the product is stable.

• Remove the resin by filtration, washing the resin thoroughly with the reaction solvent to recover any adsorbed product.

• Combine the filtrates and concentrate to yield the copper-free crude product.

Q: What is the best final purification method for my triazole product?

A: The choice of final purification depends on the properties of your product and the nature of any remaining impurities.

Caption: Choosing a final purification method for triazole products.

• Crystallization: If your product is a solid and the crude material is relatively clean, crystallization is the most efficient method for obtaining highly pure material.

• Silica Gel Chromatography: This is the most common method for purifying small organic molecules. It is effective at separating the triazole product from unreacted starting materials or non-polar byproducts like those from Glaser coupling.[21]

• Preparative HPLC: For highly polar compounds that are difficult to purify on silica, or for achieving the highest levels of purity (>99%), reverse-phase preparative HPLC is the method of choice.

References

• Presolski, S. J., Hong, V. P., & Fokin, V. V. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current protocols in chemical biology, 3(4), 153–162. Retrieved from [Link]

• ResearchGate. (2014). How can I remove copper from a click reaction mixture using EDTA? Retrieved from [Link]

• ResearchGate. (2018). How to remove TBTA after click reaction (apart from using column separation)? Retrieved from [Link]

• Reddit. (2022). Best method for removing Cu(I) from Org compounds. Retrieved from [Link]

• Reyes-Mena, A., et al. (2020). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. International Journal of Electrochemical Science, 15, 8316-8327. Retrieved from [Link]

• Global Chelate Agents. (2024). Best Chelating Agents for Effective Copper Removal in Various Applications. Retrieved from [Link]

• ResearchGate. (2022). Is there another way to get rid of the remnants of the copper catalyst? Retrieved from [Link]

• Jena Bioscience. (n.d.). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Retrieved from [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society reviews, 39(4), 1302–1315. Retrieved from [Link]

• ResearchGate. (n.d.). Side reactions of macromonomers under CuAAC condition. Retrieved from [Link]

• Anglada, J. M., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. ACS Catalysis, 12(9), 5483-5495. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Glen Research. (n.d.). The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Report 22.12. Retrieved from [Link]

• ResearchGate. (2025). Click chemistry (CuAAC) in the synthesis of quinolone-triazole hybrids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2023). Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids via Click Reaction and Evaluation of Their Anticancer and Antibacterial Activities. ACS Omega, 8(2), 2235–2254. Retrieved from [Link]

• Sopachem. (n.d.). Metal Scavenger Guide. Retrieved from [Link]

• Reddit. (2023). Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). Retrieved from [Link]

• Google Patents. (1987). US4666683A - Process for removal of copper from solutions of chelating agent and copper.

• Reddit. (2019). Work up to remove copper. Retrieved from [Link]

• Alonso, F., et al. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Molecules, 25(18), 4187. Retrieved from [Link]

• Biotage. (n.d.). Metal scavengers for organic purification. Retrieved from [Link]

• Science.gov. (n.d.). organic chelating agents: Topics. Retrieved from [Link]

• JoVE. (2024). Extraction: Advanced Methods. Retrieved from [Link]

• MDPI. (2021). Chelating Extractants for Metals. Retrieved from [Link]

• Google Patents. (1997). DE19618971C2 - Process for the recovery of copper from process residues of the direct synthesis of alkylchlorosilanes.
• Google Patents. (1985). EP0158910A2 - Process for recovering copper from an ammoniacal copper-etching solution, and regeneration of this solution.

• Frontiers. (2021). Copper Recovery From Ammonia Solutions Through Electro-Electrodialysis (EED). Retrieved from [Link]

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• 5. DE19618971C2 - Process for the recovery of copper from process residues of the direct synthesis of alkylchlorosilanes - Google Patents [patents.google.com]
• 6. Frontiers | Copper Recovery From Ammonia Solutions Through Electro-Electrodialysis (EED) [frontiersin.org]
• 7. reddit.com [reddit.com]
• 8. Best Chelating Agents for Effective Copper Removal in Various Applications [thinkdochemicals.com]
• 9. mdpi.com [mdpi.com]
• 10. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Effective Removal of Copper Catalyst from Triazole Products

Welcome to the Technical Support Center for the purification of triazole products. This resource is designed for researchers, scientists, and drug development professionals to navigate the critical step of removing residual copper catalysts from their reaction mixtures. The presence of copper, even in trace amounts, can be detrimental to downstream applications, impacting everything from biological assays to the stability of the final compound.[1][2] This guide provides in-depth, field-proven insights and troubleshooting protocols to ensure the integrity and purity of your triazole products.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers have when tackling copper removal.

Q1: Why is it imperative to remove residual copper from my triazole product?

A1: Residual copper ions can be highly problematic for several reasons. Firstly, copper is known to be cytotoxic, which is a major concern for any biological or pharmaceutical application.[1][3] Secondly, it can interfere with various downstream processes, such as fluorescence-based assays or subsequent catalytic transformations.[1] Lastly, the presence of copper can compromise the stability and overall purity of your final product.[1]

Q2: What are the principal methods for removing copper catalysts?

A2: The most common and effective methods for copper removal from triazole products include:

• Chelation: Utilizing a chelating agent, such as EDTA, to form a water-soluble complex with copper, which is then removed via aqueous extraction or dialysis.[1][4][5]

• Solid-Phase Scavenging: Employing solid-supported scavengers or resins that selectively bind to copper, allowing for simple removal by filtration.[1][6][7]

• Precipitation: Inducing the precipitation of insoluble copper salts, which can then be separated from the product by filtration.[1][8][9]

• Aqueous Washes/Solvent Extraction: Performing simple liquid-liquid extractions with aqueous solutions of reagents like ammonium chloride or sodium thiosulfate to draw the copper into the aqueous phase.[1][2][10]

Q3: How do I select the most suitable copper removal method for my experiment?

A3: The optimal method depends on several factors:

• Properties of your triazole product: Consider its solubility, stability under different pH conditions, and whether it is a small molecule or a large biomolecule.[1][2]

• Scale of your reaction: Some methods are more scalable than others. For instance, tangential flow filtration with a chelating agent is well-suited for large-scale processes.[4]

• Required final purity: The stringency of your purity requirements will dictate the choice of method or a combination of methods.

• Downstream applications: If your product is intended for biological studies, methods that avoid harsh organic solvents and reagents are preferable.[1]

Q4: My triazole product itself seems to be binding the copper, making it difficult to remove. What should I do?

A4: This is a known challenge, as the nitrogen atoms in the triazole ring can coordinate with copper ions.[4][11] In such cases, a stronger chelating agent or a combination of removal techniques may be necessary.[4] Increasing the molar excess of the chelating agent and performing multiple washes can also improve removal efficiency.[4]

Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during the copper removal process.

Issue 1: Persistent Blue/Green Color in the Organic Layer After Extraction

Potential Cause: Incomplete removal of copper salts.

Troubleshooting Protocol:

• Increase Chelator Concentration: If using a chelating agent like EDTA, increase the molar excess relative to the copper catalyst to drive the complexation equilibrium.[4] Ensure the pH of the aqueous EDTA solution is optimal for chelation, typically around pH 8.[4]

• Ammonium Chloride Wash: Perform additional washes with a saturated aqueous solution of ammonium chloride. The ammonium ions form a deep blue tetraamminecopper(II) complex that is highly soluble in the aqueous phase.[2][12]

• Ammonia Wash (for base-stable products): For products that are stable under basic conditions, washing with a dilute aqueous ammonia solution can be very effective at sequestering copper into the aqueous layer.[12]

• Sodium Thiosulfate Wash: A wash with aqueous sodium thiosulfate can also be effective as it forms a colorless, water-soluble complex with copper ions.[13]

Issue 2: Low Product Yield After Purification

Potential Causes:

• Co-precipitation of the product with copper salts.

• Adsorption of the product onto the purification medium (e.g., silica gel, scavenger resin).[2]

Troubleshooting Protocol:

• Optimize Precipitation pH: If using a precipitation method, carefully adjust the pH to ensure selective precipitation of the copper salt without causing your product to crash out of solution.[2]

• Test Scavenger Resin Compatibility: Before committing your entire batch, test a small sample with the chosen scavenger resin to confirm that your product is not retained.[2]

• Adjust Chromatography Conditions: When using column chromatography, select a solvent system that ensures good solubility and elution of your product. Pre-treating the silica gel with a suitable solvent or a small amount of a chelating agent can sometimes mitigate product adsorption.

• Celite Filtration Aid: When filtering precipitated copper salts, using a pad of celite can help prevent clogging and improve the recovery of your product.[1][12]

Issue 3: Product Degradation During Copper Removal

Potential Causes:

• Exposure to harsh pH conditions during extraction or precipitation.[2]

• Oxidation of the product catalyzed by residual copper.[2]

Troubleshooting Protocol:

• Use Buffered Solutions: Employ buffered aqueous solutions for extractions to maintain a neutral pH and protect sensitive functional groups on your product.[2]

• Minimize Exposure Time: Carry out the purification steps as efficiently as possible to reduce the time your product is in contact with potentially harmful reagents.

• Work at Lower Temperatures: If your product is thermally sensitive, performing the extractions and filtrations at a reduced temperature can help minimize degradation.

• Consider Copper-Free Click Chemistry: For particularly sensitive molecules, exploring copper-free click chemistry alternatives, which utilize strained cyclooctynes, can eliminate the need for a copper catalyst and the subsequent removal steps altogether.[4][5]

Method Selection and Workflow Visualization

To aid in selecting the appropriate copper removal strategy, the following decision tree and comparative data table are provided.

Diagram: Decision Tree for Copper Removal Method Selection

Caption: A decision tree to guide the selection of an appropriate copper removal method.

Quantitative Comparison of Common Copper Scavengers

The following table summarizes the properties of various solid-supported scavengers, which can be invaluable for rapid and efficient purification.

Scavenger Type	Functional Group	Support Matrix	Typical Binding Capacity (mmol/g)	Recommended For
Si-Thiol	Thiol	Silica	1.0 - 1.5	Broad range of metals including Cu, Pd, Pt, Ag.[14]
Si-Trisamine	Tris(2-aminoethyl)amine	Silica	0.8 - 1.2	Transition metals and electrophiles.[14]
MP-TMT	Trimercaptotriazine	Polystyrene	~0.6	Highly effective for Pd, but also scavenges other metals like Cu.[6][14][15]
Chelex® 100	Iminodiacetic acid	Polystyrene	~0.4	Divalent metal ions, including copper.[16]

Detailed Experimental Protocol: Chelation and Extraction

This protocol provides a step-by-step guide for a common and effective method for removing copper from a small-molecule triazole product that is soluble in an organic solvent.

Objective: To remove residual copper catalyst from a triazole product in an organic solvent using an aqueous EDTA solution.

Materials:

• Crude reaction mixture containing the triazole product and copper catalyst.

• Organic solvent (e.g., dichloromethane, ethyl acetate).

• 0.5 M Ethylenediaminetetraacetic acid (EDTA) aqueous solution, pH adjusted to 8.

• Saturated aqueous sodium chloride solution (brine).

• Anhydrous sodium sulfate or magnesium sulfate.

• Separatory funnel.

• Rotary evaporator.

Procedure:

• Reaction Quench & Dilution: Quench the reaction as appropriate and dilute the crude mixture with an organic solvent immiscible with water (e.g., dichloromethane or ethyl acetate).

• First Aqueous Wash (EDTA): Transfer the diluted organic mixture to a separatory funnel. Add an equal volume of the 0.5 M EDTA solution.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Phase Separation: Allow the layers to separate fully. The aqueous layer, containing the copper-EDTA complex, may be colored. Drain and discard the aqueous layer.

• Repeat Washes: Repeat the wash with the EDTA solution (steps 2-4) until the aqueous layer is colorless, indicating the majority of the copper has been removed.

• Brine Wash: Wash the organic layer with an equal volume of brine to remove any residual EDTA and dissolved water.

• Drying: Drain the organic layer into a clean flask and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution using a rotary evaporator to yield the purified triazole product.

Diagram: Chelation and Extraction Workflow

Caption: A step-by-step workflow for copper removal via chelation and extraction.

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• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. PMC - NIH.
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• Technical Support Center: Protocol for Removal of Copper Catalyst After Click Reaction. Benchchem.

• How can I remove copper from a click reaction mixture using EDTA? ResearchGate. Available at: [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC - PubMed Central.

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• Best Chelating Agents for Effective Copper Removal in Various Applications.

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• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete? ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the NMR Data of 5-Iodo-1-trityl-1H-1,2,4-triazole

For the discerning researcher in medicinal chemistry and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 5-Iodo-1-trityl-1H-1,2,4-triazole stands as a key synthetic intermediate, its utility intrinsically linked to the precise placement of its bulky trityl protecting group and the reactive iodo-substituent. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this structural verification. This guide provides an in-depth, comparative analysis of the expected ¹H and ¹³C NMR spectral data for 5-Iodo-1-trityl-1H-1,2,4-triazole, contrasting it with related analogues to illuminate the subtle yet significant influence of each substituent on the chemical environment of the triazole core.

The Structural Significance and the Role of NMR

The 1,2,4-triazole scaffold is a privileged structure in a plethora of biologically active molecules.[1] The introduction of an iodine atom at the 5-position provides a versatile handle for further functionalization via cross-coupling reactions, while the sterically demanding trityl group on the N1 position directs substitution and influences the molecule's conformational properties. Accurate interpretation of NMR spectra is therefore not merely a characterization step but a critical validation of the synthetic strategy and a prerequisite for subsequent applications.

Predicted NMR Data for 5-Iodo-1-trityl-1H-1,2,4-triazole

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale for Prediction
Triazole C3-H	~ 8.0 - 8.5	~ 145 - 150	The sole proton on the triazole ring is expected to be significantly deshielded due to the electron-withdrawing nature of the adjacent nitrogen atoms.
Trityl Phenyl-H	~ 7.1 - 7.4 (multiplet)	~ 142 (ipso), 128-130 (ortho, meta, para)	The fifteen protons of the three phenyl rings of the trityl group will produce a complex multiplet in a relatively standard aromatic region.
Trityl Quaternary-C	-	~ 85 - 90	The bulky trityl group's quaternary carbon, bonded to the triazole nitrogen, will have a characteristic downfield shift.
Triazole C3	-	~ 145 - 150	The carbon bearing the C3-H proton.
Triazole C5-I	-	~ 90 - 100	The carbon bearing the iodine atom is expected to be significantly shielded due to the "heavy atom effect" of iodine.

Comparative Spectral Analysis: Deconstructing the Molecule

To understand the basis for these predictions, a comparative analysis with simpler, related molecules is instructive. We will consider the NMR data of the parent 1,2,4-triazole, 1-trityl-1H-1,2,4-triazole, and 3-iodo-1H-1,2,4-triazole.

The Parent Scaffold: 1,2,4-Triazole

The unsubstituted 1,2,4-triazole provides a baseline for the chemical shifts of the triazole ring protons and carbons. In DMSO-d₆, the C3-H and C5-H protons are equivalent and appear as a singlet at approximately 8.4 ppm, while the N-H proton is a broad singlet further downfield.[2][3] The corresponding carbons resonate around 145 ppm.[4]

The Influence of the Trityl Group: 1-Trityl-1H-1,2,4-triazole

The introduction of the bulky trityl group at the N1 position has several predictable effects on the NMR spectrum:

• Deshielding of the Adjacent C5-H: The trityl group is electron-withdrawing, which will deshield the adjacent C5-H proton, causing a downfield shift compared to the parent triazole.

• Characteristic Aromatic Signals: The fifteen protons of the trityl group's phenyl rings typically appear as a complex multiplet in the aromatic region (around 7.1-7.5 ppm).[5]

• Quaternary Carbon Signal: A distinct signal for the quaternary carbon of the trityl group will appear in the ¹³C NMR spectrum, usually in the range of 80-90 ppm.

The Impact of Iodine: 3-Iodo-1H-1,2,4-triazole

The substitution of a proton with an iodine atom at the 3- (or 5-) position dramatically alters the ¹³C NMR spectrum due to the "heavy atom effect." This effect causes a significant upfield shift (shielding) of the carbon directly attached to the iodine. For 3-iodo-1H-1,2,4-triazole, the C3 carbon signal is expected to be shifted upfield by 40-50 ppm compared to the unsubstituted triazole.[6][7] The remaining C5-H proton would be expected to have a chemical shift similar to that in the parent compound.

Synthesis and Potential Impurities: A Note on Practical Considerations

The synthesis of 5-Iodo-1-trityl-1H-1,2,4-triazole typically involves the iodination of 1-trityl-1H-1,2,4-triazole.[8] A common synthetic route is depicted in the workflow below.

Caption: Synthetic workflow for 5-Iodo-1-trityl-1H-1,2,4-triazole.

It is crucial to be aware of potential impurities that may be present in the final product and their corresponding NMR signatures. Unreacted starting material (1-trityl-1H-1,2,4-triazole) would be identifiable by the presence of a signal for the C5-H proton. The presence of any detritylated product would be indicated by the absence of the characteristic trityl group signals and the appearance of an N-H proton signal.

Experimental Protocol for NMR Data Acquisition

For researchers preparing to analyze this or similar compounds, the following protocol is recommended:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts, particularly for any exchangeable protons.[9]

• Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate all signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Longer acquisition times are typically required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• 2D NMR (Optional but Recommended):

  • For unambiguous assignment of all proton and carbon signals, especially in more complex derivatives, it is advisable to perform 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).[10]

Conclusion: A Predictive and Comparative Approach to Structural Elucidation

In the absence of a directly published NMR spectrum for 5-Iodo-1-trityl-1H-1,2,4-triazole, a predictive and comparative approach provides a robust framework for its structural verification. By understanding the individual contributions of the 1,2,4-triazole core, the N1-trityl group, and the C5-iodo substituent, researchers can confidently interpret the resulting NMR data. This guide serves as a valuable resource for scientists and professionals in drug development, enabling the accurate and efficient characterization of this important synthetic building block and its derivatives.

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"mass spectrometry of 5-Iodo-1-trityl-1H-1,2,4-triazole"

An In-Depth Comparative Guide to the Mass Spectrometry of 5-Iodo-1-trityl-1H-1,2,4-triazole

Authored by: A Senior Application Scientist

Introduction: The Analytical Challenge of a Multifaceted Molecule

5-Iodo-1-trityl-1H-1,2,4-triazole is a heterocyclic compound of significant interest in synthetic and medicinal chemistry. Its structure presents a unique combination of analytical challenges for mass spectrometry: a thermally labile and bulky N-trityl protecting group, a nitrogen-rich 1,2,4-triazole core, and a heavy iodine substituent.[1][2] Accurate mass determination and structural elucidation are paramount for verifying synthetic success, identifying metabolites, and understanding its chemical behavior.

This guide provides a comprehensive comparison of mass spectrometry techniques for the analysis of 5-Iodo-1-trityl-1H-1,2,4-triazole. We will explore the causality behind selecting specific ionization methods, predict the resultant fragmentation pathways, and provide field-proven experimental protocols to empower researchers, scientists, and drug development professionals in their analytical endeavors.

Part 1: A Comparative Analysis of Ionization Techniques

The initial and most critical step in mass spectrometry is the conversion of the neutral analyte into gas-phase ions.[3][4] The choice of ionization technique is dictated by the analyte's physicochemical properties—polarity, thermal stability, and molecular weight. For 5-Iodo-1-trityl-1H-1,2,4-triazole (MW ≈ 438.28 g/mol ), "soft" ionization techniques are strongly preferred to preserve the molecular ion and obtain crucial molecular weight information.[5][6]

Electrospray Ionization (ESI)

Electrospray ionization (ESI) is a premier soft ionization method, ideal for molecules that can be ionized in solution.[7][8] It is exceptionally well-suited for interfacing with liquid chromatography (LC-MS).

• Mechanism & Suitability : ESI generates ions by applying a high voltage to a liquid sample, creating an aerosol of charged droplets.[8] The nitrogen atoms in the 1,2,4-triazole ring are basic and can readily accept a proton in an acidic mobile phase, forming a stable [M+H]⁺ quasimolecular ion.[9] This makes ESI a highly effective technique for this class of compounds.

• Expected Outcome : A strong signal for the protonated molecule [C₂₁H₁₈IN₃]⁺ at an m/z of ~439.29. In-source fragmentation can be controlled by adjusting instrument parameters, allowing for either gentle ionization to observe the parent ion or induced fragmentation for structural analysis.[10]

Atmospheric Pressure Chemical Ionization (APCI)

APCI is another soft ionization technique that is often complementary to ESI. It is particularly effective for less polar, thermally stable compounds that are not easily ionized in solution.[11][12][13]

• Mechanism & Suitability : In APCI, the sample is vaporized in a heated nebulizer and then ionized by gas-phase ion-molecule reactions initiated by a corona discharge.[14][15] Given the bulky, nonpolar trityl group, APCI presents a robust alternative to ESI. It is compatible with a wider range of nonpolar solvents and higher flow rates.[12]

• Expected Outcome : Similar to ESI, APCI is expected to produce a strong [M+H]⁺ ion. However, due to the higher temperatures involved, there may be a greater degree of in-source fragmentation, particularly the loss of the trityl group, even at low fragmentation voltages.[11]

Matrix-Assisted Laser Desorption/Ionization (MALDI)

MALDI is a solid-state soft ionization technique that analyzes samples co-crystallized with a UV-absorbing matrix. It is highly sensitive and particularly useful for a broad range of molecules, from small organics to large biomolecules.[16][17][18]

• Mechanism & Suitability : A pulsed laser desorbs and ionizes the analyte along with the matrix molecules.[18] MALDI-TOF (Time-of-Flight) analysis can provide high-resolution mass data. The key challenge lies in selecting an appropriate matrix that facilitates ionization without significant background interference in the low mass range.[17][19] For small organic molecules, matrices like 2,5-dihydroxybenzoic acid (DHB) or α-cyano-4-hydroxycinnamic acid (CHCA) are common, but specialized matrices may yield cleaner spectra.[16][20]

• Expected Outcome : MALDI typically produces singly charged ions, such as [M+H]⁺ or [M+Na]⁺. It is an excellent choice for high-throughput screening or when direct sample analysis without chromatographic separation is desired.[20]

Comparative Summary

Ionization Technique	Principle	Advantages for 5-Iodo-1-trityl-1H-1,2,4-triazole	Disadvantages & Considerations
ESI	Ionization from charged liquid droplets[8]	Excellent for N-heterocycles; easily coupled with LC; soft ionization preserves molecular ion.[9]	Requires analyte solubility and ionizability in solution; potential for ion suppression.
APCI	Gas-phase chemical ionization[14]	Handles less polar compounds well; compatible with higher LC flow rates and nonpolar solvents.[12][13]	Requires thermal stability; higher potential for in-source fragmentation.[11]
MALDI	Laser desorption from a matrix[18]	High sensitivity; suitable for direct solid sample analysis; produces simple spectra with singly charged ions.[16][20]	Matrix selection is critical and can be challenging; not readily coupled with LC.

Part 2: Elucidating Fragmentation Pathways

Understanding the fragmentation patterns is essential for structural confirmation.[21] The fragmentation of 5-Iodo-1-trityl-1H-1,2,4-triazole is dominated by the lability of the bond connecting the trityl group to the triazole ring.

Primary Fragmentation: The Trityl Signature

Under virtually all ionization conditions that induce fragmentation (including in-source CID, MS/MS), the most favorable cleavage occurs at the N-C bond between the triazole N1 and the trityl group's quaternary carbon. This heterolytic cleavage results in the formation of the highly stable triphenylmethyl cation (trityl cation).

• Key Fragment : The trityl cation, [C(C₆H₅)₃]⁺, produces an intense, characteristic peak at m/z 243.12 . This fragment is often the base peak in the spectrum and serves as a definitive indicator of the trityl moiety.

Fragmentation of the Iodotriazole Moiety

Following the loss of the trityl group, the remaining 5-iodo-1H-1,2,4-triazole radical cation (from EI) or protonated molecule (from ESI/APCI) can undergo further fragmentation. Common pathways for substituted 1,2,4-triazoles include ring cleavage and loss of substituents.[10][22]

• Loss of Iodine : Cleavage of the C-I bond can lead to the loss of an iodine radical (I•, 127 Da) or neutral HI.

• Ring Cleavage : The triazole ring can fragment through the loss of stable neutral molecules like nitrogen (N₂, 28 Da) or hydrogen cyanide (HCN, 27 Da).[10]

Visualization of Fragmentation Pathways

The following diagrams illustrate the predicted fragmentation cascades for 5-Iodo-1-trityl-1H-1,2,4-triazole under soft ionization (ESI/APCI) with collision-induced dissociation (CID).

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A Senior Application Scientist's Guide to the Characterization of 1,2,4-Triazole Derivatives

For researchers, medicinal chemists, and drug development professionals, the unambiguous characterization of novel 1,2,4-triazole derivatives is a critical step in the journey from synthesis to application. The structural integrity of these prevalent heterocyclic scaffolds underpins their biological activity and therapeutic potential. This guide provides an in-depth comparison of the primary analytical techniques used to elucidate the structure of 1,2,4-triazole derivatives, moving beyond a simple listing of methods to explain the "why" behind the "how." We will explore the synergistic application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Diffraction, supported by experimental data and detailed protocols.

The Strategic Application of Spectroscopic and Crystallographic Techniques

The characterization of a novel 1,2,4-triazole derivative is not a linear process but rather a puzzle solved by the convergence of evidence from multiple analytical techniques. Each method provides a unique piece of structural information, and their combined interpretation leads to a comprehensive and validated molecular structure. The choice and sequence of these techniques are guided by the information sought at each stage of the investigation.

Caption: Generalized fragmentation pathways for a substituted 1,2,4-triazole.

Under EI, a common fragmentation pathway for the unsubstituted 1,2,4-triazole involves the loss of HCN. In substituted derivatives, the loss of substituents and cleavage of the triazole ring are common fragmentation routes.

Experimental Protocol: ESI-MS

• Sample Preparation: Dissolve a small amount of the 1,2,4-triazole derivative (typically in the low µg/mL to ng/mL range) in a suitable solvent that is compatible with ESI, such as methanol, acetonitrile, or a mixture with water, often with the addition of a small amount of formic acid or ammonium hydroxide to promote ionization.[1]

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source (e.g., a quadrupole, time-of-flight, or Orbitrap mass analyzer).

• Acquisition:

  • Infuse the sample solution directly into the ESI source or introduce it via a liquid chromatography (LC) system.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizing gas flow, and drying gas temperature) to achieve a stable and intense signal.

  • Acquire the mass spectrum over a relevant m/z range.

• Data Analysis: Identify the molecular ion peak (e.g., [M+H]⁺ or [M-H]⁻) to confirm the molecular weight of the compound. If tandem MS (MS/MS) is performed, analyze the fragmentation pattern to deduce structural information.

Single-Crystal X-ray Diffraction: The Definitive 3D Structure

Single-crystal X-ray diffraction is the gold standard for the unambiguous determination of the three-dimensional structure of a crystalline compound. It provides precise information on bond lengths, bond angles, and the overall molecular conformation, as well as intermolecular interactions in the solid state.

Causality Behind Experimental Choices in X-ray Diffraction

The primary prerequisite for this technique is the availability of a high-quality single crystal of the 1,2,4-triazole derivative. Growing suitable crystals can be a challenging and time-consuming process, often involving the slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution. The choice of solvent and crystallization conditions is critical and often determined empirically.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the 1,2,4-triazole derivative of suitable size (typically 0.1-0.5 mm in all dimensions) and quality (free of cracks and defects).

• Crystal Mounting: Carefully mount a single crystal on a goniometer head.

• Instrumentation: Use a single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Mo or Cu Kα radiation) and a detector.

• Data Collection:

  • Center the crystal in the X-ray beam.

  • Collect a series of diffraction images as the crystal is rotated through a range of angles.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the electron density.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, and bond angles.

• Data Analysis and Visualization: Analyze the final crystal structure to determine the precise molecular geometry and intermolecular interactions. Visualize the structure using appropriate software.

Caption: A simplified workflow for single-crystal X-ray diffraction analysis.

Conclusion

The comprehensive characterization of 1,2,4-triazole derivatives requires a multi-faceted analytical approach. NMR and IR spectroscopy provide the foundational structural information, while mass spectrometry confirms the molecular weight and offers insights into fragmentation patterns. Ultimately, single-crystal X-ray diffraction provides the definitive, unambiguous three-dimensional structure. By strategically employing these techniques and understanding the causality behind the experimental choices, researchers can confidently elucidate the structures of novel 1,2,4-triazole derivatives, paving the way for further investigation into their chemical and biological properties.

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Introduction: The Strategic Value of Iodo-Triazoles in Modern Chemistry

An In-Depth Guide to the Comparative Analysis of Iodinating Reagents for Triazoles

The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry, materials science, and chemical biology, largely due to its remarkable stability, unique electronic properties, and its role as a bioisostere for amide bonds.[1][2] The introduction of an iodine atom onto the triazole ring dramatically enhances its synthetic utility, transforming it into a versatile building block. The carbon-iodine bond serves as a highly effective "synthetic handle" for a variety of transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the construction of complex, multi-substituted triazole derivatives.[3][4] These subsequent modifications are crucial in drug discovery for structure-activity relationship (SAR) studies and in materials science for tuning the properties of functional polymers.[5]

However, the successful synthesis of a specific iodo-triazole regioisomer with high yield is not trivial. The choice of the iodinating reagent is paramount and depends critically on the substitution pattern of the triazole, the desired regioisomer (e.g., 4-iodo vs. 5-iodo), and the presence of other functional groups. This guide provides a comprehensive comparison of common iodinating reagents, grounded in mechanistic principles and supported by experimental data, to empower researchers in selecting the optimal strategy for their synthetic challenges.

Pillar 1: Mechanistic Foundations of Triazole Iodination

The iodination of a triazole ring can proceed through fundamentally different mechanistic pathways. Understanding these pathways is essential for predicting regioselectivity and troubleshooting reactions. The two primary routes are Electrophilic Aromatic Substitution (SEAr) and Deprotonation-Metalation-Iodolysis.

• Electrophilic Aromatic Substitution (SEAr): This is the most common pathway. An electrophilic iodine species (I⁺), generated from a reagent like N-Iodosuccinimide (NIS) or Iodine Monochloride (ICl), attacks the electron-rich triazole ring.[6][7] The regiochemical outcome is governed by the electronic effects of the substituents on the triazole ring.

• Deprotonation-Metalation-Iodolysis: This strategy involves the use of a strong base (e.g., n-BuLi, LDA) to abstract a proton from a C-H bond on the triazole ring, creating a triazolyl-anion.[8] This potent nucleophile is then quenched with an iodine source, typically molecular iodine (I₂), to form the C-I bond.[9] This method is often employed when SEAr is sluggish or yields the incorrect regioisomer.

Caption: Contrasting mechanisms for triazole iodination.

Pillar 2: A Comparative Analysis of Key Iodinating Reagents

The choice of reagent dictates the reaction conditions, selectivity, and overall efficiency. Here, we compare the most frequently employed reagents.

N-Iodosuccinimide (NIS)

NIS is a mild, easy-to-handle, and highly effective electrophilic iodinating agent for a wide range of aromatic and heterocyclic compounds.[6][10]

• Mechanism of Action: NIS serves as a source of electrophilic iodine (I⁺). The reaction is often catalyzed by a protic or Lewis acid, which activates the NIS, making the iodine more electrophilic.[11]

• Causality of Experimental Choices: Reactions are typically run in aprotic solvents like THF, DCM, or acetonitrile to avoid side reactions with the solvent.[6] The addition of a catalytic amount of an acid like trifluoroacetic acid can significantly accelerate the reaction, particularly for less activated triazoles.[10]

• Performance & Scope: NIS demonstrates excellent functional group tolerance, making it a preferred choice for late-stage iodination of complex molecules.[6] It is highly regioselective, typically iodinating the most electron-rich position of the triazole ring.

Iodine Monochloride (ICl)

ICl is a potent and highly reactive electrophilic halogenating agent. Due to the polarization of the I-Cl bond (chlorine being more electronegative), the iodine atom acts as the electrophile.

• Mechanism of Action: ICl delivers a highly electrophilic "I⁺" equivalent to the triazole ring. The reaction proceeds via the standard SEAr mechanism.

• Causality of Experimental Choices: ICl reactions are performed under anhydrous conditions, often in chlorinated solvents like dichloromethane (CH₂Cl₂), at or below room temperature to control its high reactivity.[12][13] A mild base, such as Li₂CO₃ or NaHCO₃, is frequently added to neutralize the HCl byproduct, which can prevent degradation of sensitive substrates and improve yields.[13]

• Performance & Scope: ICl is known for its high regioselectivity and efficiency, often providing excellent yields where other reagents may fail.[7] However, its high reactivity can sometimes lead to lower functional group tolerance compared to NIS.

Molecular Iodine (I₂)

Molecular iodine is the most fundamental iodine source but is also the least reactive electrophile among the common reagents.[8]

• Mechanism of Action: For I₂ to act as an effective electrophile, it typically requires activation. This can be achieved in two main ways:

  • In the presence of an oxidizing agent: The oxidant (e.g., H₂O₂, nitric acid) oxidizes I₂ to a more potent electrophilic species.

  • Under basic conditions: A base can promote the reaction, as seen in the iodination of 7-azaindole where potassium hydroxide is used in DMF.[9]

• Causality of Experimental Choices: Iodine-mediated reactions often require heating to proceed at a reasonable rate.[14] The choice of solvent and additives is crucial for activating the iodine. For instance, using DMSO as a solvent at elevated temperatures can facilitate oxidative cyclization and iodination in one pot.[14][15]

• Performance & Scope: While less reactive, I₂ is inexpensive and readily available. It is particularly useful in deprotonation-iodolysis sequences and in certain one-pot multicomponent reactions where it plays a dual role as both a reactant and a catalyst/oxidant.[14][16]

In Situ Generated Copper(I) and Electrophilic Iodine

A highly elegant and efficient strategy combines the synthesis of the triazole ring with its concurrent iodination. This is often achieved through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction with an iodine source present.

• Mechanism of Action: In a typical procedure, mixing a copper(II) salt with an iodide salt (e.g., NaI) in situ generates both the catalytically active Cu(I) species for the cycloaddition and an electrophilic triiodide ion (I₃⁻).[17][18] The Cu(I) first catalyzes the formation of a copper(I) triazolide intermediate, which is then intercepted and iodinated by the electrophilic iodine species before it can be protonated.[3][17]

• Causality of Experimental Choices: This is a one-pot, multicomponent reaction, which is highly atom-economical. The choice of solvent (often aqueous systems) and the use of an amine additive are critical for achieving full conversion and selectivity for the 5-iodo-1,2,3-triazole.[3][17]

• Performance & Scope: This method is exceptionally powerful for generating 1,4-disubstituted-5-iodo-1,2,3-triazoles directly from terminal alkynes and organic azides. It shows high efficiency, excellent chemo-selectivity, and tolerance for a wide range of functional groups, including applications for modifying biomolecules.[3]

Pillar 3: Data-Driven Performance Comparison

The following table summarizes the performance of the discussed reagents based on experimental data reported in the literature.

Reagent/Method	Typical Regioselectivity (1,2,3-Triazoles)	Reaction Conditions	Advantages	Limitations	Yield Range
N-Iodosuccinimide (NIS)	Electron-rich position	Mild (0 °C to RT), often with acid catalyst	Easy to handle, high functional group tolerance, good yields.[6]	May require activation for less reactive substrates.	70-95%
Iodine Monochloride (ICl)	Electron-rich position	Mild (RT), often with a mild base	Highly reactive, high yields, excellent regioselectivity.[7][12]	Can be less tolerant of sensitive functional groups; moisture sensitive.	75-95%[13]
Molecular Iodine (I₂)	Varies with method	Requires activation (base or oxidant), often elevated temp.	Inexpensive, useful in deprotonation & one-pot syntheses.[8][14]	Low reactivity, may require harsh conditions.	25-90%[14]
In Situ Cu(I)/I₃⁻	C5-position	Mild (RT), often in aqueous media	One-pot synthesis and iodination, highly selective, eco-friendly.[3][17]	Primarily for 5-iodo-1,2,3-triazoles from terminal alkynes.	80-98%[3]

Experimental Protocols: A Self-Validating System

Trustworthiness in synthetic chemistry comes from reproducible, detailed protocols. Below are representative procedures for two common iodination scenarios.

Protocol 1: General Procedure for NIS Iodination of a 1,4-Disubstituted-1,2,3-Triazole

This protocol describes a standard electrophilic iodination at the C5 position.

Caption: Standard workflow for NIS-mediated iodination.

Step-by-Step Methodology:

• Preparation: To a solution of the 1,4-disubstituted-1,2,3-triazole (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) in a round-bottom flask, add N-Iodosuccinimide (NIS) (1.2 mmol, 1.2 equiv.).

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-6 hours).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine, followed by water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 5-iodo-1,2,3-triazole.

Protocol 2: One-Pot Synthesis of a 5-Iodo-1,2,3-Triazole via In Situ Cu(I) Catalysis

This protocol is adapted from the highly efficient aqueous system developed by Zhu and coworkers.[17][18]

Step-by-Step Methodology:

• Catalyst Preparation: In a vial, dissolve copper(II) perchlorate hexahydrate (0.05 mmol, 5 mol%) and sodium iodide (2.1 mmol, 2.1 equiv.) in 3 mL of a 1:1 mixture of water and tert-butanol. Stir for 1 minute.

• Reactant Addition: To the catalyst mixture, add the terminal alkyne (1.0 mmol), the organic azide (1.1 mmol, 1.1 equiv.), and triethylamine (1.0 mmol, 1.0 equiv.).

• Reaction: Seal the vial and stir the mixture vigorously at room temperature for 12-24 hours. The product often precipitates out of the solution.

• Isolation: Collect the solid product by filtration. Wash the solid with cold water and then a minimal amount of cold ethanol to remove impurities.

• Purification: The product obtained is often of high purity. If necessary, it can be further purified by recrystallization. This method avoids traditional solvent extraction and column chromatography.

Conclusion and Expert Recommendations

The choice of an iodinating reagent for triazoles is a strategic decision that directly impacts reaction success.

• For general-purpose, regioselective iodination of existing triazoles with good functional group tolerance, N-Iodosuccinimide (NIS) is the recommended starting point due to its mild nature and ease of handling.

• When higher reactivity is needed, or for substrates that are sluggish with NIS, Iodine Monochloride (ICl) is an excellent and powerful alternative, provided that care is taken to control its reactivity and neutralize the HCl byproduct.

• For the direct synthesis of 1,4-disubstituted-5-iodo-1,2,3-triazoles from scratch, the in situ copper-catalyzed multicomponent reaction is unparalleled in its efficiency, selectivity, and environmental compatibility.[3]

• In cases where electrophilic substitution fails or provides the undesired regioisomer, a deprotonation-iodolysis sequence using a strong base and molecular iodine should be considered.

By understanding the underlying mechanisms and considering the comparative data presented, researchers can confidently select the optimal iodination strategy, paving the way for the efficient synthesis of these valuable chemical intermediates.

References

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A Comparative Guide to the Synthetic Utility of 5-Iodotriazoles vs. 5-Bromotriazoles

Introduction: The Central Role of Halogenated Triazoles in Modern Chemistry

The 1,2,3-triazole scaffold is a cornerstone in contemporary drug discovery and materials science.[1][2] Its remarkable chemical stability, capacity for hydrogen bonding, and significant dipole moment make it an exceptional bioisostere for amide bonds and other functional groups, profoundly influencing the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[3][4][5][6] However, the true synthetic power of the triazole core is unlocked through its functionalization. Among the most versatile handles for molecular elaboration are halogens at the 5-position, which serve as key precursors for a vast array of carbon-carbon and carbon-heteroatom bond-forming reactions.[7][8]

This guide provides an in-depth, objective comparison of two of the most prevalent building blocks: 5-iodotriazoles and 5-bromotriazoles. For researchers, scientists, and drug development professionals, the choice between these two intermediates is not trivial; it is a strategic decision that impacts reaction efficiency, substrate scope, and overall synthetic strategy. Here, we will dissect the nuances of their reactivity, explore the causality behind experimental choices, and provide actionable protocols to guide your selection process.

Synthetic Pathways to 5-Halo-1,2,3-Triazoles

The primary route to 1,4,5-trisubstituted halo-1,2,3-triazoles involves a two-step, one-pot process. The foundational step is the venerable Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click" reaction, which forms the triazole ring with perfect regioselectivity. This is immediately followed by electrophilic halogenation of the intermediate copper-triazolide species.

The choice of halogenating agent is straightforward: N-Bromosuccinimide (NBS) is employed for bromination, while molecular iodine (I₂) or other electrophilic iodine sources are used for iodination.[9] This tandem approach is highly efficient and tolerates a wide range of functional groups, making it a robust method for generating the desired 5-halo-triazole precursors.[9]

General synthetic route to 5-bromo- and 5-iodotriazoles.

Head-to-Head Comparison: Reactivity in Key Cross-Coupling Reactions

The fundamental difference between 5-iodotriazoles and 5-bromotriazoles lies in the inherent properties of the carbon-halogen bond. The C-I bond (bond energy ~240 kJ/mol) is significantly weaker and more polarizable than the C-Br bond (~280 kJ/mol). This directly translates to lower activation energy for the critical oxidative addition step in palladium-catalyzed cross-coupling cycles, rendering 5-iodotriazoles the more reactive partner.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for creating C(sp²)-C(sp²) bonds.[10] When comparing our two substrates, the superior reactivity of 5-iodotriazoles often allows for milder reaction conditions, lower catalyst loadings, and shorter reaction times.

Expert Insight: The choice of ligand and base is critical. For the less reactive 5-bromotriazoles, more electron-rich and bulky phosphine ligands (e.g., PCy₃, SPhos) are often required to facilitate the more challenging oxidative addition. In contrast, 5-iodotriazoles can frequently be coupled effectively using standard Pd(PPh₃)₄.[11][12]

Parameter	5-Iodotriazoles	5-Bromotriazoles	Rationale & Causality
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂	Pd(OAc)₂, Pd₂(dba)₃	The higher reactivity of the C-I bond requires less sophisticated/activating catalyst systems.
Typical Ligand	PPh₃	Buchwald-type ligands (e.g., SPhos), PCy₃	More electron-rich ligands are needed to facilitate oxidative addition into the stronger C-Br bond.
Reaction Temp.	Room Temp to 80 °C	80 °C to 120 °C	The lower bond dissociation energy of C-I allows for lower thermal energy input.
Reaction Time	1 - 6 hours	6 - 24 hours	Faster oxidative addition leads to a higher rate of catalytic turnover.
Yields	Generally Good to Excellent	Moderate to Good	Higher reactivity often translates to more efficient conversion and fewer side reactions like protodeborylation.[12]

Sonogashira Coupling: Gateway to Alkynylated Architectures

The Sonogashira reaction, which couples terminal alkynes with aryl or vinyl halides, is exceptionally valuable for building rigid molecular scaffolds and extending conjugation.[13][14][15] In this arena, the reactivity gap between iodo- and bromo-triazoles is even more pronounced.

Expert Insight: The high reactivity of 5-iodotriazoles is a distinct advantage in Sonogashira couplings as it often permits the use of copper-free conditions .[16] This is highly desirable because the copper co-catalyst, while accelerating the reaction, is also notorious for promoting the oxidative homocoupling of the terminal alkyne (Glaser coupling), a major side reaction that complicates purification and reduces yield. 5-Bromotriazoles almost invariably require the presence of a copper(I) co-catalyst (e.g., CuI) to achieve reasonable conversion rates.

Parameter	5-Iodotriazoles	5-Bromotriazoles	Rationale & Causality
Copper Co-catalyst	Often optional (Copper-free)	Almost always required	The facile oxidative addition of the C-I bond to Pd(0) is efficient enough to not require copper-mediated transmetalation.
Catalyst System	Pd(PPh₃)₂Cl₂, Pd(OAc)₂	Pd(PPh₃)₂Cl₂/CuI	Standard systems work well for both, but the omission of CuI is a key advantage for the iodo-substrate.
Base	Amines (Et₃N, DIPEA)	Amines (Et₃N, Piperidine)	The base serves to deprotonate the alkyne and regenerate the Pd(0) catalyst.
Side Reactions	Minimal alkyne homocoupling	Prone to Glaser homocoupling	The absence of Cu(I) in copper-free protocols prevents the primary pathway for alkyne dimerization.
Yields	Good to Excellent	Moderate to Good	Higher efficiency and fewer side products lead to cleaner reactions and better yields.

Strategic Decision Framework: Which Halotriazole Should You Choose?

The selection of a 5-iodo- or 5-bromotriazole is a strategic decision dictated by the specific demands of your synthetic route. The following flowchart provides a logical framework for making this choice.

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of 1,2,4-Triazol-5-one Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 1,2,4-Triazol-5-one Scaffold

The 1,2,4-triazole ring is a foundational structural motif in a vast array of biologically active compounds, celebrated for its diverse pharmacological properties including antimicrobial, anti-inflammatory, and anticonvulsant activities.[1][2] The 1,2,4-triazol-5-one core, specifically, serves as a versatile and highly valuable building block in both medicinal chemistry and advanced materials science.[1] Given its prevalence and potential, a profound understanding of its spectroscopic characteristics is paramount for the unambiguous identification, structural elucidation, and purity assessment of novel derivatives.

This guide provides an in-depth comparison of the primary spectroscopic techniques employed for the characterization of 1,2,4-triazol-5-one derivatives: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy.[1] We will delve into the causality behind experimental choices, present self-validating protocols, and compare the utility of each method, grounding our discussion in authoritative data. A key consideration throughout our analysis is the phenomenon of tautomerism, where the triazole ring can exist in different forms, significantly influencing its spectroscopic signature.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Blueprint

NMR spectroscopy, encompassing both ¹H and ¹³C analysis, stands as the most powerful technique for the definitive structural elucidation of 1,2,4-triazol-5-one derivatives.[1] It provides precise information about the molecular framework and the chemical environment of each atom.

Expertise in Practice: ¹H and ¹³C NMR Analysis

¹H NMR Spectroscopy maps the proton environments within the molecule. Protons attached to the triazole ring, the N-H protons, and any substituents will resonate at characteristic chemical shifts. A key validation step in identifying the labile N-H protons is to perform a deuterium exchange experiment (adding a drop of D₂O to the NMR tube), which results in the disappearance of the N-H signal.[2]

¹³C NMR Spectroscopy provides a census of the carbon atoms, offering critical insight into the carbon backbone.[1] A hallmark of the 1,2,4-triazol-5-one structure is the carbonyl carbon (C=O), which consistently appears at a downfield chemical shift (typically >150 ppm) due to its deshielded nature.[1]

The choice of solvent is a critical experimental parameter. Deuterated dimethyl sulfoxide (DMSO-d₆) is frequently used due to its excellent solubilizing power for these polar compounds and its ability to reveal N-H protons, which might be broadened or exchanged in other solvents like methanol-d₄.[4]

Comparative ¹H & ¹³C NMR Data for 1,2,4-Triazol-5-one Derivatives

The following table summarizes typical chemical shift ranges observed for this class of compounds, compiled from various studies.

Nucleus	Functional Group	Typical Chemical Shift (δ, ppm)	References
¹H	N-H (Triazole Ring)	12.0 - 14.0 (broad singlet)	[2][5]
¹H	C-H (Aromatic Substituents)	7.0 - 8.5	[4]
¹H	C-H (Aliphatic Substituents)	0.8 - 4.5	[4]
¹³C	C=O (Carbonyl)	155 - 170	[1][2]
¹³C	C-3 / C-5 (Triazole Ring)	145 - 165	[2][4]
¹³C	C (Aromatic Substituents)	115 - 150	[2][4]

Note: Chemical shifts are highly dependent on the specific substituents, solvent, and concentration.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified 1,2,4-triazol-5-one derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.[2][4]

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at δ 2.50 ppm).[4]

  • For confirmation of N-H protons, add one drop of D₂O, shake the tube, and re-acquire the spectrum to observe the disappearance of the N-H signal.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at δ 39.52 ppm).[4]

Workflow for NMR-Based Structural Confirmation

Caption: Standard workflow for structural elucidation using NMR spectroscopy.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and reliable technique for confirming the presence of key functional groups, which serve as the structural backbone of 1,2,4-triazol-5-one derivatives.[1] It works by detecting the vibrational frequencies of bonds within the molecule.

Expertise in Practice: Interpreting the IR Spectrum

The IR spectrum provides a molecular fingerprint. For this class of compounds, the most diagnostic absorption bands are the N-H stretch, the C=O stretch, and the C=N stretch of the triazole ring. The position of the C=O stretching band is particularly informative; its frequency can shift based on ring strain, electronic effects of substituents, and intermolecular hydrogen bonding, providing a self-validating check on the molecular environment.

Characteristic IR Absorption Bands

Vibrational Mode	Functional Group	Typical Wavenumber (cm⁻¹)	References
N-H Stretching	Amine/Amide in Ring	3100 - 3300 (often broad)	[6]
C-H Stretching	Aromatic Substituents	3000 - 3100	[1][6]
C=O Stretching	Carbonyl in Ring	~1700 (strong, sharp)	[1]
C=N Stretching	Triazole Ring	1500 - 1600	[1]
N=N Stretching	Triazole Ring	~1540	[1][6]
C-N Stretching	Triazole Ring	1250 - 1370	[1]

Experimental Protocol: Acquiring an IR Spectrum (ATR)

• Sample Preparation: Place a small amount (1-2 mg) of the solid, dry sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Record a background spectrum of the empty ATR crystal to subtract atmospheric (CO₂, H₂O) interference.

• Sample Scan: Lower the ATR press and apply consistent pressure to the sample. Acquire the sample spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise ratio.

• Data Processing: The resulting spectrum of absorbance or transmittance versus wavenumber (cm⁻¹) is analyzed for characteristic peaks.

Key Functional Groups and Their IR Regions

Caption: Diagnostic IR absorption regions for 1,2,4-triazol-5-ones.

Mass Spectrometry (MS): Determining Mass and Fragmentation

Mass spectrometry is indispensable for determining the molecular weight of a synthesized derivative and providing structural clues through the analysis of its fragmentation patterns.[7] High-Resolution Mass Spectrometry (HRMS) is the gold standard for confirming the elemental formula with high accuracy.[4]

Expertise in Practice: ESI vs. EI and Fragmentation Analysis

The choice of ionization technique is critical. Electrospray Ionization (ESI) is a "soft" technique ideal for these often polar, non-volatile compounds, typically yielding the protonated molecular ion [M+H]⁺ with minimal fragmentation.[7] This provides a clear determination of the molecular weight. In contrast, Electron Ionization (EI) is a "hard" technique that imparts more energy, leading to extensive and often complex fragmentation patterns that can help in structural elucidation.[7]

Common fragmentation pathways for the 1,2,4-triazole ring involve the loss of stable neutral molecules like nitrogen (N₂) or hydrogen cyanide (HCN).[7] The specific fragmentation is heavily influenced by the nature and position of substituents on the ring.[7][8]

Experimental Protocol: LC-ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a suitable solvent mixture, such as 50:50 water:acetonitrile with 0.1% formic acid.

• Instrumentation: Use an HPLC system coupled to a mass spectrometer with an ESI source.[7]

• Chromatography: Inject the sample onto a C18 column to separate it from any impurities.

• MS Acquisition:

  • Acquire data in positive ion mode.

  • Set the scan range to cover the expected molecular weight (e.g., m/z 100–1000).

  • Observe the [M+H]⁺ ion in the full scan.

  • To induce fragmentation (MS/MS), select the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) by varying the fragmentor or collision voltage.[7]

Generalized Fragmentation Pathway

Caption: Common fragmentation routes for 1,2,4-triazole derivatives in MS.

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within a molecule and is particularly useful for studying conjugation and the effects of pH and solvent on the compound's structure.[1]

Expertise in Practice: Leveraging Tautomerism and pH

The UV-Vis absorption profile of 1,2,4-triazol-5-one derivatives is highly sensitive to the environment.[1] The position of the maximum absorbance (λmax) can shift significantly with changes in solvent polarity or pH. This is a direct consequence of the different tautomeric forms the molecule can adopt.[1][3] By systematically varying the pH of the solution, one can observe these shifts (chromophoric shifts), which serves as an excellent self-validating experiment to probe the acidic and basic nature of the molecule and confirm the presence of different electronic species in solution.[9] For instance, deprotonation under basic conditions often leads to a more extended conjugated system, resulting in a bathochromic (red) shift to a longer λmax.[9]

Experimental Protocol: pH-Dependent UV-Vis Analysis

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent like methanol or water.

• Sample Preparation: Create a series of solutions in buffered aqueous media across a range of pH values (e.g., pH 2, 7, 10). Ensure the final concentration of the compound is low enough to be within the linear range of the spectrophotometer (Absorbance < 1.5).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Record a baseline spectrum using the corresponding buffer solution in both the sample and reference cuvettes.

  • Record the absorption spectrum for each pH solution over a relevant wavelength range (e.g., 200-500 nm).

  • Identify the λmax for each pH condition and note any shifts.

Relationship Between pH, Tautomers, and λmax

Caption: Logical flow showing how pH influences the dominant molecular form and its λmax.

Comparative Guide to Spectroscopic Techniques

Technique	Information Obtained	Strengths	Limitations	Typical Application
NMR	Complete molecular structure (¹H, ¹³C), connectivity, stereochemistry.	Unambiguous structure determination; highly detailed information.	Requires relatively pure sample (>95%); larger sample amount needed; slower acquisition.	Primary tool for definitive structural confirmation of novel synthesized compounds.
IR	Presence of key functional groups (C=O, N-H, C=N).	Fast, inexpensive, requires minimal sample; excellent for reaction monitoring.	Provides limited structural information; complex spectra can be hard to interpret fully.	Rapid confirmation of synthesis success by identifying key functional groups.
MS	Molecular weight, elemental formula (HRMS), fragmentation patterns.	Extremely sensitive (sub-picomole); confirms molecular formula; aids in impurity identification.	Isomers may not be distinguishable; soft ionization may not provide fragmentation.	Confirmation of molecular weight and formula; used in LC-MS for purity analysis.
UV-Vis	Electronic transitions, extent of conjugation.	Simple, fast, quantitative (using Beer's Law); sensitive to pH and solvent effects.	Only applicable to chromophoric compounds; provides very limited structural detail.	Studying tautomeric equilibria; quantifying concentration; assessing electronic properties.

Conclusion

The comprehensive characterization of 1,2,4-triazol-5-one derivatives is not achieved by a single technique but through the synergistic application of multiple spectroscopic methods. NMR spectroscopy serves as the cornerstone for absolute structure determination. IR spectroscopy provides a rapid and invaluable check for the presence of critical functional groups, confirming the integrity of the core structure. Mass spectrometry validates the molecular weight and elemental composition, which is a non-negotiable requirement for publication and registration. Finally, UV-Vis spectroscopy offers unique insights into the electronic properties and tautomeric behavior of these molecules in solution. By judiciously combining the data from these four techniques, researchers can confidently and accurately characterize novel 1,2,4-triazol-5-one derivatives, accelerating their journey from the laboratory to potential applications in medicine and materials science.

References

• Li, Y., et al. (2024). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Molecules, 29(8), 1789. Retrieved from [Link]

• Sravya, G., et al. (2020). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. AIP Conference Proceedings, 2390, 020065. Retrieved from [Link]

• Al-Salihi, N. I., et al. (2023). Synthesis and Characterization of New 1,2,4-Triazole Derivative Form Methylbenzoate with Sulfur as Bridge Links. Al-Nahrain Journal of Science, 26(1), 1-8. Retrieved from [Link]

• Request PDF. (n.d.). Synthesis, characterization, crystal structures and DFT studies of some new 1,2,4-triazole and triazolidin derivatives. ResearchGate. Retrieved from [Link]

• Koval, A. A., et al. (2021). Synthesis, Characterization and In Vitro Evaluation of Novel 5-Ene-thiazolo[3,2-b][1][4]triazole-6(5H)-ones as Possible Anticancer Agents. Pharmaceuticals, 14(11), 1146. Retrieved from [Link]

• SpectraBase. (n.d.). 3-NITRO-1,2,4-TRIAZOL-5-ONE;NTO. Retrieved from [Link]

• Kahveci, B., & Ikizler, A. A. (2000). A study on some 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Acta Poloniae Pharmaceutica, 57(2), 119-122. Retrieved from [Link]

• Fadda, A. A., et al. (2014). Synthesis of some novel 1,2,4-triazole derivatives as potential antimicrobial agents. European Journal of Chemistry, 5(1), 144-149. Retrieved from [Link]

• Kumar, A., et al. (2016). Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research, 5(11), 1937-1946. Retrieved from [Link]

• Gumenyuka, Y., et al. (2021). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. Molecules, 26(23), 7352. Retrieved from [Link]

• Semantic Scholar. (1991). Mass spectra of some 1,2,4-triazoles. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of control and treated 1,2,4-triazole. Retrieved from [Link]

• Abdulrasool, M. M., et al. (2012). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry, 2(4), 1109-1116. Retrieved from [Link]

• Current issues in pharmacy and medicine: science and practice. (n.d.). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Retrieved from [Link]

• Pylypenko, O. O., et al. (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. Structural Chemistry, 34, 181–192. Retrieved from [Link]

• ResearchGate. (2014). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. Retrieved from [Link]

• Maynooth University. (2018). Practical Colorimetry of 3‐Nitro‐1,2,4‐Triazol‐5‐One. Retrieved from [Link]

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A Senior Application Scientist's Guide to Alternative Protecting Groups for 1H-1,2,4-Triazole Synthesis

Foreword for the Modern Drug Discovery Professional

In the landscape of contemporary medicinal chemistry, the 1H-1,2,4-triazole scaffold remains a cornerstone of pharmacophore design, integral to a wide array of therapeutic agents.[1][2][3][4][5] Its unique electronic properties, hydrogen bonding capabilities, and metabolic stability make it a privileged structure in the development of antifungal, antiviral, and anticancer drugs. However, the synthesis of complex molecules bearing this heterocycle is often a nuanced challenge, demanding precise control over regioselectivity and functional group compatibility. The judicious use of nitrogen protecting groups is paramount to achieving these synthetic goals.

This guide moves beyond a rudimentary listing of protecting groups. As your Senior Application Scientist, my objective is to provide a comparative analysis grounded in experimental data, offering insights into the causal relationships between the choice of protecting group and the synthetic outcome. We will explore a curated selection of alternative protecting groups, evaluating their performance in the context of 1H-1,2,4-triazole synthesis and providing the data necessary for you to make informed decisions in your own research.

The Challenge of Regioselectivity in 1,2,4-Triazole Protection

The 1H-1,2,4-triazole ring possesses three nucleophilic nitrogen atoms (N1, N2, and N4), leading to potential regioselectivity issues during N-alkylation or N-arylation. The distribution of products is influenced by a variety of factors, including the steric and electronic nature of the substituent on the triazole ring, the electrophile, the solvent, and the base employed. Generally, alkylation of unsubstituted 1,2,4-triazole often yields a mixture of N1 and N4-substituted products, with the N1 isomer frequently predominating.[6] The N2 position is generally less favored for substitution. Understanding and controlling this regioselectivity is a critical first step in any synthetic strategy involving protected 1,2,4-triazoles.

Comparative Analysis of Key Protecting Groups

The ideal protecting group should be introduced in high yield, be stable to a range of reaction conditions, and be removed selectively under mild conditions without affecting other functional groups. This section provides a comparative overview of several key protecting groups for 1H-1,2,4-triazole, with a focus on their application, stability, and deprotection methods.

Protecting Group	Abbreviation	Key Characteristics	Typical Protection Conditions	Typical Deprotection Conditions
Trityl	Tr	Bulky, acid-labile. Often favors protection at the less sterically hindered N1 position.	Trityl chloride, base (e.g., triethylamine, pyridine), in an aprotic solvent (e.g., DMF, CH2Cl2).	Mild acidic conditions (e.g., trifluoroacetic acid in CH2Cl2, formic acid).
Di(4-methoxyphenyl)methyl	DMT	More acid-labile than trityl. Widely used in nucleoside chemistry.	DMT-chloride, base (e.g., pyridine), in an aprotic solvent.	Dilute acid (e.g., dichloroacetic acid or trichloroacetic acid in CH2Cl2).
p-Methoxybenzyl	PMB	Stable to a wide range of conditions but can be cleaved oxidatively.	PMB-chloride, a strong base (e.g., NaH), in an aprotic solvent (e.g., DMF, THF).	Oxidative cleavage with DDQ or CAN; or strong acid (e.g., TFA).[7][8]
2-(Trimethylsilyl)ethoxymethyl	SEM	Stable to a broad range of nucleophilic and basic conditions. Cleaved by fluoride ions.	SEM-chloride, base (e.g., NaH or DBU), in an aprotic solvent (e.g., DMF, THF).	Fluoride source (e.g., TBAF in THF).
tert-Butoxycarbonyl	Boc	Common amine protecting group, removable under acidic conditions.	Di-tert-butyl dicarbonate (Boc2O), base (e.g., DMAP, triethylamine), in an aprotic solvent.	Strong acids (e.g., TFA in CH2Cl2, HCl in dioxane).
p-Methoxyphenyl	PMP	An aryl protecting group, typically installed via N-arylation reactions. Stable to many conditions.	Buchwald-Hartwig or Ullmann coupling conditions (e.g., aryl halide, palladium or copper catalyst, base).	Oxidative cleavage (e.g., CAN).

Experimental Protocols: A Practical Guide

The following protocols are illustrative examples for the protection and deprotection of 1H-1,2,4-triazole. Yields and reaction conditions may require optimization for specific substrates.

Protocol 1: N1-Tritylation of 1H-1,2,4-Triazole

This procedure exemplifies the protection of the N1 position, leveraging the steric bulk of the trityl group.

Workflow for N1-Tritylation:

Caption: Workflow for the N1-tritylation of 1H-1,2,4-triazole.

Procedure:

• To a solution of 1H-1,2,4-triazole (1.0 eq) in anhydrous DMF, add triethylamine (1.5 eq).

• Cool the mixture to 0 °C and add trityl chloride (1.1 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-water and stir for 30 minutes.

• Filter the resulting precipitate, wash with water, and dry under vacuum to afford the N1-trityl-1,2,4-triazole.

Protocol 2: Deprotection of N1-Trityl-1,2,4-triazole

The acid-lability of the trityl group allows for its facile removal.

Procedure:

• Dissolve the N1-trityl-1,2,4-triazole (1.0 eq) in a minimal amount of dichloromethane.

• Add a solution of 10% trifluoroacetic acid in dichloromethane dropwise at 0 °C.

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected 1H-1,2,4-triazole.

Protocol 3: N-p-Methoxybenzyl (PMB) Protection of 1H-1,2,4-Triazole

This protocol describes the introduction of the PMB group, which offers orthogonal deprotection options.

Procedure:

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous DMF, add a solution of 1H-1,2,4-triazole (1.0 eq) in DMF at 0 °C.

• Stir the mixture for 30 minutes at room temperature.

• Cool the reaction to 0 °C and add p-methoxybenzyl chloride (1.1 eq) dropwise.

• Allow the reaction to stir at room temperature for 4-6 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography to separate the N1 and N4 isomers.

Protocol 4: Oxidative Deprotection of N-PMB-1,2,4-Triazole

The PMB group's susceptibility to oxidative cleavage provides a valuable orthogonal deprotection strategy.[7][8][9]

Workflow for Oxidative Deprotection:

Caption: Oxidative cleavage of the PMB group using DDQ.

Procedure:

• Dissolve the N-PMB-1,2,4-triazole (1.0 eq) in a mixture of dichloromethane and water (e.g., 10:1 v/v).

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.5 eq) portion-wise at room temperature.

• Stir the reaction for 1-3 hours, monitoring for the disappearance of the starting material by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the deprotected 1H-1,2,4-triazole.

Strategic Considerations for Orthogonal Synthesis

The true power of these alternative protecting groups lies in their orthogonal stability, allowing for the selective deprotection of one group in the presence of others.[10] For instance, a synthetic strategy might employ a PMB group on one nitrogen of the triazole and a silyl-based group (like SEM) on another functional group in the molecule. The PMB group can be selectively removed under oxidative conditions, leaving the SEM group intact. Conversely, the SEM group can be cleaved with fluoride ions without affecting the PMB ether. This orthogonality is critical for the synthesis of complex, polyfunctional molecules.

Logical Relationship of Orthogonal Deprotection:

Caption: Orthogonal deprotection strategy for PMB and SEM groups.

Conclusion

The selection of an appropriate protecting group strategy is a critical decision in the synthesis of 1,2,4-triazole-containing compounds. This guide has provided a comparative overview of several versatile alternatives to more traditional protecting groups, supported by practical experimental protocols. By understanding the nuances of their introduction, stability, and cleavage, researchers can design more efficient and robust synthetic routes to novel therapeutic agents. The principles of regioselectivity and orthogonality discussed herein should serve as a valuable resource for navigating the complexities of modern drug development.

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A Comparative Guide to the Synthetic Routes of Functionalized 1,2,4-Triazoles

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, serving as a privileged scaffold in a multitude of therapeutic agents.[1][2] Its unique chemical architecture allows for diverse functionalization, leading to compounds with a wide spectrum of biological activities, including antifungal, anticancer, antiviral, and anticonvulsant properties.[3][4][5] Consequently, the efficient and versatile synthesis of functionalized 1,2,4-triazoles is a critical endeavor for researchers in drug discovery and development.[2][6]

This guide provides an in-depth, comparative analysis of the principal synthetic routes to the 1,2,4-triazole core. We will move beyond simple procedural lists to explore the mechanistic underpinnings, strategic advantages, and practical limitations of each method. By synthesizing technical data with field-proven insights, this document aims to empower researchers to make informed decisions in their synthetic strategies.

I. Classical Condensation Routes: The Foundation

The earliest methods for constructing the 1,2,4-triazole ring were developed over a century ago and remain fundamental to the field. These reactions, while sometimes demanding, laid the groundwork for all subsequent innovations.[7]

A. The Pellizzari Reaction

Discovered by Guido Pellizzari in 1911, this reaction facilitates the formation of 1,2,4-triazoles through the condensation of an amide with an acylhydrazide.[8][9] It is a direct and conceptually simple approach, though its practical application is often hampered by the need for high temperatures and extended reaction times, which can lead to modest yields.[9][10]

Mechanistic Rationale: The reaction proceeds via an initial nucleophilic attack of the terminal nitrogen of the hydrazide onto the amide's carbonyl carbon. Subsequent intramolecular cyclization and dehydration steps forge the aromatic triazole ring. The thermal energy required is substantial, as it must overcome the activation barriers for both the initial condensation and the final dehydration without the aid of a catalyst.

Caption: Einhorn-Brunner Reaction: Regioselective synthesis.

Expertise & Experimental Choice: The Einhorn-Brunner reaction is often preferred over the Pellizzari due to its broader substrate scope and more predictable regiochemical outcome. The ability to control which substituent occupies a specific position on the triazole ring by tuning the electronic properties of the imide starting material is a significant advantage in targeted drug design. The reaction conditions are also generally milder, though heating is still typically required.

II. Modern Synthetic Strategies: Efficiency and Versatility

While classical methods are foundational, contemporary research focuses on developing more efficient, environmentally friendly, and versatile routes. These modern approaches often leverage advanced technologies or novel reaction pathways to overcome the limitations of their predecessors.

A. Microwave-Assisted Organic Synthesis (MAOS)

Microwave-assisted synthesis is not a new reaction, but rather a technology that dramatically enhances existing ones. By using microwave energy for dielectric heating, MAOS provides rapid and uniform heating of the reaction mixture, a stark contrast to the slow, gradient-dependent nature of conventional heating. [1]This results in significantly reduced reaction times, often from hours to minutes, and frequently leads to higher product yields and purity. [11] Causality of Improvement: The efficiency of MAOS stems from its direct energy transfer to polar molecules in the reaction medium. [1]This localized heating can accelerate reaction rates beyond what is achievable with conventional thermal methods at the same bulk temperature. For reactions like the Pellizzari synthesis, MAOS can overcome the high activation energy barrier more efficiently, minimizing the formation of degradation byproducts that often result from prolonged exposure to high temperatures. [8][12]

B. Metal-Free and Oxidative Cyclization Routes

In response to the growing demand for sustainable chemistry, numerous metal-free synthetic routes have been developed. These methods avoid the cost, toxicity, and purification challenges associated with residual metal catalysts.

One prominent strategy involves the intermolecular reaction of hydrazones with amines under aerobic oxidative conditions. [13]This approach proceeds through a cascade of C-H functionalization, C=N bond formation, and oxidative aromatization to build the triazole ring. Other innovative metal-free methods utilize common solvents like DMF as a carbon source or employ iodine-mediated oxidative cyclization. [13]These reactions are praised for their operational simplicity, use of readily available starting materials, and broad substrate tolerance. [13][14]

Caption: Workflow comparing synthetic approaches to 1,2,4-triazoles.

III. Comparative Analysis of Synthetic Routes

The choice of a synthetic route depends on a careful evaluation of factors such as substrate compatibility, desired substitution pattern, scalability, and cost. The following table provides a comparative overview of the discussed methodologies.

Synthesis Route	Starting Materials	Typical Yield (%)	Reaction Time	Temperature	Key Advantages & Disadvantages
Pellizzari Reaction	Amide + Acylhydrazide	Low to Moderate [10]	Long (hours) [10]	High (>150 °C) [10]	(+): Simple, inexpensive starting materials. (-): Harsh conditions, low yields, limited substrate scope. [8][9]
Einhorn-Brunner	Diacylamine + Hydrazine	Moderate to Good [15]	Hours [10]	Moderate to High	(+): Good yields, predictable regioselectivity. (-): Can produce isomeric mixtures if not controlled. [10][16]
Microwave-Assisted	Varies (e.g., Hydrazide + Amide)	Good to Excellent [11]	Short (minutes) [11]	High (localized)	(+): Drastically reduced reaction times, higher yields, cleaner products. [1](-): Requires specialized equipment.
Metal-Free Oxidative	Hydrazones + Amines	Good to High [13]	Varies	Mild to Moderate	(+): Environmentally friendly, avoids metal contamination, broad substrate scope. [13](-): May require specific oxidants or reagents.

IV. Experimental Protocols

The following protocols are generalized representations. Researchers must optimize conditions based on their specific substrates and equipment.

Protocol 1: General Procedure for Pellizzari Reaction (Thermal)

• Reagent Preparation: In a round-bottom flask, combine the amide (1.0 eq) and the acylhydrazide (1.0 eq).

• Reaction Setup: Equip the flask with a reflux condenser.

• Heating: Heat the reaction mixture to 160-180 °C using an oil bath. Maintain heating for 4-8 hours, monitoring the reaction progress by TLC.

• Workup: Allow the mixture to cool to room temperature. The crude product may solidify.

• Purification: Recrystallize the solid product from a suitable solvent (e.g., ethanol) to yield the pure 3,5-disubstituted-1,2,4-triazole. [8]

Protocol 2: General Procedure for Einhorn-Brunner Reaction

• Reagent Preparation: Dissolve the diacylamine (imide) (1.0 eq) in a suitable solvent such as glacial acetic acid or ethanol in a round-bottom flask. [15]2. Addition of Hydrazine: Add the substituted hydrazine (1.1 eq) to the solution.

• Heating: Heat the mixture to reflux (80-120 °C) for 2-6 hours. Monitor the reaction's completion via TLC.

• Workup: Cool the reaction mixture in an ice-water bath to precipitate the product.

• Purification: Collect the solid product by vacuum filtration, wash with cold deionized water, and recrystallize from an appropriate solvent to obtain the pure 1,2,4-triazole. [15]

Protocol 3: General Procedure for Microwave-Assisted Synthesis

• Reagent Preparation: In a specialized microwave reaction vessel, combine the starting materials (e.g., hydrazide and secondary amide, 1.0 eq each) with a suitable high-boiling solvent. [13]2. Reaction Setup: Seal the vessel and place it in the microwave reactor.

• Irradiation: Irradiate the mixture at a set temperature (e.g., 130-150 °C) for 10-30 minutes with pressure control. 4. Workup: After the vessel has cooled to room temperature, precipitate the product by adding water.

• Purification: Collect the product by filtration, wash with water, and recrystallize to achieve high purity.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 5-Iodo-1-trityl-1H-1,2,4-triazole

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 5-Iodo-1-trityl-1H-1,2,4-triazole. As a complex molecule incorporating a halogen, a nitrogen-rich heterocycle, and a bulky protecting group, its disposal requires a multi-faceted understanding of chemical hazards and regulatory frameworks. This document is designed for researchers, scientists, and drug development professionals, offering actionable intelligence to ensure safety and environmental stewardship.

Hazard Assessment & Chemical Profile: Understanding the "Why"

• The Iodinated Moiety (Halogenated Organic): The presence of iodine classifies this compound as a halogenated organic waste.[1] Such compounds are often persistent in the environment and require specialized disposal, typically high-temperature incineration, to ensure complete destruction and prevent the formation of hazardous byproducts.[2] Improper disposal of iodine-containing materials, such as in a standard pathological incinerator, can lead to environmental contamination.[3]

• The 1,2,4-Triazole Core (Heterocyclic Contaminant): The parent 1,2,4-triazole is a combustible solid that is harmful if swallowed and is suspected of damaging fertility or the unborn child.[4][5][6] Upon thermal decomposition, it can release toxic and irritating fumes, including nitrogen oxides (NOx), ammonia, and hydrogen cyanide.[4][7] Therefore, any waste containing this structural motif must be handled as toxic.

• The Trityl Protecting Group (Bulky Organic): The triphenylmethyl (trityl) group is typically removed under acidic conditions (e.g., TFA, formic acid), generating a stable trityl cation.[8][9][10] This cation is quenched to form triphenylmethanol. Both the acidic cleavage solution and the resulting trityl byproduct must be disposed of as hazardous chemical waste.

The confluence of these characteristics necessitates that 5-Iodo-1-trityl-1H-1,2,4-triazole be classified and handled as a hazardous chemical waste from the moment of its generation.[11][12]

Table 1: Summary of Component Hazards

Component	Hazard Class	Key Risks & Disposal Considerations
Iodine Moiety	Halogenated Organic	Environmental persistence; requires high-temperature incineration; must be segregated as "Halogenated Waste".[1][13]
1,2,4-Triazole Core	Toxic, Reprotoxic	Harmful if swallowed; suspected reproductive toxin; thermal decomposition yields toxic gases (NOx, HCN).[4][5][14]
Trityl Group	Organic Byproduct	Acid-labile; cleavage byproducts (e.g., triphenylmethanol) and acidic solutions must be disposed of as chemical waste.[8][10]

Core Principles of Disposal: The Regulatory Framework

All laboratory waste disposal is governed by strict regulations to protect both personnel and the environment. In the United States, the primary frameworks are provided by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA & RCRA: The Resource Conservation and Recovery Act (RCRA) gives the EPA the authority to control hazardous waste from "cradle-to-grave."[11] This includes the generation, transportation, treatment, storage, and disposal of hazardous waste. 5-Iodo-1-trityl-1H-1,2,4-triazole meets the criteria for a characteristic hazardous waste due to its toxicity.

• OSHA Laboratory Standard: OSHA's standard on Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP).[15] This plan must include procedures for the safe removal and disposal of chemical waste.[16]

Step-by-Step Disposal Protocol for 5-Iodo-1-trityl-1H-1,2,4-triazole

This protocol ensures compliance with regulatory standards and minimizes risk.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing the appropriate PPE.

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Check breakthrough times if extensive handling is expected.[14]

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[5][14]

• Lab Coat: A fastened lab coat to protect from skin contact.

Step 2: Waste Segregation

This is the most critical step in the disposal process.

• Action: Collect all waste containing 5-Iodo-1-trityl-1H-1,2,4-triazole, including residual amounts, contaminated items (e.g., weighing paper, gloves, pipette tips), and reaction byproducts, in a designated container for Halogenated Organic Waste .[1][13]

• Causality: Do NOT mix halogenated waste with non-halogenated organic waste.[13] Doing so contaminates the entire volume, forcing it all to be treated under the more stringent and costly disposal requirements for halogenated compounds.

Step 3: Container Selection and Labeling

Proper containment and communication are paramount for safety.

• Container: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[17][18] The container must be in good condition.

• Labeling: The container must be clearly labeled from the moment the first drop of waste is added.[12] The label must include:

  • The words "Hazardous Waste" .[12][19]

  • The full chemical name: "Waste 5-Iodo-1-trityl-1H-1,2,4-triazole" . Avoid abbreviations.

  • An accurate description of the contents (e.g., solid, solution in dichloromethane).

  • Appropriate hazard pictograms (e.g., Health Hazard, Irritant, Environmental Hazard).[12]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Store the properly labeled waste container in a designated SAA.

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[11][19][20]

• Storage: Keep the waste container closed at all times except when adding waste.[11][13] Store away from incompatible materials, such as strong acids or oxidants.[4][5]

• Volume Limits: Do not exceed the SAA volume limits (typically 55 gallons for hazardous waste).[11][19]

Step 5: Final Disposal via Professional Service

Hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.

• Action: Follow your institution's procedures to request a waste pickup.

• Mechanism: The final disposal method for halogenated organic waste like this is typically high-temperature incineration .[2][17] This process ensures the complete destruction of the molecule into less harmful components. Other methods for liquid waste can include solidification or chemical oxidation.[17]

Managing Associated Waste Streams

• Contaminated Sharps: Needles, scalpels, or broken glassware contaminated with the compound are considered "sharps" waste. They must be placed in a designated, puncture-resistant sharps container that is also labeled as hazardous chemical waste.[17][21]

• Spill Cleanup: In case of a spill, wear appropriate PPE. Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully collect the absorbed material and place it into your designated halogenated hazardous waste container.[4]

• Aqueous Solutions: Do NOT dispose of any aqueous solutions containing this compound down the drain.[11][22] The 1,2,4-triazole moiety is harmful to aquatic life.[4] Collect these solutions as hazardous aqueous waste, noting the presence of a halogenated organic compound.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper management and disposal of 5-Iodo-1-trityl-1H-1,2,4-triazole waste.

Caption: Decision workflow for compliant waste disposal.

By adhering to this structured protocol, you ensure that the disposal of 5-Iodo-1-trityl-1H-1,2,4-triazole is conducted safely, responsibly, and in full compliance with environmental regulations, reflecting the highest standards of scientific practice.

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Navigating the Unseen: A Technical Guide to Personal Protective Equipment for Handling 5-Iodo-1-trityl-1H-1,2,4-triazole

Senior Application Scientist Note: This guide is intended to provide a comprehensive framework for the safe handling of 5-Iodo-1-trityl-1H-1,2,4-triazole. It is crucial to recognize that a specific Safety Data Sheet (SDS) for this compound was not available at the time of writing. Therefore, the following recommendations are synthesized from data on structurally related compounds, including 1,2,4-triazoles, organoiodine compounds, and molecules containing the trityl protecting group. This guide is not a substitute for a compound-specific SDS. Researchers must consult the SDS for 5-Iodo-1-trityl-1H-1,2,4-triazole upon its availability and adhere to their institution's specific safety protocols.

Understanding the Hazard Landscape: A Composite Risk Profile

To establish a robust personal protective equipment (PPE) strategy, we must first dissect the potential hazards posed by 5-Iodo-1-trityl-1H-1,2,4-triazole. This involves considering the toxicological profiles of its constituent chemical motifs: the 1,2,4-triazole core, the organoiodine substituent, and the trityl protecting group.

The 1,2,4-Triazole Core: The 1,2,4-triazole ring system is a common scaffold in many biologically active compounds, including pharmaceuticals.[1] While the parent 1,2,4-triazole is classified as harmful if swallowed and causes serious eye irritation, some derivatives are also suspected of damaging fertility or the unborn child.[2][3] Skin contact may cause irritation.[4]

The Organoiodine Moiety: Organoiodine compounds can vary widely in their toxicity. Some are used in medical imaging and pharmaceuticals, while others can be hazardous. The presence of iodine increases the molecular weight and can impact the compound's reactivity and metabolic pathways. It is prudent to treat organoiodine compounds with caution, assuming they may be irritating to the skin, eyes, and respiratory tract.[4]

The Trityl Protecting Group: The trityl (triphenylmethyl) group is a bulky protecting group often used in organic synthesis.[5][6] While the trityl group itself is not typically associated with high toxicity, its lability under acidic conditions means that reactions or workups involving acids can generate the stable but potentially reactive trityl cation.[7][8]

Composite Hazard Assessment: Based on these components, 5-Iodo-1-trityl-1H-1,2,4-triazole should be handled as a compound that is potentially:

• Harmful if swallowed.

• A skin and eye irritant.[2][4]

• A respiratory tract irritant.

• A potential reproductive toxin.[3]

The First Line of Defense: Engineering and Administrative Controls

Before detailing personal protective equipment, it is imperative to emphasize the foundational role of engineering and administrative controls in minimizing exposure.

• Engineering Controls: All manipulations of 5-Iodo-1-trityl-1H-1,2,4-triazole, including weighing, dissolving, and transferring, should be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

• Administrative Controls: Access to areas where this compound is handled should be restricted to trained personnel. A designated area for handling this compound should be established, and clear standard operating procedures (SOPs) should be in place.

Personal Protective Equipment (PPE): A Multi-Layered Approach

The selection of PPE should be based on a thorough risk assessment of the specific procedure being performed. The following table outlines the recommended PPE for handling 5-Iodo-1-trityl-1H-1,2,4-triazole.

Body Part	PPE Recommendation	Rationale
Eyes and Face	Chemical safety goggles with side shields. In situations with a higher risk of splashes, a face shield should be worn in addition to goggles.[9]	Protects against splashes of solutions or airborne particles that can cause serious eye irritation.[2][4]
Hands	Nitrile gloves. Consider double gloving for procedures with a high risk of exposure or when handling the compound for extended periods.	Nitrile gloves provide good resistance to a range of chemicals.[10] Double gloving provides an additional barrier and allows for the safe removal of the outer glove if contamination occurs.
Body	A clean, long-sleeved laboratory coat.	Protects skin and personal clothing from contamination.[10]
Respiratory	Generally not required when handling small quantities in a certified chemical fume hood. For procedures that may generate significant dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[11]	Minimizes the risk of inhaling the compound, which may be a respiratory irritant.

Operational Plan: Donning and Doffing PPE

The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Sequence

• Lab Coat: Put on a clean lab coat and fasten it completely.

• Gloves: Put on the first pair of nitrile gloves. If double gloving, put on the second pair over the first. Ensure the cuffs of the gloves are pulled over the sleeves of the lab coat.

• Eye and Face Protection: Put on safety goggles. If required, place the face shield over the goggles.

Doffing Sequence

• Gloves (Outer Pair): If double gloving, remove the outer pair of gloves by grasping the outside of one glove at the wrist with the other gloved hand and peeling it off. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in the appropriate hazardous waste container.

• Face Shield and Goggles: Remove the face shield from the back of the head. Remove the goggles by handling the strap. Place them in a designated area for decontamination.

• Lab Coat: Unfasten the lab coat. Remove it by peeling it away from your body, turning the sleeves inside out. Fold the contaminated side inward and place it in a designated laundry container for lab coats.

• Gloves (Inner Pair): Remove the inner pair of gloves using the same technique as for the outer pair.

• Hand Hygiene: Wash hands thoroughly with soap and water.

PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling 5-Iodo-1-trityl-1H-1,2,4-triazole.

Caption: PPE selection workflow for handling 5-Iodo-1-trityl-1H-1,2,4-triazole.

Disposal Plan: Managing Halogenated Waste

Proper disposal of 5-Iodo-1-trityl-1H-1,2,4-triazole and any contaminated materials is essential to protect human health and the environment.[12] Organoiodine compounds are generally considered hazardous waste.[13]

• Solid Waste: Collect solid 5-Iodo-1-trityl-1H-1,2,4-triazole waste, including contaminated weighing paper and spatulas, in a clearly labeled, sealed container for hazardous solid waste.

• Liquid Waste: Collect all solutions containing 5-Iodo-1-trityl-1H-1,2,4-triazole in a dedicated, labeled container for halogenated organic waste. Do not mix with non-halogenated waste streams.

• Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other contaminated disposable items in a designated hazardous waste container.

• Decontamination: Decontaminate all non-disposable equipment, such as glassware and magnetic stir bars, with an appropriate solvent in a chemical fume hood. Collect the rinse solvent as halogenated liquid waste.

• Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous chemical waste. Ensure that all waste containers are properly labeled with the full chemical name and associated hazards. Some specialized recycling programs may exist for iodine-containing waste.[14]

By adhering to these rigorous safety and disposal protocols, researchers can confidently and safely work with 5-Iodo-1-trityl-1H-1,2,4-triazole, ensuring both personal safety and environmental stewardship.

References

• Chemistry LibreTexts. (2021, August 15). Proper Protective Equipment. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (Date not available). Production, Import/Export, Use, and Disposal. In Toxicological Profile for Iodine. Retrieved from [Link]

• Collect and Recycle. (Date not available). Iodine Disposal For Businesses. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (Date not available). Protective Gear. Retrieved from [Link]

• SciSpace. (Date not available). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

• Tietze, S. (Date not available). Removal of volatile, organic iodines from vented containment gas streams by wet-scrubbing during severe nuclear accidents. CERN Indico. Retrieved from [Link]

• Alberta College of Pharmacists. (2019, October 30). Personal protective equipment in your pharmacy. Retrieved from [Link]

• Mitsui Plastics, Inc. (Date not available). Iodine Waste Recycling Program. Retrieved from [Link]

• Oregon OSHA. (Date not available). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Retrieved from [Link]

• Reddit. (2021, June 4). How to store / dispose of Iodine crystals? r/chemhelp. Retrieved from [Link]

• ResearchGate. (2025, August 6). First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides. Retrieved from [Link]

• PMC. (Date not available). An insight on medicinal attributes of 1,2,4-triazoles. Retrieved from [Link]

• ACG Publications. (2022, June 13). Synthesis and reactivity of novel trityl-type protecting groups. Retrieved from [Link]

• Carl ROTH. (2024, March 3). Safety Data Sheet: 1,2,4-Triazole. Retrieved from [Link]

• Common Organic Chemistry. (Date not available). Trityl Protection. Retrieved from [Link]

• Columbus Chemical Industries, Inc. (Date not available). 1,2,4-Triazole 5907 - SAFETY DATA SHEET. Retrieved from [Link]

• RSC Publishing. (Date not available). Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae. Retrieved from [Link]

• PDF. (2018, September 2). A REVIEW ON METHODS OF SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES. Retrieved from [Link]

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